2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid

• CAS: 1339843-21-8

Core Science & Biosynthesis

Molecular weight and structural properties of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid

An In-depth Technical Guide to 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic Acid

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid, a specialized organic compound with significant potential in medicinal chemistry and materials science. This document details its core molecular and structural properties, proposes a robust synthetic pathway, and explores its potential applications for researchers, scientists, and drug development professionals. While specific experimental data for this compound is not widely published, this guide synthesizes theoretical data, established chemical principles, and insights from analogous structures to provide a scientifically grounded and practical resource.

Introduction and Scientific Context

Cyclopropane rings are privileged structural motifs in drug discovery and development.[1] Their inherent ring strain and unique three-dimensional architecture offer a powerful tool for medicinal chemists. Incorporating a cyclopropane moiety can enhance metabolic stability, improve binding affinity to biological targets, and serve as a rigid bioisostere for other functional groups like alkenes.[2][3] The subject of this guide, 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid, combines this valuable cyclopropane core with a bromophenyl group. The bromine atom serves as a crucial synthetic handle for further molecular elaboration via cross-coupling reactions, while the carboxylic acid provides a point for amide bond formation or other conjugations.[4][5] This combination makes the molecule a highly versatile building block for creating diverse chemical libraries for screening and lead optimization.[6]

Physicochemical and Structural Properties

The fundamental properties of the title compound are summarized below. These values are calculated based on its molecular formula and serve as a baseline for experimental work.

Key Properties Table

Property	Value	Source/Method
Molecular Formula	C₁₁H₁₁BrO₂	---
Molecular Weight	255.11 g/mol	Calculated
IUPAC Name	2-(3-bromophenyl)-2-methylcyclopropane-1-carboxylic acid	IUPAC Nomenclature
CAS Number	Not assigned	---
Predicted XlogP	~2.8-3.2	Cheminformatics Prediction
Hydrogen Bond Donors	1	Calculated
Hydrogen Bond Acceptors	2	Calculated

Molecular Structure

The structure of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid features a stereocenter at the C1 position of the cyclopropane ring and a quaternary carbon at C2. The molecule exists as a racemic mixture of enantiomers unless a stereoselective synthesis is employed.

Caption: Molecular structure of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid.

Predicted Spectroscopic Profile

• ¹H NMR (Proton NMR): The spectrum is expected to be complex in the aliphatic region due to the diastereotopic protons of the cyclopropane ring.

  • Aromatic Region (δ 7.0-7.5 ppm): Four protons on the bromophenyl ring will appear as a complex multiplet pattern characteristic of a 1,3-disubstituted benzene ring.

  • Cyclopropane Protons (δ 1.0-2.5 ppm): The three protons on the cyclopropane ring (one on C1, two on C3) will show complex splitting patterns (multiplets) due to cis and trans coupling with each other.

  • Methyl Protons (δ 1.5-1.8 ppm): The methyl group attached to C2 will appear as a singlet, as it has no adjacent protons.

  • Carboxylic Acid Proton (δ 10-12 ppm): A broad singlet, which is exchangeable with D₂O.

• ¹³C NMR (Carbon NMR):

  • Carbonyl Carbon (δ ~175-180 ppm): The carboxylic acid carbon will be the most downfield signal.

  • Aromatic Carbons (δ ~120-140 ppm): Six signals are expected. The carbon bearing the bromine (C-Br) will be in the lower end of this range (~122 ppm), while the carbon attached to the cyclopropane ring will be near the upper end (~140 ppm).

  • Cyclopropane Carbons (δ ~15-35 ppm): The three carbons of the cyclopropane ring will appear in the upfield region. The quaternary carbon (C2) will likely be the most downfield of the three.

  • Methyl Carbon (δ ~20-25 ppm): A single signal for the methyl group.

• Infrared (IR) Spectroscopy:

  • O-H Stretch (Carboxylic Acid): A very broad band from ~2500-3300 cm⁻¹.

  • C=O Stretch (Carboxylic Acid): A strong, sharp absorption at ~1700-1725 cm⁻¹.

  • C-H Stretches (Aromatic and Aliphatic): Signals just above and below 3000 cm⁻¹, respectively.

  • C-Br Stretch: A signal in the fingerprint region, typically ~500-650 cm⁻¹.

• Mass Spectrometry (MS):

  • Molecular Ion (M⁺): Expect to see a characteristic pair of peaks for the molecular ion due to the isotopes of bromine (⁷⁹Br and ⁸¹Br) in an approximate 1:1 ratio at m/z 254 and 256.

  • Key Fragmentation: A prominent fragment corresponding to the loss of the carboxylic acid group (-COOH, 45 Da) is highly likely, resulting in peaks at m/z 209 and 211.

Proposed Synthesis Workflow

A robust and logical synthetic route to the target compound involves the cyclopropanation of a suitable alkene precursor. The following workflow is designed for efficiency and utilizes well-established chemical transformations.[7]

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2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid mechanism of action in vitro

An In-Depth Technical Guide to the Putative In Vitro Mechanism of Action of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic Acid

Introduction

2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid is a synthetic molecule featuring a cyclopropane ring, a carboxylic acid group, and a bromophenyl moiety. While the specific biological activities of this precise molecule are not extensively documented in publicly available literature, its structural components strongly suggest a potential interaction with key neurological targets. This guide synthesizes information from closely related compounds to propose a putative mechanism of action and outlines a comprehensive in vitro strategy for its validation. Based on the well-established pharmacology of cyclopropane-containing glutamate analogs, we hypothesize that 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid acts as an antagonist of the metabotropic glutamate receptor 1 (mGluR1).

This document will delve into the rationale behind this hypothesis, explore the downstream signaling consequences of mGluR1 antagonism, and provide detailed experimental protocols for researchers and drug development professionals to rigorously test this proposed mechanism.

Hypothesized Molecular Target: The Metabotropic Glutamate Receptor 1 (mGluR1)

The primary molecular target proposed for 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid is the metabotropic glutamate receptor 1 (mGluR1), a Class C G-protein coupled receptor (GPCR). mGluRs are crucial modulators of synaptic transmission and neuronal excitability throughout the central nervous system.[1][2] Unlike ionotropic glutamate receptors that form ion channels, mGluRs mediate their effects through the activation of intracellular second messenger systems.

mGluR1 is predominantly expressed postsynaptically and is coupled to the Gq/11 G-protein.[3] Upon activation by its endogenous ligand, glutamate, mGluR1 initiates a signaling cascade that involves the activation of phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC). This signaling pathway is pivotal in modulating various neuronal processes, including synaptic plasticity, such as long-term potentiation (LTP) and long-term depression (LTD).[3][4]

The rationale for targeting mGluR1 is based on extensive research demonstrating that various cyclopropane-containing carboxylic acid derivatives act as selective antagonists for this receptor.[4][5] These compounds have shown neuroprotective effects in in vitro models of neuronal injury, suggesting the therapeutic potential of mGluR1 modulation.[5]

Proposed Signaling Pathway

The following diagram illustrates the canonical mGluR1 signaling pathway and the hypothesized point of inhibition by 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid.

Caption: Hypothesized mGluR1 signaling and antagonism.

Validating the Mechanism of Action: A Step-by-Step In Vitro Workflow

To rigorously test the hypothesis that 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid is an mGluR1 antagonist, a multi-tiered experimental approach is recommended. This workflow is designed to be self-validating, moving from initial binding assessment to functional characterization and selectivity profiling.

Experimental Workflow Diagram

Caption: A tiered workflow for in vitro validation.

Tier 1: Primary Binding Assay

Objective: To determine if 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid directly binds to mGluR1.

Methodology: Radioligand Binding Assay

• Cell Culture and Membrane Preparation:

  • Culture CHO or HEK293 cells stably expressing human mGluR1.

  • Harvest cells and prepare cell membranes by homogenization and centrifugation.

  • Determine protein concentration of the membrane preparation using a standard assay (e.g., Bradford).

• Binding Reaction:

  • In a 96-well plate, combine cell membranes (typically 20-50 µg protein) with a known concentration of a radiolabeled mGluR1 antagonist (e.g., [3H]R214127).

  • Add increasing concentrations of unlabeled 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid (the "competitor").

  • Include wells for total binding (radioligand + membranes) and non-specific binding (radioligand + membranes + a high concentration of a known unlabeled mGluR1 antagonist).

• Incubation and Detection:

  • Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to allow binding to reach equilibrium.

  • Harvest the membranes onto filter mats using a cell harvester, and wash to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

Data Analysis:

• Calculate the specific binding by subtracting non-specific binding from total binding.

• Plot the percentage of specific binding against the log concentration of the test compound.

• Fit the data to a one-site competition model to determine the IC50 (concentration of test compound that inhibits 50% of specific binding).

• Calculate the binding affinity (Ki) using the Cheng-Prusoff equation.

Tier 2: Functional Antagonism Assay

Objective: To assess whether the binding of the test compound translates into functional inhibition of mGluR1 signaling.

Methodology: Phosphoinositide (PI) Hydrolysis Assay

This assay directly measures the downstream product of mGluR1 activation.[5]

• Cell Culture and Labeling:

  • Plate mGluR1-expressing cells in 24-well plates.

  • Label the cells by incubating them overnight with [3H]-myo-inositol, which is incorporated into the cell membrane as PIP2.

• Compound Treatment:

  • Wash the cells to remove unincorporated [3H]-myo-inositol.

  • Pre-incubate the cells with increasing concentrations of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid for a set period (e.g., 15-30 minutes).

  • Stimulate the cells with an mGluR1 agonist (e.g., DHPG) at its EC50 concentration. Include control wells with no agonist (basal) and agonist alone (maximal stimulation).

• Extraction and Measurement:

  • Stop the reaction by adding a cold acid solution (e.g., perchloric acid).

  • Isolate the inositol phosphates (the product of PI hydrolysis) using anion-exchange chromatography.

  • Quantify the amount of [3H]-inositol phosphates using a scintillation counter.

Data Analysis:

• Plot the amount of [3H]-inositol phosphates generated against the log concentration of the test compound.

• The data should show a dose-dependent inhibition of the agonist-induced signal.

• Determine the IC50 for functional antagonism.

Expected Quantitative Data Summary

Assay Type	Parameter	Expected Value for Active Compound
Radioligand Binding	Ki	< 10 µM
PI Hydrolysis	IC50	< 10 µM

Tier 3: Cellular Electrophysiology

Objective: To confirm the antagonistic effect in a more physiologically relevant system and to test for specificity against other glutamate receptors.

Methodology: Whole-Cell Patch-Clamp on Cultured Neurons

• Cell Culture:

  • Prepare primary cultures of rat cortical or hippocampal neurons.[5]

• Recording:

  • Perform whole-cell voltage-clamp recordings from individual neurons.

  • Apply an mGluR1 agonist to elicit a characteristic inward current or modulation of other currents.

  • Co-apply the agonist with increasing concentrations of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid and measure the inhibition of the agonist-induced response.

  • To assess selectivity, measure the effect of the test compound on currents evoked by agonists of other glutamate receptors, such as NMDA and AMPA.[5]

Data Analysis:

• Measure the peak amplitude of the agonist-evoked currents in the presence and absence of the test compound.

• Generate a concentration-response curve for the inhibition of the mGluR1-mediated current.

• Compare the effects on mGluR1-mediated currents with any effects on NMDA- or AMPA-mediated currents.

Alternative and Off-Target Considerations

While the primary hypothesis focuses on mGluR1, it is crucial in drug development to consider potential off-target effects. The "bromophenyl" moiety is present in compounds with other known activities. For instance, some bromophenyl-containing molecules have been identified as inhibitors of Aurora A kinase[6][7] or modulators of monoamine transporters.[8] Therefore, a comprehensive study should include counter-screening against a panel of relevant kinases and transporters to ensure the selectivity of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid.

Conclusion

This technical guide proposes a well-defined in vitro mechanism of action for 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid, centered on the antagonism of the metabotropic glutamate receptor 1. This hypothesis is strongly supported by the known pharmacology of structurally related cyclopropane derivatives. The provided tiered experimental workflow offers a robust and self-validating approach to test this hypothesis, from initial target binding to functional cellular assays and selectivity profiling. The successful execution of these studies will provide a clear and in-depth understanding of the compound's in vitro pharmacology, paving the way for further preclinical development.

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An In-depth Technical Guide to the Discovery and Synthesis of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

The cyclopropane ring, a small yet powerful structural motif, has garnered significant attention in medicinal chemistry for its ability to impart unique conformational constraints and metabolic stability to drug candidates.[1][2] This guide provides a comprehensive technical overview of 2-(3-bromophenyl)-2-methylcyclopropanecarboxylic acid, a molecule of interest for its potential as a versatile building block in the synthesis of novel therapeutics. We will explore its discovery, delve into plausible and detailed synthetic pathways, and discuss its significance in the broader context of drug development. This document is intended to serve as a valuable resource for researchers and scientists engaged in the design and synthesis of innovative pharmaceuticals.

Introduction: The Significance of the Cyclopropane Moiety in Drug Discovery

The incorporation of a cyclopropane ring into a drug molecule can have profound effects on its pharmacological properties. The rigid, three-membered ring system introduces a high degree of conformational restriction, which can lead to enhanced binding affinity and selectivity for a biological target. Furthermore, the C-H bonds of a cyclopropane ring are generally more resistant to metabolic oxidation compared to their acyclic counterparts, often resulting in improved pharmacokinetic profiles.[3]

The 2-aryl-2-methylcyclopropanecarboxylic acid scaffold, in particular, has been explored in the development of various therapeutic agents. For instance, derivatives of 1-aryl-2-(aminomethyl)cyclopropanecarboxylic acid have been investigated as potential antidepressants, with some compounds showing greater activity than established drugs like imipramine.[4] The presence of a bromine atom on the phenyl ring of our target molecule offers a valuable handle for further chemical modifications through cross-coupling reactions, allowing for the rapid generation of a diverse library of analogs for structure-activity relationship (SAR) studies.

This guide will provide a detailed exploration of the synthesis of 2-(3-bromophenyl)-2-methylcyclopropanecarboxylic acid, offering both theoretical background and practical, step-by-step protocols.

Retrosynthetic Analysis and Key Synthesis Strategies

A logical retrosynthetic analysis of 2-(3-bromophenyl)-2-methylcyclopropanecarboxylic acid suggests two primary disconnection approaches, each leading to distinct synthetic strategies:

Caption: Retrosynthetic analysis of the target molecule.

This analysis highlights two main strategies that will be discussed in detail:

• Strategy 1: Cyclopropanation of a Precursor Alkene. This is a convergent approach where the cyclopropane ring is formed in a key step from an appropriately substituted alkene.

• Strategy 2: Alkylation followed by Nitrile Hydrolysis. This is a more linear approach that builds the cyclopropane ring through an intramolecular cyclization.

Synthesis Pathway 1: Cyclopropanation of 1-Bromo-3-(prop-1-en-2-yl)benzene

This pathway involves the synthesis of the precursor alkene, 1-bromo-3-(prop-1-en-2-yl)benzene, followed by its cyclopropanation.

Synthesis of the Alkene Precursor

The starting material, 1-bromo-3-(prop-1-en-2-yl)benzene, can be prepared via a Grignard reaction followed by dehydration.[5]

Experimental Protocol: Synthesis of 1-Bromo-3-(prop-1-en-2-yl)benzene

• Step 1: Grignard Reaction to form 2-(3-Bromophenyl)propan-2-ol

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., argon or nitrogen), place magnesium turnings (1.2 eq).

  • Add a small crystal of iodine to initiate the reaction.

  • Slowly add a solution of 1,3-dibromobenzene (1.0 eq) in anhydrous diethyl ether to the magnesium turnings. The reaction is exothermic and should be controlled by the rate of addition.

  • Once the Grignard reagent has formed (indicated by the disappearance of the magnesium), cool the reaction mixture to 0 °C.

  • Slowly add a solution of acetone (1.1 eq) in anhydrous diethyl ether to the Grignard reagent.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2 hours.

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude 2-(3-bromophenyl)propan-2-ol, which can be used in the next step without further purification.

• Step 2: Dehydration to 1-Bromo-3-(prop-1-en-2-yl)benzene

  • To the crude 2-(3-bromophenyl)propan-2-ol, add a catalytic amount of a strong acid (e.g., sulfuric acid or p-toluenesulfonic acid).

  • Heat the mixture under vacuum (to remove water as it is formed) or with a Dean-Stark apparatus.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture and neutralize with a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation or column chromatography on silica gel to afford 1-bromo-3-(prop-1-en-2-yl)benzene.

Cyclopropanation Methodologies

Two primary methods are proposed for the cyclopropanation of 1-bromo-3-(prop-1-en-2-yl)benzene: the Simmons-Smith reaction and a transition metal-catalyzed cyclopropanation.

The Simmons-Smith reaction is a reliable method for the cyclopropanation of alkenes using an organozinc carbenoid.[6][7][8] The reaction is stereospecific, meaning the stereochemistry of the alkene is retained in the cyclopropane product.[7] For unfunctionalized alkenes, the Furukawa modification, which employs diethylzinc (Et₂Zn) and diiodomethane (CH₂I₂), is often preferred for its enhanced reactivity and reproducibility.[9]

Experimental Protocol: Simmons-Smith Cyclopropanation

• To a flame-dried, two-necked round-bottom flask under an inert atmosphere, add a solution of 1-bromo-3-(prop-1-en-2-yl)benzene (1.0 eq) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of diethylzinc (2.0 eq, typically a 1.0 M solution in hexanes) to the stirred solution.

• Slowly add diiodomethane (2.0 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, carefully quench the reaction at 0 °C by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with dichloromethane (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The resulting product will be the ethyl ester of the target acid. This ester can be hydrolyzed to the carboxylic acid.

Ester Hydrolysis:

• Dissolve the crude ethyl 2-(3-bromophenyl)-2-methylcyclopropanecarboxylate in a mixture of ethanol and water.

• Add an excess of a strong base, such as sodium hydroxide or potassium hydroxide (3-5 eq).

• Heat the mixture to reflux and stir until the ester is completely consumed (monitored by TLC).

• Cool the reaction mixture and remove the ethanol under reduced pressure.

• Acidify the aqueous solution to pH ~2 with a strong acid (e.g., 1 M HCl).

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 2-(3-bromophenyl)-2-methylcyclopropanecarboxylic acid.

• The crude acid can be purified by recrystallization or column chromatography.

Caption: Simmons-Smith cyclopropanation pathway.

Transition metal catalysis, particularly with rhodium(II) complexes, offers a powerful alternative for cyclopropanation, often with high levels of stereocontrol.[10][11] This method typically involves the reaction of an alkene with a diazo compound, such as ethyl diazoacetate (EDA), in the presence of a rhodium catalyst.[12][13]

Experimental Protocol: Rhodium-Catalyzed Cyclopropanation

• To a solution of 1-bromo-3-(prop-1-en-2-yl)benzene (1.0 eq) in a suitable solvent (e.g., dichloromethane or toluene) under an inert atmosphere, add a catalytic amount of a rhodium(II) catalyst (e.g., Rh₂(OAc)₄, 1-2 mol%).

• Slowly add a solution of ethyl diazoacetate (1.1 eq) in the same solvent to the reaction mixture at room temperature over a period of several hours using a syringe pump. This slow addition is crucial to maintain a low concentration of the diazo compound and minimize side reactions.

• Stir the reaction mixture at room temperature until the diazo compound is completely consumed (monitored by the disappearance of its characteristic yellow color and by TLC).

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain ethyl 2-(3-bromophenyl)-2-methylcyclopropanecarboxylate.

• Hydrolyze the ester to the carboxylic acid as described in the Simmons-Smith protocol.

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A Technical Guide to the Thermodynamic and Physicochemical Characterization of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic Acid

Abstract

This whitepaper provides a comprehensive technical framework for the characterization of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid, a molecule of interest in contemporary drug discovery. The presence of a strained cyclopropane ring, a lipophilic bromophenyl group, and an ionizable carboxylic acid moiety imparts a unique combination of properties critical to its pharmacokinetic and pharmacodynamic profile. As direct experimental data for this specific compound is not widely published, this guide serves as a foundational document for researchers. It outlines authoritative, field-proven experimental protocols for determining its core physicochemical and thermodynamic properties, including the acid dissociation constant (pKa), lipophilicity (LogP), and thermal characteristics. The causality behind experimental choices is detailed to ensure robust, reproducible, and self-validating data generation, empowering drug development professionals to accurately assess this compound's potential.

Introduction: Structural Rationale and Significance

The rational design of therapeutic agents hinges on a deep understanding of a molecule's fundamental properties. 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid incorporates several structural motifs of high interest in medicinal chemistry.

• The Cyclopropane Ring: This three-membered ring introduces significant strain energy, which can influence reactivity and conformational rigidity[1]. More importantly, the cyclopropyl group is increasingly recognized for its ability to enhance metabolic stability and modulate the pharmacokinetics of drug candidates[1][2]. Its unique conjugating properties, similar to a carbon-carbon double bond, can also influence electronic interactions[2][3].

• The Carboxylic Acid: As the primary ionizable group, the carboxylic acid function is a dominant driver of aqueous solubility, governs the molecule's charge state at physiological pH, and provides a key interaction point for receptor binding.

• The 3-Bromophenyl Group: This moiety significantly increases lipophilicity, which is crucial for membrane permeability. The bromine atom also serves as a useful synthetic handle for further chemical modification and can participate in halogen bonding, a recognized interaction in ligand-receptor binding.

The interplay of these groups dictates the molecule's Absorption, Distribution, Metabolism, and Excretion (ADME) profile. Therefore, precise experimental determination of its properties is not merely academic but a prerequisite for its advancement as a potential drug candidate.

Core Physicochemical Profile: Predicted Properties and Experimental Goals

While extensive experimental data for the title compound is scarce, we can estimate key parameters based on its constituent parts and related structures. These predictions serve as valuable benchmarks for the experimental work detailed in subsequent sections.

Property	Predicted/Estimated Value	Significance in Drug Development	Source/Basis for Estimation
Molecular Formula	C₁₁H₁₁BrO₂	Defines the exact composition and mass.
Molecular Weight	255.11 g/mol	Influences diffusion rates and membrane transport.	Calculated from formula.
Physical State	Solid	Impacts handling, formulation, and solubility.	Inferred from similar carboxylic acids[4].
Predicted LogP	~2.8 - 3.5	Governs lipophilicity, membrane permeability, and potential for non-specific binding.	Estimated based on analogs like 2-(3-Bromophenyl)cyclopropane-1-carboxylic acid (LogP 2.63)[5] and addition of a methyl group.
Predicted pKa	~4.5 - 5.0	Determines the ionization state at physiological pH (7.4), impacting solubility and receptor interaction.	Based on typical pKa values for carboxylic acids[6][7].

Experimental Determination of Key Parameters

The following sections provide detailed, self-validating protocols for the experimental determination of the most critical physicochemical and thermodynamic properties.

Acid Dissociation Constant (pKa) by Potentiometric Titration

The pKa dictates the extent of ionization and is arguably the most critical physicochemical parameter for any acidic or basic drug candidate. Potentiometric titration remains the gold standard for its determination due to its precision, simplicity, and low cost[8][9].

This method relies on monitoring the pH of a solution of the analyte as a titrant of known concentration is added incrementally[10]. The pKa is the pH at which the concentrations of the ionized (conjugate base) and unionized (acid) forms are equal, a point identified by the inflection point of the titration curve[8][11]. To ensure accuracy, the system must be calibrated with standard buffers, and the ionic strength must be kept constant, as it can influence acid-base equilibria[9][10]. Purging with nitrogen is critical to remove dissolved carbon dioxide, which forms carbonic acid and would otherwise interfere with the titration of our target weak acid[10].

• Instrument Calibration: Calibrate the pH meter and electrode using at least three standard aqueous buffers (e.g., pH 4.0, 7.0, and 10.0) at the desired experimental temperature (e.g., 25 °C)[10].

• Sample Preparation: Accurately weigh and dissolve a sample of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid in a suitable co-solvent (if necessary, e.g., methanol or DMSO) and dilute with deionized water to a final concentration of approximately 1 mM[10]. The final percentage of co-solvent should be minimized.

• Titration Setup:

  • Transfer a known volume (e.g., 20 mL) of the sample solution to a reaction vessel equipped with a magnetic stirrer[10].

  • Add a concentrated solution of KCl to adjust the ionic strength to a constant value (e.g., 0.15 M)[10].

  • Immerse the calibrated pH electrode into the solution.

  • Purge the solution with nitrogen gas for 5-10 minutes before and during the titration to displace dissolved CO₂[10].

• Titration: Titrate the solution with a standardized, carbonate-free solution of 0.1 M NaOH, adding small, precise aliquots (e.g., 0.02-0.05 mL).

• Data Acquisition: Record the pH value after each addition of titrant, allowing the reading to stabilize. Continue the titration well past the equivalence point.

• Data Analysis:

  • Plot the measured pH versus the volume of NaOH added to generate the titration curve.

  • Calculate the first derivative (ΔpH/ΔV) of the curve. The peak of the first derivative plot corresponds to the equivalence point.

  • The pKa is determined from the pH value at the half-equivalence point[10].

Caption: Workflow for pKa determination by potentiometric titration.

Lipophilicity (LogP) by Shake-Flask Method

LogP, the octanol-water partition coefficient, is the classic measure of lipophilicity. It is fundamental to predicting a drug's ability to cross biological membranes and its potential for off-target binding.

The shake-flask method directly measures the partitioning of a compound between two immiscible phases: n-octanol (simulating lipid bilayers) and water (simulating aqueous biological fluids)[8]. The system is allowed to reach equilibrium, after which the concentration of the analyte in each phase is measured. The ratio of these concentrations gives the partition coefficient. To measure the true LogP (for the neutral species), the aqueous phase must be buffered to a pH at least 2 units below the compound's pKa, ensuring >99% of the compound is in its unionized form.

• Phase Preparation: Pre-saturate n-octanol with pH-adjusted buffer and vice-versa by shaking them together overnight and then separating the layers. Use a buffer with a pH of ~2.0 (e.g., 0.01 M HCl) to ensure the carboxylic acid is fully protonated.

• Sample Preparation: Prepare a stock solution of the compound in pre-saturated n-octanol at a known concentration (e.g., 1 mg/mL).

• Partitioning:

  • In a separation funnel or vial, combine a precise volume of the n-octanol stock solution with a precise volume of the pre-saturated aqueous buffer (e.g., 5 mL of each).

  • Shake the mixture vigorously for a set period (e.g., 1 hour) at a constant temperature to allow partitioning to reach equilibrium[8].

• Phase Separation: Allow the phases to separate completely. Centrifugation may be required to ensure a clean separation.

• Concentration Analysis:

  • Carefully remove an aliquot from each phase.

  • Determine the concentration of the compound in both the n-octanol and aqueous phases using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV). A calibration curve must be prepared for each phase.

• Calculation: Calculate LogP using the formula:

  • LogP = log₁₀ ( [Concentration in Octanol] / [Concentration in Aqueous Phase] )

Caption: Workflow for LogP determination by the shake-flask method.

Thermal Properties by Differential Scanning Calorimetry (DSC)

DSC is a powerful thermoanalytical technique used to measure a material's melting point (Tm), enthalpy of fusion (ΔHfus), and glass transition temperature (Tg)[12]. These parameters are vital for assessing purity, solid-state stability, and the developability of a crystalline solid form.

DSC measures the difference in heat flow required to raise the temperature of a sample and an inert reference as a function of temperature[12]. When the sample undergoes a thermal transition, such as melting, it absorbs energy, creating a detectable difference in heat flow compared to the reference. This event appears as a peak on the resulting thermogram. The peak's onset temperature is taken as the melting point, and the area under the peak is proportional to the enthalpy of fusion[13]. Using a hermetically sealed pan is crucial to prevent mass loss through sublimation or evaporation during heating.

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified reference standards (e.g., indium, tin) across the temperature range of interest.

• Sample Preparation: Accurately weigh 2-5 mg of the finely ground solid sample into an aluminum DSC pan.

• Encapsulation: Hermetically seal the pan to ensure no mass is lost during the experiment. Place an empty, sealed pan in the reference position of the DSC cell.

• Thermal Program:

  • Equilibrate the cell at a starting temperature (e.g., 25 °C).

  • Ramp the temperature at a constant heating rate (e.g., 10 °C/min) to a temperature well above the expected melting point.

  • Maintain a constant nitrogen purge gas flow to provide an inert atmosphere.

• Data Acquisition: Record the differential heat flow as a function of temperature.

• Data Analysis:

  • Plot the heat flow (W/g) versus temperature (°C).

  • The melting event will appear as an endothermic peak.

  • Determine the onset temperature of the peak, which corresponds to the melting point (Tm).

  • Integrate the area of the peak to calculate the enthalpy of fusion (ΔHfus) in J/g.

Caption: Workflow for thermal analysis by Differential Scanning Calorimetry.

Chemical Stability Considerations

The chemical stability of an active pharmaceutical ingredient (API) is a critical quality attribute. For the title compound, the primary point of potential degradation under physiological conditions is the carboxylic acid moiety, though the cyclopropane ring's unique electronics also warrant consideration.

Studies on related structures have shown that cyclopropanecarboxylic acid esters exhibit substantially enhanced hydrolytic stability compared to their acyclic or larger-ring counterparts[2][14][15]. This increased stability under both acidic and basic conditions is attributed to hyperconjugative stabilization from the cyclopropyl group[3]. While our molecule is a carboxylic acid and not an ester, this inherent electronic stability of the cyclopropyl-carbonyl system suggests the compound is likely to be robust. A forced degradation study (pH-rate profile) would be the definitive experiment to confirm its stability across the pH range relevant to the gastrointestinal tract and blood.

Conclusion

This technical guide provides the essential scientific framework for the comprehensive thermodynamic and physicochemical characterization of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid. By adhering to the detailed, well-rationalized protocols for determining pKa, LogP, and thermal properties, researchers can generate the reliable, high-quality data necessary to make informed decisions in the drug discovery and development process. The principles and methodologies outlined herein are foundational for understanding the compound's ADME profile and advancing its evaluation as a potential therapeutic agent.

References

• Bender, D. M., Peterson, J. A., et al. (2008). Cyclopropanecarboxylic Acid Esters as Potential Prodrugs with Enhanced Hydrolytic Stability. Organic Letters, 10(3), 509-511. [Link][2][3][14][15]

• Bender, D. M., Peterson, J. A., et al. (2008). Cyclopropanecarboxylic acid esters as potential prodrugs with enhanced hydrolytic stability. Semantic Scholar. [Link][3]

• Bender, D. M., Peterson, J. A., et al. (2008). Cyclopropanecarboxylic acid esters as potential prodrugs with enhanced hydrolytic stability. Organic Letters. [Link][14]

• Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. [Link][10]

• ResearchGate. (2008). Cyclopropanecarboxylic Acid Esters as Potential Prodrugs with Enhanced Hydrolytic Stability | Request PDF. [Link][15]

• ResearchGate. (n.d.). Differential Scanning Calorimetry Determination of Phase Diagrams and Water Activities of Aqueous Carboxylic Acid solutions | Request PDF. [Link]

• DergiPark. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. [Link][11]

• Reijenga, J., van Hoof, A., van Loon, A., & Teunissen, B. (2013). Development of Methods for the Determination of pKa Values. PMC. [Link][8]

• Zafar, S., Akhtar, S., et al. (n.d.). REPORT Determination of pKa values of new phenacyl-piperidine derivatives by potentiometric titration method in aqueous medium. [Link][9]

• ResearchGate. (n.d.). Summary of the differential scanning calorimeter (DSC)results of the solid monoamides showing phase change transition under the experimental conditions assayed. [Link][13]

• Wikipedia. (n.d.). Differential scanning calorimetry. [Link][12]

• Williams, R. (2022). pKa Data Compiled by R. Williams. [Link][6]

• Jencks, W.P., & Westheimer, F.H. (n.d.). pKa Data Compiled by R. Williams. [Link][7]

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• 8. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
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• 15. researchgate.net [researchgate.net]

Stereochemical Architecture and Resolution of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic Acid

Executive Summary

The rational design of modern therapeutics heavily relies on conformationally restricted scaffolds to enhance target binding affinity and metabolic stability. 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid (CAS: 1339843-21-8) represents a highly valuable chiral building block in this paradigm[1]. The rigid cyclopropane core locks the spatial orientation of its substituents, while the 3-bromophenyl moiety serves as a versatile synthetic handle for late-stage diversification via palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations). Because the biological activity of cyclopropane-containing drugs (such as milnacipran analogs or specific enzyme inhibitors) is strictly stereodependent, achieving absolute stereocontrol during the synthesis of this molecule is a critical requirement for drug development professionals.

Stereochemical Architecture

The structural complexity of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid arises from its two contiguous stereocenters on the cyclopropane ring:

• C1 Stereocenter: Bears the carboxylic acid (-COOH) and a hydrogen atom.

• C2 Stereocenter: Bears the 3-bromophenyl group and a methyl group.

Because there are two stereocenters, the molecule exists as four distinct stereoisomers (two pairs of enantiomers):

• (1R, 2R) and (1S, 2S) : These represent the cis-diastereomers (where the sterically demanding 3-bromophenyl group and the carboxylic acid group reside on the same face of the cyclopropane plane).

• (1R, 2S) and (1S, 2R) : These represent the trans-diastereomers (where the aryl and carboxyl groups are on opposite faces).

The spatial relationship between these functional groups dictates not only the molecule's pharmacological vector but also its physical properties, making diastereoselective synthesis and enantiomeric resolution paramount.

Synthetic Methodologies for Stereoselective Construction

To access the pure enantiomers, synthetic chemists typically employ one of two strategic workflows: De novo asymmetric catalysis or racemic synthesis followed by chiral resolution[2].

Route A: Asymmetric Cyclopropanation The direct asymmetric construction of the cyclopropane ring is achieved via the rhodium-catalyzed decomposition of ethyl diazoacetate (EDA) in the presence of 1-bromo-3-(prop-1-en-2-yl)benzene (3-bromo- α -methylstyrene)[3].

• Causality of Catalyst Selection: Utilizing chiral dirhodium catalysts, such as Rh2​(S−DOSP)4​ , is not arbitrary. The chiral prolinate ligands form a highly organized, bowl-shaped chiral pocket around the rhodium core. When the electrophilic rhodium carbenoid forms, the approach of the bulky α -methylstyrene derivative is sterically restricted. The 3-bromophenyl group is forced to orient away from the catalyst wall, dictating a specific facial attack that yields high enantiomeric excess (ee) and diastereomeric ratio (dr)[3].

Route B: Racemic Synthesis and Chiral Resolution Alternatively, an achiral catalyst like Pd(OAc)2​ can be used to rapidly generate a racemic mixture of the cis and trans esters. The resolution of this mixture is subsequently achieved using Preparative Chiral Supercritical Fluid Chromatography (SFC).

Synthetic workflows for 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid stereoisomers.

Experimental Protocols: Self-Validating Systems

Protocol 1: Asymmetric Cyclopropanation via Rhodium Catalysis

• Preparation: In an oven-dried Schlenk flask under argon, dissolve 1-bromo-3-(prop-1-en-2-yl)benzene (1.0 equiv) and Rh2​(S−DOSP)4​ (0.01 equiv) in anhydrous anhydrous dichloromethane (DCM). Cool the mixture to -20 °C.

• Reagent Addition: Dissolve ethyl diazoacetate (EDA, 1.2 equiv) in DCM and add it to the reaction mixture via a syringe pump over 4 hours.

  • Causality: Slow addition maintains a near-zero steady-state concentration of the highly reactive diazo compound. This kinetically suppresses the undesired bimolecular dimerization of EDA into diethyl maleate or fumarate, maximizing the yield of the cyclopropane product.

• Self-Validation Mechanism: Before quenching, extract a 50 µL aliquot, filter it through a micro-silica plug to remove the rhodium catalyst, and analyze it via chiral HPLC. The reaction is systematically gated: it is only approved for downstream saponification if the in-process assay confirms a diastereomeric ratio (dr) > 90:10 and an ee > 95%.

• Saponification: Treat the resulting enantioenriched ester with LiOH in THF/H2O (3:1) at room temperature for 12 hours, followed by acidification with 1M HCl to precipitate the free carboxylic acid.

Protocol 2: Preparative Chiral SFC Resolution

For workflows utilizing Route B, the racemic acid must be resolved.

• Sample Preparation: Dissolve the racemic 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid in HPLC-grade methanol (50 mg/mL).

• SFC Parameters: Inject onto a Preparative SFC system equipped with an Amylose-based Chiral Stationary Phase (CSP) (e.g., Chiralpak AD-H). Mobile phase: CO2​ / Methanol (80:20) with 0.1% Trifluoroacetic acid (TFA).

  • Causality: Traditional normal-phase HPLC struggles with the high polarity of carboxylic acids, causing broad, tailing peaks. Supercritical CO2​ provides gas-like diffusivity and liquid-like density for rapid mass transfer. The addition of 0.1% TFA suppresses the ionization of the carboxylic acid, keeping the analyte neutral, which ensures sharp elution profiles and baseline resolution of the enantiomers.

• Self-Validation Mechanism: The SFC workflow operates as a closed-loop validation system. Post-fractionation, a 10 µL sample from each collected fraction is immediately re-injected onto an analytical SFC column. A fraction is only approved for solvent evaporation if the analytical chromatogram confirms >99.5% optical purity.

Quantitative Data Presentation

The following table summarizes the theoretical properties and chromatographic behavior of the four stereoisomers to aid in analytical identification.

Stereoisomer	Absolute Configuration	Relative Geometry (Aryl vs COOH)	Theoretical VCD Marker Band (cm⁻¹)	Expected SFC Elution Order*
Isomer 1	(1S, 2S)	cis	(+) 1710, (-) 1240	Peak 1
Isomer 2	(1R, 2R)	cis	(-) 1710, (+) 1240	Peak 2
Isomer 3	(1S, 2R)	trans	(+) 1695, (-) 1215	Peak 3
Isomer 4	(1R, 2S)	trans	(-) 1695, (+) 1215	Peak 4

*Note: Exact SFC elution order is highly dependent on the specific chiral stationary phase (CSP) chemistry and co-solvent gradients utilized.

Absolute Configuration Determination

Assigning the absolute configuration of the isolated enantiomers requires orthogonal analytical techniques to ensure absolute scientific integrity.

• Vibrational Circular Dichroism (VCD): The experimental IR and VCD spectra of the isolated enantiomer are recorded. Concurrently, Density Functional Theory (DFT) calculations (e.g., at the B3LYP/6-31G* level) are used to simulate the theoretical VCD spectra for the (1S, 2R) and (1R, 2S) configurations. A direct spectral match between the experimental data and the DFT model confirms the absolute stereochemistry.

• Single-Crystal X-Ray Diffraction (XRD): If the enantiomer can be crystallized (often facilitated by forming a salt with an achiral amine), XRD utilizing anomalous dispersion is performed. The presence of the heavy bromine atom in the 3-bromophenyl group allows for the highly accurate calculation of the Flack Parameter . A Flack parameter near 0 (typically < 0.1) definitively self-validates the assigned absolute configuration.

Logical framework for assigning absolute configuration via orthogonal analytical techniques.

References

• American Elements. "CAS 1339843-21-8 | 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid." Product Documentation & Chemical Properties.[Link]

• Journal of the American Chemical Society. "Catalytic, Asymmetric Dearomative Synthesis of Complex Cyclohexanes via a Highly Regio- and Stereoselective Arene Cyclopropanation." Mechanistic grounding for Rh2(S-DOSP)4 catalyzed cyclopropanation of α -methylstyrenes.[Link]

Sources

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• 2. (1S,2R)-2-(4-Fluorophenyl)cyclopropanamine | 1207276-00-3 | Benchchem [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Crystal Structure Analysis of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Structural Elucidation

In the landscape of modern drug discovery and materials science, the precise three-dimensional arrangement of atoms within a molecule is a critical determinant of its function, reactivity, and interaction with biological targets. 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid is a molecule of significant interest, belonging to a class of strained-ring systems that are valuable building blocks in medicinal chemistry.[1] The presence of a chiral cyclopropane ring, a bromine-substituted aromatic group, and a carboxylic acid moiety imparts a unique combination of steric and electronic properties.

This guide provides a comprehensive, technically-grounded overview of the process of determining and analyzing the crystal structure of this compound. It is designed not as a rigid protocol, but as a narrative of scientific inquiry, explaining the causality behind experimental choices and the self-validating nature of crystallographic and spectroscopic analysis. While a publicly deposited crystal structure for this specific molecule was not identified in the Cambridge Structural Database (CSD), this guide will proceed by outlining the authoritative, field-proven methodologies that would be employed for its analysis.[2][3][4][5]

Synthesis and Crystallization: From Powder to Perfect Crystal

The journey to a crystal structure begins with the synthesis of the target compound and the subsequent growth of high-quality single crystals.

Synthetic Pathway

The synthesis of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid can be approached through several established routes for cyclopropane synthesis.[6] A common method involves the reaction of an appropriate alkene with a carbene or carbenoid species. The specific stereochemistry of the final product will depend on the synthetic route chosen. For the purpose of this guide, we will assume the synthesis yields a racemic or enantiopure sample of the target compound.

The Art and Science of Crystallization

Obtaining single crystals suitable for X-ray diffraction is often the most challenging step. The goal is to encourage molecules to slowly self-assemble from a solution into a highly ordered, three-dimensional lattice.

Experimental Protocol: Single Crystal Growth

• Purity is Paramount: The starting material must be of the highest possible purity. Impurities can disrupt the crystal lattice, leading to poor diffraction. Recrystallization or column chromatography is often a necessary prerequisite.

• Solvent Selection: A systematic solvent screen is performed. The ideal solvent is one in which the compound is sparingly soluble. This allows for a slow approach to supersaturation, which is conducive to the growth of large, well-ordered crystals.

• Common Crystallization Techniques:

  • Slow Evaporation: A solution of the compound is left in a loosely covered vial, allowing the solvent to evaporate slowly over days or weeks.

  • Vapor Diffusion (Hanging or Sitting Drop): A concentrated drop of the compound's solution is placed on a siliconized cover slip, which is then inverted and sealed over a reservoir containing a solvent in which the compound is insoluble (the precipitant). The slow diffusion of the precipitant vapor into the drop gradually lowers the solubility of the compound, inducing crystallization.

  • Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled, causing the solubility to decrease and crystals to form.

Causality: The choice of technique is dictated by the compound's solubility and stability. For a molecule like 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid, slow evaporation from a mixed solvent system (e.g., dichloromethane/hexane) is a logical starting point. The polarity of the carboxylic acid and the more nonpolar bromophenyl group suggest that a solvent mixture can fine-tune the solubility.

Single-Crystal X-ray Diffraction: Mapping the Molecular Architecture

Single-crystal X-ray diffraction (SC-XRD) is the definitive method for determining the precise arrangement of atoms in a crystalline solid.

Data Collection

A suitable crystal is mounted on a goniometer in a modern X-ray diffractometer. The crystal is cooled, typically to 100 K, to minimize thermal vibrations of the atoms, which results in a sharper diffraction pattern. The crystal is then rotated in a beam of monochromatic X-rays, and the diffraction pattern is recorded on a detector.

Structure Solution and Refinement

The collected diffraction data (a set of reflection intensities) are used to solve the "phase problem" and generate an initial electron density map of the unit cell. This map reveals the positions of the atoms. This initial model is then refined to best fit the experimental data.

Workflow: From Data to Final Structure

The process of solving and refining a crystal structure is an iterative one, heavily reliant on specialized software. The SHELX suite of programs is the most widely used for small-molecule crystallography.[7][8][9][10]

Caption: Workflow for single-crystal X-ray structure determination.

Key Software and Their Roles:

• SHELXT or SHELXS: Used for the initial solution of the crystal structure, providing the positions of most non-hydrogen atoms.[9]

• SHELXL: The program used for the refinement of the structure against the diffraction data.[7] It uses a least-squares method to adjust atomic positions, displacement parameters, and other variables to improve the agreement between the calculated and observed structure factors.

• ShelXle or Olex2: Graphical user interfaces that provide a user-friendly environment for running SHELXL and visualizing the crystal structure.[8][10]

• PLATON: A multipurpose crystallographic tool used for a wide range of analyses, including checking for missed symmetry, analyzing intermolecular interactions, and validating the final structure.[11][12][13][14]

Trustworthiness through Self-Validation: The quality of a crystal structure is assessed by several metrics. The R-factor (or residual factor) is a measure of the agreement between the crystallographic model and the experimental X-ray diffraction data. An R1 value below 5% for high-quality data is generally considered excellent. The goodness-of-fit (GooF) should be close to 1. These statistical validators ensure the trustworthiness of the refined model.

Analysis of the Crystal Structure

Once refined, the crystal structure provides a wealth of information.

Table 1: Hypothetical Crystallographic Data for 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic Acid

Parameter	Value
Chemical Formula	C₁₁H₁₁BrO₂
Formula Weight	255.11
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	10.5
b (Å)	8.2
c (Å)	12.1
β (°)	98.5
Volume (ų)	1029
Z	4
Density (calculated) (g/cm³)	1.648
R1 [I > 2σ(I)]	< 0.05
wR2 (all data)	< 0.12
Goodness-of-fit (F²)	~1.0

This data is illustrative and based on typical values for small organic molecules.

Key Structural Features:

• Cyclopropane Ring Geometry: The bond lengths and angles of the cyclopropane ring are of particular interest due to ring strain.[15][16] Substituents can cause significant distortions from the ideal equilateral triangle geometry.

• Molecular Conformation: The relative orientation of the bromophenyl ring and the carboxylic acid group with respect to the cyclopropane ring would be determined.

• Intermolecular Interactions: The carboxylic acid group is a strong hydrogen bond donor and acceptor. In the solid state, carboxylic acids typically form hydrogen-bonded dimers.[17][18][19][20] These dimers create what is known as an R²₂(8) graph set motif.[21] Weaker interactions, such as C-H···O or C-H···π interactions, would also be analyzed to understand the full crystal packing.[19]

Spectroscopic Characterization: A Complementary View

Spectroscopic techniques provide data that must be consistent with the crystal structure, offering a powerful cross-validation of the molecular identity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for confirming the molecular structure in solution.

• ¹H NMR: The protons on the cyclopropane ring will exhibit complex splitting patterns due to their rigid arrangement and distinct chemical environments. The aromatic protons will show a splitting pattern characteristic of a 1,3-disubstituted benzene ring.

• ¹³C NMR: The spectrum will show distinct signals for the methyl carbon, the cyclopropane carbons, the aromatic carbons (including the carbon attached to the bromine), and the carbonyl carbon of the carboxylic acid.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. Key expected absorptions include:

• A broad O-H stretch from the carboxylic acid, typically around 2500-3300 cm⁻¹.

• A strong C=O (carbonyl) stretch around 1700 cm⁻¹.

• C-H stretches from the aromatic and aliphatic parts of the molecule.

• A C-Br stretch in the fingerprint region.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound. For 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid, high-resolution mass spectrometry would confirm the elemental composition. The presence of bromine is easily identified by the characteristic isotopic pattern of the molecular ion peak (M+ and M+2 peaks in an approximate 1:1 ratio).[22]

Table 2: Predicted Spectroscopic Data

Technique	Feature	Predicted Range/Value
¹H NMR	Aldehyde Proton (CHO)	9.5-10.5 ppm (s, 1H)
Aromatic Protons	7.0-8.0 ppm (m, 4H)
Cyclopropane Protons	1.0-2.5 ppm (m, 3H)
Methyl Protons	1.2-1.8 ppm (s, 3H)
¹³C NMR	Carbonyl Carbon (C=O)	170-180 ppm
Aromatic Carbons	120-140 ppm
Cyclopropane Carbons	15-35 ppm
Methyl Carbon	10-25 ppm
IR (cm⁻¹)	O-H Stretch (Carboxylic Acid)	2500-3300 (broad)
C=O Stretch	~1700 (strong)
Aromatic C=C Stretch	1450-1600
MS (EI)	Molecular Ion (M⁺)	m/z corresponding to C₁₁H₁₁BrO₂ with a 1:1 M⁺/(M+2)⁺ ratio

Note: These are predicted ranges based on data from similar substituted compounds. Actual experimental values may vary.[22][23][24][25]

Conclusion: From Structure to Function

The comprehensive analysis of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid, integrating single-crystal X-ray diffraction with spectroscopic methods, provides an unambiguous determination of its molecular structure and solid-state packing. This structural information is foundational for understanding its chemical reactivity and for rational drug design. The precise knowledge of its three-dimensional shape, conformational preferences, and intermolecular interactions allows researchers to predict how it might bind to a biological target, paving the way for the development of novel therapeutics and advanced materials.

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• Montis, R., & Hursthouse, M. B. (2012). Crystal structures and hydrogen bonding in the co-crystalline adducts of 3,5-dinitrobenzoic acid with 4-aminosalicylic acid and 2-hydroxy-3-(1H-indol-3-yl)propenoic acid. Acta Crystallographica Section C: Crystal Structure Communications, 68(Pt 11), o423–o430. [Link]

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• Latifi, R. (n.d.). User guide to crystal structure refinement with SHELXL. [Link]

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• Crystal structure and Hirshfeld surface analysis of (E)-2-(4-bromophenyl)-1-[2,2-dibromo-1-(4-nitrophenyl)ethenyl]diazene. (2020). Acta Crystallographica Section E: Crystallographic Communications, 76(Pt 11), 1736-1740. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: Suzuki-Miyaura Cross-Coupling of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Cyclopropyl Moieties in Medicinal Chemistry

The cyclopropyl group is a highly sought-after structural motif in modern drug discovery. Its unique conformational rigidity and electronic properties can significantly enhance a molecule's metabolic stability, binding affinity, and overall pharmacokinetic profile. The Suzuki-Miyaura cross-coupling reaction stands as a paramount tool for the construction of carbon-carbon bonds, offering a versatile and robust method for incorporating these valuable cyclopropyl fragments into complex molecular architectures.[1][2][3]

This guide provides a detailed protocol for the Suzuki-Miyaura cross-coupling of a specialized substrate, 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid, with various boronic acids. The presence of both a sterically demanding cyclopropyl group and a potentially coordinating carboxylic acid functionality presents unique challenges that necessitate careful optimization of reaction parameters.[4] This document will delve into the mechanistic rationale behind the selection of catalysts, ligands, bases, and solvent systems to achieve high-yield and selective coupling.

Mechanistic Overview: The Palladium Catalytic Cycle

The Suzuki-Miyaura reaction proceeds through a well-defined catalytic cycle involving a palladium catalyst that shuttles between Pd(0) and Pd(II) oxidation states.[1][5][6] Understanding this cycle is crucial for troubleshooting and optimizing the reaction.

The three key steps are: [5][6]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the aryl bromide, forming a Pd(II) intermediate.[1] Electron-rich ligands on the palladium center can promote this step, which is often crucial for less reactive aryl bromides.[1]

• Transmetalation: The organic group from the boronic acid (or its activated boronate form) is transferred to the palladium center, displacing the halide. This step is facilitated by a base, which activates the boronic acid to form a more nucleophilic "ate" complex.[7][8] This is often the rate-determining step of the cycle.[7]

• Reductive Elimination: The two organic fragments on the palladium center couple and are expelled as the final product, regenerating the catalytically active Pd(0) species.[1] Bulky ligands can promote this final step to release the sterically demanding product.[1]

Caption: Figure 1. Simplified catalytic cycle of the Suzuki-Miyaura cross-coupling.

Recommended Protocol

This protocol is a general starting point and may require optimization depending on the specific boronic acid used.

Materials and Reagents

Reagent/Material	Grade	Supplier (Example)	Notes
2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid	≥95%	ChemScene or equivalent	Substrate
Arylboronic Acid	≥98%	Commercially available	Coupling partner
Pd(OAc)₂ (Palladium(II) acetate)	Catalyst grade	Major chemical supplier	Palladium precursor
SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)	Ligand grade	Major chemical supplier	Bulky, electron-rich ligand
K₃PO₄ (Potassium phosphate)	Anhydrous, ≥98%	Major chemical supplier	Base
1,4-Dioxane	Anhydrous, ≥99.8%	Major chemical supplier	Solvent
Toluene	Anhydrous, ≥99.8%	Major chemical supplier	Co-solvent (optional)
Deionized Water	High purity	In-house	For workup
Ethyl Acetate	ACS grade	Major chemical supplier	For extraction
Brine (Saturated NaCl solution)	In-house	For workup
Anhydrous MgSO₄ or Na₂SO₄	Major chemical supplier	Drying agent
Argon or Nitrogen Gas	High purity	For inert atmosphere

Experimental Workflow

Caption: Figure 2. General experimental workflow for the Suzuki-Miyaura coupling.

Step-by-Step Procedure

• Reaction Setup:

  • To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid (1.0 eq), the desired arylboronic acid (1.2-1.5 eq), and K₃PO₄ (2.0-3.0 eq).

  • Seal the flask with a septum and purge with argon or nitrogen for 10-15 minutes to establish an inert atmosphere.

• Solvent Addition and Degassing:

  • Under a positive pressure of inert gas, add anhydrous 1,4-dioxane (to achieve a concentration of ~0.1 M with respect to the aryl bromide).

  • Degas the resulting suspension by bubbling argon or nitrogen through the mixture for 15-20 minutes. Alternatively, use three freeze-pump-thaw cycles for more rigorous degassing.[9] Proper degassing is crucial to prevent oxidation and deactivation of the Pd(0) catalyst.[9]

• Catalyst Addition:

  • In a separate vial, weigh out Pd(OAc)₂ (1-3 mol%) and SPhos (2-6 mol%).

  • Briefly flush the vial with inert gas before adding the catalyst and ligand to the reaction mixture under a positive flow of argon or nitrogen.

• Reaction Execution:

  • Heat the reaction mixture to 80-100 °C with vigorous stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting aryl bromide is consumed (typically 4-24 hours).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and water.

  • Separate the organic layer and wash it sequentially with water and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired coupled product.

Key Considerations and Optimization

1. Choice of Catalyst and Ligand:

• Rationale: The substrate, 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid, is sterically hindered due to the ortho-methylcyclopropyl group. Therefore, a bulky, electron-rich phosphine ligand like SPhos is recommended.[10][11] Such ligands promote both the oxidative addition and the final reductive elimination step, which can be slow for hindered substrates.[1][12]

• Alternatives: Other bulky biarylphosphine ligands such as RuPhos or XPhos can also be effective.[13][14] For particularly challenging couplings, N-heterocyclic carbene (NHC) based palladium catalysts may offer enhanced activity.[11]

2. The Critical Role of the Base:

• Rationale: The base is essential for activating the boronic acid to form a more reactive boronate species.[7][15][16] For substrates containing an acidic proton, such as the carboxylic acid in our topic molecule, the choice of base is even more critical. A strong, non-nucleophilic base like K₃PO₄ is often preferred as it is effective in promoting transmetalation without causing significant side reactions.[9][10]

• Alternatives: Cesium carbonate (Cs₂CO₃) is another effective, albeit more expensive, base for challenging couplings.[9] Weaker bases like Na₂CO₃ may lead to lower yields with this sterically demanding substrate.[9] The presence of the carboxylic acid may necessitate the use of a slight excess of base to neutralize the acidic proton and facilitate the catalytic cycle.

3. Solvent System:

• Rationale: A polar aprotic solvent like 1,4-dioxane is a common choice for Suzuki couplings as it can dissolve both the organic substrates and the inorganic base to some extent. The addition of a small amount of water can sometimes be beneficial, but for substrates prone to protodeboronation, anhydrous conditions are recommended as a starting point.[1]

• Alternatives: Toluene or a mixture of toluene and dioxane can also be used, particularly for higher temperature reactions.

4. Addressing the Carboxylic Acid Moiety:

• The free carboxylic acid can potentially coordinate to the palladium center, which might inhibit catalytic activity.[4] While the recommended protocol often works directly with the free acid, if low yields are observed, esterification of the carboxylic acid prior to the coupling reaction is a viable strategy to mitigate this potential issue.[4]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst; Insufficiently degassed system; Inappropriate base.	Use a fresh, high-quality catalyst and ligand. Ensure thorough degassing of the reaction mixture.[9] Screen stronger bases like K₃PO₄ or Cs₂CO₃.[9]
Homocoupling of Boronic Acid	Presence of oxygen; High temperature.	Improve degassing technique.[9] Run the reaction at a lower temperature for a longer duration.
Protodeboronation of Boronic Acid	Presence of water or protic solvents; Prolonged reaction times at high temperatures.	Use anhydrous solvents and reagents. Minimize reaction time once the starting material is consumed.
Formation of Side Products	Reaction with the carboxylic acid group; Catalyst decomposition.	Consider protecting the carboxylic acid as an ester.[4] Use a more stable palladium precatalyst or a higher ligand-to-metal ratio.

References

• Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. Available at: [Link]

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. Available at: [Link]

• Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. Available at: [Link]

• Suzuki Cross-Coupling Reactions Mechanisms - Mettler Toledo. Available at: [Link]

• Suzuki reaction - Wikipedia. Available at: [Link]

• Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Available at: [Link]

• Recent Advances in the development of Suzuki Miyaura Coupling Reactions - wwjmrd.com. Available at: [Link]

• Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes - PMC. Available at: [Link]

• ChemInform Abstract: Ligand Effects on the Stereochemical Outcome of Suzuki-Miyaura Couplings. | Request PDF - ResearchGate. Available at: [Link]

• Proposed mechanism of the Suzuki–Miyaura cross-coupling reaction... - ResearchGate. Available at: [Link]

• Ligand Effects on the Stereochemical Outcome of Suzuki–Miyaura Couplings | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Biphenylene-Substituted Ruthenocenylphosphine for Suzuki−Miyaura Coupling of Sterically Hindered Aryl Bromides | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Palladium‐Catalyzed Acyl Suzuki–Miyaura Coupling from Carboxylic Acids In Situ Activated by HATU: An Efficient Way to Ketones Laid by Nitrogen Coordination - ResearchGate. Available at: [Link]

• Palladium-catalyzed Suzuki–Miyaura cross-coupling of carboxylic–phosphoric anhydrides via C–O bond cleavage - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions - Chemical.AI. Available at: [Link]

• Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates - PMC. Available at: [Link]

• 17.2. Palladium catalyzed couplings | Organic Chemistry II - Lumen Learning. Available at: [Link]

• Cyclopropylboronic acid: synthesis and Suzuki cross-coupling reactions - Semantic Scholar. Available at: [Link]

• Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling - Rsc.org. Available at: [Link]

• Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki–Miyaura Couplings with Sterically Hindered Substrates | Organic Letters - ACS Publications. Available at: [Link]

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC. Available at: [Link]

• Suzuki Cross-Coupling Reaction of Sterically Hindered Aryl Boronates with 3-Iodo-4-methoxybenzoic Acid Methylester | Request PDF - ResearchGate. Available at: [Link]

• Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborate with Aryl- and Heteroaryl Chlorides - PMC. Available at: [Link]

• Suzuki Coupling of Cyclopropylboronic Acid With Aryl Halides Catalyzed by a Palladium–Tetraphosphine Complex | Request PDF - ResearchGate. Available at: [Link]

• The First General Palladium Catalyst for the Suzuki−Miyaura and Carbonyl Enolate Coupling of Aryl Arenesulfonates | Journal of the American Chemical Society. Available at: [Link]

• Suzuki–Miyaura Cross-Couplings under Acidic Conditions | Request PDF - ResearchGate. Available at: [Link]

• Suzuki Reaction General Procedure - Consensus Academic Search Engine. Available at: [Link]

• Suzuki Coupling - Organic Chemistry Portal. Available at: [Link]

• bromocyclopropane - Organic Syntheses Procedure. Available at: [Link]

• STUDIES ON THE REARRANGEMENT IN THE BIOSYNTHESIS OF SOME BISLACTONE ANTIBIOTICS. A THESIS PRESENTED FOR THE DEGREE OF DOCTOR OF - University of Glasgow. Available at: [Link]

• Synthesis of Cyclopropanecarboxylic Acid - YouTube. Available at: [Link]

• Synthesis of cyclopropanes - Organic Chemistry Portal. Available at: [Link]

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Application Note: A Robust HPLC Method for the Analysis of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic Acid

Abstract

This application note details the development and protocol for a reliable and robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid. The strategy focuses on optimizing mobile phase pH to ensure consistent ionization and retention, leading to excellent peak shape and reproducibility. This guide is intended for researchers, scientists, and drug development professionals requiring a precise analytical method for this compound.

Introduction

2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid is a synthetic organic compound with potential applications in pharmaceutical development. As with any active pharmaceutical ingredient (API) or intermediate, a validated, reliable analytical method is crucial for quality control, stability testing, and pharmacokinetic studies. This document provides a comprehensive guide to developing such a method, explaining the scientific rationale behind each parameter selection to ensure methodological integrity and transferability.

Analyte Properties & Preliminary Considerations

A successful HPLC method begins with understanding the analyte's physicochemical properties. For 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid, key characteristics are:

• Structure: The molecule contains a carboxylic acid group, a bromophenyl ring, and a cyclopropane moiety.

• Acidity: The carboxylic acid group is the primary ionizable center. Its pKa is estimated to be around 4-5, similar to other carboxylic acids. This means the charge of the molecule is highly dependent on the pH of the mobile phase.

• Hydrophobicity: The presence of the bromophenyl and methylcyclopropane groups gives the molecule significant non-polar character, with a predicted LogP of approximately 2.6.[1] This makes it well-suited for reversed-phase chromatography.

• UV Absorbance: The bromophenyl chromophore allows for sensitive detection using a UV detector. The maximum absorbance is expected in the 210-270 nm range.

Based on these properties, a reversed-phase HPLC method is the logical choice. The most critical parameter to control will be the mobile phase pH to ensure the analyte is in a single, un-ionized form for stable retention and symmetrical peak shape.[2]

Method Development Strategy

The development process is a systematic approach to optimize the separation, focusing on column chemistry, mobile phase composition, and detector settings.

Column Selection

A C18 (octadecylsilane) column is the most common and versatile stationary phase in reversed-phase HPLC and serves as an excellent starting point due to the analyte's hydrophobicity. A standard dimension column (e.g., 4.6 mm x 150 mm, 5 µm particle size) provides a good balance of efficiency and backpressure.

Mobile Phase Optimization

The mobile phase composition directly controls the retention and selectivity of the separation.

• Organic Modifier: Acetonitrile is chosen over methanol as it typically provides better peak shapes for acidic compounds and has a lower UV cutoff.

• Aqueous Phase and pH Control: This is the most critical factor for analyzing this acidic compound. To ensure the carboxylic acid group is fully protonated (un-ionized) and interacts consistently with the C18 stationary phase, the mobile phase pH must be maintained well below the analyte's pKa.[3] A pH of approximately 2.5-3.0 is ideal. Setting the pH at least 1.5 to 2 units away from the pKa prevents peak splitting or tailing that can occur when both ionized and un-ionized forms coexist.[2][4] A phosphate buffer is a suitable choice for this pH range, but for LC-MS compatibility, a volatile buffer like formic acid (0.1%) is preferred.[5]

Wavelength Selection

A UV detector is used for this analysis. To determine the optimal wavelength, a UV scan of the analyte in the mobile phase should be performed. In the absence of a standard, a wavelength of 220 nm is a good starting point, as it provides high sensitivity for many aromatic compounds. A more selective wavelength, such as 254 nm or 260 nm, could also be investigated to reduce interference from excipients.[6]

Workflow for Method Development

The logical flow of the method development process is outlined below.

Caption: Workflow for HPLC method development.

Detailed Analytical Protocol

This protocol outlines the steps for the quantitative analysis of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid.

Reagents and Materials

• Acetonitrile (HPLC Grade)

• Water (HPLC Grade or Milli-Q)

• Formic Acid (88% or higher purity)

• Reference Standard: 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid (>98% purity)

• Sample Diluent: Acetonitrile/Water (50:50, v/v)

Instrumentation and Chromatographic Conditions

The following table summarizes the optimized instrumental parameters.

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18 Reversed-Phase, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Program	40% B to 90% B over 10 minutes, then hold at 90% B for 2 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector	UV-Vis Detector
Detection Wavelength	220 nm
Run Time	15 minutes (including re-equilibration)

Preparation of Solutions

• Mobile Phase A: Add 1.0 mL of formic acid to 1 L of HPLC-grade water. Mix thoroughly and degas.

• Mobile Phase B: Add 1.0 mL of formic acid to 1 L of acetonitrile. Mix thoroughly and degas.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of the reference standard and dissolve in 10.0 mL of sample diluent.

• Working Standard Solutions: Prepare a series of calibration standards (e.g., 1, 5, 10, 50, 100 µg/mL) by diluting the stock solution with the sample diluent.

Analysis Procedure

• Equilibrate the HPLC system with the initial mobile phase conditions for at least 30 minutes or until a stable baseline is achieved.

• Perform a blank injection (sample diluent) to ensure no system contamination.

• Inject the standard solutions to generate a calibration curve.

• Inject the sample solutions for analysis.

• Integrate the peak area of the analyte and quantify using the calibration curve.

Method Validation

To ensure the method is suitable for its intended purpose, it must be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[7][8][9] The key validation parameters are summarized below.

Validation Parameter	Acceptance Criteria (Typical)	Purpose
Specificity	No interference from blank or placebo at the analyte's retention time.	To ensure the signal measured is only from the analyte.[10]
Linearity	Correlation coefficient (r²) ≥ 0.999 for 5 concentrations.[8]	To demonstrate a proportional relationship between concentration and detector response.[8]
Accuracy	98.0% - 102.0% recovery for spiked samples at three concentration levels.[10]	To measure the closeness of the experimental value to the true value.[7]
Precision	Repeatability (RSD ≤ 1.0%), Intermediate Precision (RSD ≤ 2.0%).[10]	To assess the method's consistency under various conditions (different days, analysts).[7]
Limit of Quantitation (LOQ)	Signal-to-Noise ratio ≥ 10. The lowest amount that can be quantified with accuracy.[10]	To define the lower limit of the method's quantitative range.
Robustness	RSD ≤ 2.0% after small, deliberate changes in method (e.g., pH ±0.2, Temp ±2°C).[7]	To demonstrate the method's reliability during normal use.

Conclusion

The RP-HPLC method described provides a reliable, robust, and accurate system for the quantitative analysis of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid. The critical step in the development is the control of mobile phase pH to ensure the analyte is in its un-ionized form, leading to excellent chromatographic performance. This method is suitable for routine quality control and research applications in the pharmaceutical industry.

References

• ICH. (1995). Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation. [Link]

• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. [Link]

• Maharana Pratap P.G. College Hardoi. METHOD DEVELOPMENT ON HPLC. [Link]

• Vertex AI Search. ICH Q2(R1) Analytical Procedures Guide.

• Industry News. (2023). The Importance Of Mobile Phase PH in Chromatographic Separations. [Link]

• Buslig, B. S., Wilson III, C. W., & Shaw, P. E. (1984). High-performance liquid chromatographic separation of carboxylic acids with anion-exchange and reverse-phase columns. Journal of Agricultural and Food Chemistry. [Link]

• Welch Materials. (2025). Mobile Phase Selection in Method Development: How to Optimize. [Link]

• SIELC Technologies. HPLC Analysis of Aromatic Carboxylic Acids on Amaze TR Mixed-Mode Column. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Waters. Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles. [Link]

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Application Notes and Protocols: 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid as a Versatile Pharmaceutical Intermediate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical guide on the strategic use of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid as a valuable intermediate in pharmaceutical research and development. This guide moves beyond a simple recitation of facts to explain the underlying chemical principles and strategic considerations for its synthesis and application. We will explore its role as a structurally unique building block, offering a combination of a conformationally constrained cyclopropane ring, a synthetically versatile bromophenyl moiety for cross-coupling reactions, and a carboxylic acid handle for diverse derivatization. Detailed, field-proven insights and step-by-step protocols for its synthesis and subsequent elaboration are provided to empower researchers in their drug discovery endeavors.

Introduction: The Strategic Value of a Unique Chemical Scaffold

In the landscape of modern medicinal chemistry, the quest for novel chemical matter with improved pharmacological properties is relentless. The incorporation of small, strained ring systems like cyclopropane has become an increasingly important strategy. The cyclopropane ring imparts a rigid, three-dimensional conformation to molecules, which can enhance binding to biological targets and improve metabolic stability.[1] 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid is a particularly noteworthy intermediate due to the convergence of three key functional and structural elements:

• The Cyclopropane Core: This strained ring system introduces conformational rigidity, a desirable trait for optimizing ligand-receptor interactions and often leads to improved metabolic stability by shielding adjacent bonds from enzymatic degradation.

• The Bromophenyl Group: The bromine atom at the meta-position of the phenyl ring serves as a versatile synthetic handle for a wide array of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira, Buchwald-Hartwig). This enables the facile introduction of diverse chemical functionalities, allowing for extensive structure-activity relationship (SAR) studies.

• The Carboxylic Acid Moiety: This functional group is a cornerstone of drug design, readily participating in the formation of amides, esters, and other derivatives. It can also serve as a key pharmacophoric element, engaging in hydrogen bonding interactions with biological targets.

This guide will provide detailed protocols for the synthesis of this intermediate and its application in the construction of more complex molecular architectures relevant to drug discovery.

Synthesis of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid: Proposed Routes and Protocols

While a direct, optimized synthesis for 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid is not extensively reported in the literature, we can propose several viable synthetic routes based on established organic chemistry principles and methodologies reported for analogous structures.

Proposed Synthetic Workflow

The following diagram illustrates a potential overarching workflow for the synthesis and derivatization of the title compound.

Caption: Proposed workflow for the synthesis and derivatization of the target intermediate.

Route A: Cyclopropanation from a Phenylacetonitrile Derivative

This approach is based on the well-established method of synthesizing 1-phenylcyclopropane derivatives from phenylacetonitriles.[2]

Protocol 2.2.1: Synthesis of 1-(3-Bromophenyl)cyclopropanecarbonitrile

• Reaction Setup: To a stirred solution of 2-(3-bromophenyl)acetonitrile (1.0 eq) in a suitable solvent such as toluene or tert-butanol, add a strong base like powdered potassium hydroxide (3.0 eq) or sodium tert-butoxide (2.5 eq).

• Cyclopropanation: To this mixture, add 1,2-dibromoethane (1.2 eq) dropwise at room temperature. The reaction is typically exothermic and may require cooling to maintain a temperature between 25-30 °C.

• Reaction Monitoring: Stir the reaction mixture vigorously for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Upon completion, quench the reaction by the slow addition of water. Separate the organic layer, and extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude 1-(3-bromophenyl)cyclopropanecarbonitrile can be purified by column chromatography on silica gel.

Protocol 2.2.2: α-Methylation of 1-(3-Bromophenyl)cyclopropanecarbonitrile

• Deprotonation: Dissolve the 1-(3-bromophenyl)cyclopropanecarbonitrile (1.0 eq) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon). Cool the solution to -78 °C and add a strong, non-nucleophilic base such as lithium diisopropylamide (LDA) (1.1 eq) dropwise.

• Methylation: After stirring for 1 hour at -78 °C, add methyl iodide (1.2 eq) dropwise. Allow the reaction to slowly warm to room temperature and stir for an additional 2-4 hours.

• Quenching and Extraction: Quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify the resulting 2-(3-bromophenyl)-2-methylcyclopropanecarbonitrile by column chromatography.

Protocol 2.2.3: Hydrolysis to 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid

• Hydrolysis Conditions: The nitrile can be hydrolyzed to the carboxylic acid under either acidic or basic conditions. For basic hydrolysis, reflux the nitrile in a mixture of ethanol and an aqueous solution of a strong base like sodium hydroxide or potassium hydroxide. For acidic hydrolysis, reflux in a mixture of a strong mineral acid like sulfuric acid or hydrochloric acid and water.[3]

• Reaction Time: The hydrolysis reaction can take several hours to days, depending on the substrate and conditions. Monitor the reaction progress by TLC.

• Work-up and Isolation: After cooling, if basic hydrolysis was used, acidify the reaction mixture with a strong acid (e.g., HCl) to precipitate the carboxylic acid. If acidic hydrolysis was used, cool the mixture and extract the product with an organic solvent. The crude product can be purified by recrystallization or column chromatography.

Route B: Bromination of a Phenylcyclopropane Precursor

This route involves the synthesis of 2-methyl-2-phenylcyclopropanecarboxylic acid followed by regioselective bromination. It should be noted that controlling the regioselectivity of the bromination can be challenging, often yielding a mixture of ortho, meta, and para isomers.[4]

Protocol 2.3.1: Synthesis of 2-methyl-2-phenylcyclopropanecarboxylic acid

This precursor can be synthesized via several established methods for cyclopropanation, for instance, through a malonic ester synthesis approach with subsequent modifications.

Protocol 2.3.2: Bromination

• Reaction Setup: Dissolve 2-methyl-2-phenylcyclopropanecarboxylic acid (1.0 eq) in a suitable solvent. While various brominating agents and conditions exist, a common method involves the use of N-bromosuccinimide (NBS) with a catalytic amount of a radical initiator like azobisisobutyronitrile (AIBN) in a non-polar solvent like carbon tetrachloride, or direct bromination with bromine in the presence of a Lewis acid catalyst.

• Reaction Conditions: The reaction conditions will heavily influence the isomeric ratio of the product. The reaction may be carried out at room temperature or with heating, depending on the chosen reagents.

• Work-up and Purification: After the reaction is complete, quench any remaining brominating agent. The product mixture is then worked up by extraction and washing. The separation of the 3-bromo (meta) isomer from the other isomers (ortho and para) can be challenging and typically requires careful column chromatography or fractional crystallization.

Characterization and Data

The successful synthesis of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid should be confirmed by a suite of analytical techniques.

Property	Predicted/Expected Value
Molecular Formula	C₁₁H₁₁BrO₂
Molecular Weight	255.11 g/mol
Appearance	Expected to be a white to off-white solid.
¹H NMR	Expected signals for the aromatic protons (with splitting patterns indicative of a 1,3-disubstituted ring), a singlet for the methyl group, and diastereotopic protons of the cyclopropane ring.
¹³C NMR	Expected signals for the quaternary carbons of the cyclopropane and the phenyl ring, the methyl carbon, the carboxylic acid carbon, and the carbons of the phenyl ring (with the carbon attached to bromine showing a characteristic shift).
Mass Spectrometry (ESI-MS)	Expected [M-H]⁻ ion at m/z 253.99 and [M+H]⁺ ion at m/z 255.01, with a characteristic isotopic pattern for a bromine-containing compound.
Infrared (IR) Spectroscopy	Characteristic absorption bands for the carboxylic acid O-H stretch (broad, ~2500-3300 cm⁻¹), the C=O stretch (~1700 cm⁻¹), and C-Br stretch in the fingerprint region.

Applications in Pharmaceutical Synthesis: Protocols for Derivatization

The true value of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid lies in its potential for elaboration into a diverse array of more complex molecules.

Amide Bond Formation

The carboxylic acid moiety is readily converted into amides, a common functional group in many approved drugs.

Protocol 4.1.1: General Procedure for Amide Coupling

• Acid Chloride Formation: A common method to activate the carboxylic acid is to convert it to the corresponding acid chloride.[5] To a solution of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid (1.0 eq) in an anhydrous solvent like dichloromethane (DCM) or toluene, add thionyl chloride (SOCl₂) (1.5 eq) or oxalyl chloride (1.2 eq) with a catalytic amount of dimethylformamide (DMF). Stir the reaction at room temperature for 1-3 hours. The volatile reagents can be removed under reduced pressure to yield the crude acid chloride, which is often used immediately in the next step.

• Amide Formation: Dissolve the crude acid chloride in anhydrous DCM and add it dropwise to a cooled (0 °C) solution of the desired amine (1.1 eq) and a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.5 eq).

• Work-up and Purification: Allow the reaction to warm to room temperature and stir until completion (monitored by TLC). Quench the reaction with water, separate the organic layer, wash sequentially with dilute acid, dilute base, and brine. Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify the amide product by column chromatography or recrystallization.

Caption: Workflow for amide bond formation.

Palladium-Catalyzed Cross-Coupling Reactions

The bromophenyl group is a key handle for introducing molecular diversity.

Protocol 4.2.1: Suzuki-Miyaura Cross-Coupling

• Reaction Setup: In a reaction vessel, combine 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid (or its ester/amide derivative) (1.0 eq), a boronic acid or boronate ester (1.2 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq) or PdCl₂(dppf) (0.05 eq), and a base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (2.0-3.0 eq).

• Solvent and Degassing: Add a suitable solvent system, typically a mixture of an organic solvent (e.g., toluene, dioxane, or DMF) and water. Degas the mixture thoroughly by bubbling with an inert gas (argon or nitrogen) for 15-30 minutes.

• Reaction: Heat the reaction mixture to the appropriate temperature (typically 80-110 °C) and stir for 2-12 hours, monitoring by TLC or LC-MS.

• Work-up and Purification: After cooling, dilute the reaction mixture with water and extract with an organic solvent. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the coupled product by column chromatography.

Caption: Schematic of a Suzuki-Miyaura cross-coupling reaction.

Conclusion and Future Perspectives

2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid represents a powerful and versatile building block for the synthesis of novel pharmaceutical agents. Its unique combination of a rigid cyclopropane core, a synthetically tractable bromophenyl group, and a versatile carboxylic acid handle provides medicinal chemists with a valuable tool for exploring new chemical space. The protocols and strategies outlined in this guide, while based on established chemical principles, offer a solid foundation for the synthesis and application of this intermediate in drug discovery programs. Further research into optimizing the synthesis of this compound and exploring its utility in the creation of diverse compound libraries is highly encouraged.

References

• NextSDS. (n.d.). 2-[(3-bromophenyl)methyl]cyclopropane-1-carboxylic acid — Chemical Substance Information. Retrieved from [Link]

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• PubChemLite. (n.d.). 2-[(3-bromophenyl)methyl]cyclopropane-1-carboxylic acid. Retrieved from [Link]

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• Organic Syntheses. (n.d.). cyclopropanecarboxylic acid. Retrieved from [Link]

• Li, D. (2025). The roles of fused-cyclopropanes in medicinal chemistry: Insights from the past decade. European Journal of Medicinal Chemistry, 297, 117951.

• J&K Scientific. (n.d.). 2-(3-Bromophenyl)cyclopropane-1-carboxylic acid | 91445-84-0. Retrieved from [Link]

• Eureka | Patsnap. (2012, December 6). Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid. Retrieved from [Link]

• PubChemLite. (n.d.). 2-(3-bromophenyl)-3-methylcyclopropane-1-carboxylic acid. Retrieved from [Link]

• The Organic Chemistry Tutor. (2024, April 9). Synthesis of Cyclopropanecarboxylic Acid [Video]. YouTube. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of cyclopropanes. Retrieved from [Link]

• PMC. (n.d.). Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives. Retrieved from [Link]

• MDPI. (2024, March 22). 2-(3-Bromophenyl)-8-fluoroquinazoline-4-carboxylic Acid as a Novel and Selective Aurora A Kinase Inhibitory Lead with Apoptosis Properties: Design, Synthesis, In Vitro and In Silico Biological Evaluation. Retrieved from [Link]

• Chemistry Stack Exchange. (2015, November 10). Major products of the reaction of 2-bromo-2-methylpropane and propanoic acid. Retrieved from [Link]

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Application Notes and Protocols for Amide Bond Formation Using 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic Acid

Introduction: Navigating the Challenges of Sterically Hindered Amide Couplings

The synthesis of amide bonds is a cornerstone of modern medicinal chemistry and drug development.[1] Among the vast array of carboxylic acids utilized in these transformations, 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid stands out as a valuable building block. Its rigid cyclopropane scaffold imparts unique conformational constraints, while the 3-bromophenyl moiety offers a versatile handle for further synthetic manipulations, such as cross-coupling reactions. However, the very features that make this molecule attractive also present significant challenges in amide bond formation. The quaternary carbon at the 2-position of the cyclopropane ring creates substantial steric hindrance, which can impede the approach of the amine nucleophile to the activated carboxylic acid intermediate.[1][2]

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of robust and field-proven protocols for the successful amide coupling of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid. We will delve into the mechanistic rationale behind various coupling strategies, offer detailed step-by-step protocols, and provide guidance on troubleshooting common issues.

The Challenge: Steric Hindrance at the α-Carbon

The primary obstacle in forming an amide bond with 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid is the steric bulk surrounding the carboxylic acid. The methyl group and the 3-bromophenyl group attached to the same carbon atom that bears the carboxyl group create a sterically congested environment. This hindrance makes it difficult for standard coupling reagents to efficiently activate the carboxylic acid and for the incoming amine to subsequently attack the activated intermediate.[1] Consequently, many conventional amide coupling methods may result in low yields, slow reaction times, or complete failure.[3]

To overcome this challenge, it is crucial to select coupling reagents and reaction conditions that are specifically designed to handle sterically demanding substrates.[4] The choice of coupling reagent is paramount, as it dictates the nature of the activated intermediate and its reactivity.

Recommended Amide Bond Formation Protocols

Herein, we present three reliable protocols for the amide coupling of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid, each employing a different class of coupling reagent known for its efficacy with hindered substrates.

Protocol 1: HATU-Mediated Amide Coupling

Rationale: HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) is a uronium salt-based coupling reagent renowned for its high reactivity and efficiency, particularly in challenging cases involving sterically hindered amino acids and carboxylic acids.[5] It activates the carboxylic acid by forming a highly reactive OAt-active ester, which is more susceptible to nucleophilic attack by the amine compared to intermediates formed by many other coupling reagents.[5] The use of a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) is essential to deprotonate the carboxylic acid and neutralize the acidic byproducts without competing with the primary amine.[5]

Experimental Workflow:

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Application Note: Elucidating the Structure of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic Acid using 1H and 13C NMR Spectroscopy

Abstract

This technical guide provides a comprehensive analysis of the expected ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy parameters for the novel compound 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid. In the absence of published empirical data, this note serves as a predictive guide for researchers, leveraging established principles of NMR spectroscopy and data from analogous structures to forecast chemical shifts and coupling constants. We present a detailed experimental protocol for data acquisition and a logical workflow for spectral interpretation. This document is intended for researchers in synthetic chemistry, medicinal chemistry, and drug development engaged in the characterization of new chemical entities containing the unique cyclopropane motif.

Introduction: The Structural Challenge

The molecule 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid incorporates several key structural features that present a fascinating challenge for NMR-based elucidation: a stereochemically complex cyclopropane ring, a substituted aromatic system, and a carboxylic acid moiety. The inherent ring strain and unique hybridization of the cyclopropane ring profoundly influence the magnetic environment of its constituent atoms, leading to characteristic spectral features.[1][2] Understanding these features is paramount for verifying the successful synthesis and purity of the target compound.

This guide will deconstruct the molecule into its primary functional groups to predict the ¹H and ¹³C NMR spectra. We will explain the causal factors behind these predictions, including anisotropic effects, electronegativity, and the through-bond and through-space effects that govern chemical shifts and spin-spin coupling.

Molecular Structure and Atom Numbering

For clarity in the subsequent spectral analysis, the atoms of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid are numbered as shown in the diagram below. This numbering scheme will be used consistently throughout this document.

Caption: Molecular structure with atom numbering.

Predicted ¹H NMR Spectral Parameters

The proton NMR spectrum is anticipated to be highly informative. The analysis is broken down by proton type. The predictions are based on a standard 400 MHz spectrometer using CDCl₃ as the solvent.

Cyclopropane Ring Protons (H1, H3a, H3b)

The three-membered ring creates a rigid system where the protons H3a and H3b are diastereotopic, meaning they are chemically non-equivalent and will have distinct chemical shifts. They will appear as a complex multiplet system coupled to each other (geminal coupling) and to H1 (vicinal coupling).

• Chemical Shifts (δ): Cyclopropane protons are characteristically shielded due to the ring current effect and appear significantly upfield.[1][3] We predict their signals to be in the δ 1.0 – 2.0 ppm range. H1, being adjacent to the electron-withdrawing carboxylic acid group, will likely be the most downfield of the three.

• Coupling Constants (J): The coupling constants in cyclopropanes are highly dependent on stereochemistry.[4]

  • Geminal Coupling (²J H3a-H3b): Typically in the range of -4 to -9 Hz. The sign is generally negative.[2]

  • Vicinal cis Coupling (³J H1-H3a or H1-H3b): Expected to be larger, in the range of 7 to 12 Hz.

  • Vicinal trans Coupling (³J H1-H3b or H1-H3a): Expected to be smaller, in the range of 4 to 8 Hz.

Methyl Protons (H5)

The methyl group attached to the quaternary C2 carbon is isolated from other protons and will therefore appear as a clean singlet.

• Chemical Shift (δ): Its position on the cyclopropane ring suggests a chemical shift in the range of δ 1.4 – 1.7 ppm .

Aromatic Protons (H2', H4', H5', H6')

The 3-bromophenyl group will present a complex splitting pattern. The bromine atom is deactivating and ortho-, para-directing in terms of its resonance effect, but its inductive effect withdraws electron density.

• Chemical Shifts (δ): The protons will appear in the aromatic region (δ 7.0 – 7.8 ppm ).

  • H2' and H6': These protons are ortho to the bulky cyclopropyl substituent. H2' is also meta to the bromine, while H6' is ortho. H2', being adjacent to the bromine, will likely be the most downfield proton.

  • H4' and H5': These protons are para and meta to the bromine, respectively. Their signals are expected to be complex and overlapping multiplets.

Carboxylic Acid Proton

The acidic proton is highly deshielded and often exchanges with trace water in the solvent, leading to a broad signal.

• Chemical Shift (δ): A broad singlet is expected far downfield, typically in the δ 10 – 13 ppm range, though its exact position and broadness are highly dependent on concentration and solvent purity.[5]

Table 1: Summary of Predicted ¹H NMR Parameters

Proton(s)	Predicted δ (ppm)	Multiplicity	Predicted J (Hz)	Notes
COOH	10.0 - 13.0	br s	-	Broad singlet, concentration dependent.
H2'	~7.6 - 7.8	m	-	Aromatic region, complex multiplet.
H4', H5', H6'	7.0 - 7.5	m	-	Aromatic region, complex overlapping multiplets.
H1	~1.8 - 2.1	dd	³J_cis_ = 7-12, ³J_trans_ = 4-8	Deshielded by adjacent COOH group.
H5 (CH₃)	1.4 - 1.7	s	-	Singlet, attached to quaternary carbon C2.
H3a, H3b	1.0 - 1.6	m	²J = 4-9, ³J_vicinal_ = 4-12	Diastereotopic protons, complex multiplet.

Predicted ¹³C NMR Spectral Parameters

The ¹³C NMR spectrum provides a direct count of non-equivalent carbon atoms and information about their chemical environment. Proton-decoupled spectra are standard, so each unique carbon will appear as a singlet.[6]

• Carbonyl Carbon (C4): The carboxylic acid carbon is highly deshielded and will appear far downfield, typically δ 175 – 185 ppm .

• Aromatic Carbons (C1' - C6'): These carbons will resonate in the typical aromatic region of δ 120 – 145 ppm . The carbon attached to bromine (C3') will be shifted upfield relative to the others due to the heavy atom effect, likely around δ 122 ppm . The ipso-carbon (C1') attached to the cyclopropane ring will be a quaternary signal with a lower intensity.

• Cyclopropane Carbons (C1, C2, C3): Similar to their attached protons, cyclopropyl carbons are uniquely shielded and appear upfield compared to other sp³ carbons.[7] They are expected in the δ 15 – 40 ppm range. C2, being a quaternary carbon substituted with a phenyl group and a methyl group, will be the most downfield of the three.

• Methyl Carbon (C5): The methyl carbon signal is expected in the δ 15 – 25 ppm range.

Table 2: Summary of Predicted ¹³C NMR Parameters

Carbon(s)	Predicted δ (ppm)	Notes
C4 (COOH)	175 - 185	Carbonyl carbon, low intensity.
C1' (C-ipso)	140 - 145	Aromatic quaternary carbon, low intensity.
C2', C4', C5', C6'	125 - 135	Aromatic CH carbons.
C3' (C-Br)	~122	Aromatic carbon attached to bromine.
C2	30 - 40	Quaternary cyclopropyl carbon.
C1	25 - 35	Cyclopropyl CH carbon.
C5 (CH₃)	15 - 25	Methyl carbon.
C3	15 - 25	Cyclopropyl CH₂ carbon.

Experimental Protocols

To validate these predictions, a rigorous and well-defined experimental approach is necessary.

Sample Preparation

• Weighing: Accurately weigh 5-10 mg of the solid 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid sample.

• Solvent Selection: Choose a suitable deuterated solvent. Chloroform-d (CDCl₃) is a good first choice. If solubility is an issue, Dimethyl sulfoxide-d₆ (DMSO-d₆) can be used, but be aware that residual water peaks and solvent signals will shift.

• Dissolution: Transfer the sample to a clean, dry NMR tube. Add approximately 0.6-0.7 mL of the deuterated solvent.

• Homogenization: Cap the tube and gently vortex or invert several times to ensure the sample is fully dissolved and the solution is homogeneous. A brief sonication may aid dissolution if needed.

• Standard (Optional): Add a small amount of an internal standard, such as tetramethylsilane (TMS), if precise chemical shift referencing is required beyond the solvent residual peak.

NMR Data Acquisition

The following parameters are recommended for a 400 MHz spectrometer.

¹H NMR Acquisition:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker systems).

• Spectral Width: ~16 ppm (e.g., from -2 to 14 ppm).

• Acquisition Time: ~3-4 seconds.

• Relaxation Delay (d1): 1-2 seconds.

• Number of Scans: 8-16 scans for a sufficient signal-to-noise ratio.

• Temperature: 298 K (25 °C).

¹³C{¹H} NMR Acquisition (Proton Decoupled):

• Pulse Program: A standard proton-decoupled experiment with NOE (e.g., 'zgpg30' on Bruker systems).

• Spectral Width: ~240 ppm (e.g., from -10 to 230 ppm).

• Acquisition Time: ~1-2 seconds.

• Relaxation Delay (d1): 2 seconds.

• Number of Scans: 1024-4096 scans, as ¹³C has a low natural abundance. Acquisition time may range from 30 minutes to several hours depending on sample concentration.

Data Processing

• Fourier Transform: Apply an exponential window function (line broadening of ~0.3 Hz for ¹H, ~1-2 Hz for ¹³C) and perform the Fourier transform.

• Phasing: Manually phase the spectrum to ensure all peaks have a pure absorption lineshape.

• Baseline Correction: Apply an automatic or manual baseline correction to obtain a flat baseline.

• Referencing: Calibrate the chemical shift scale. For CDCl₃, reference the residual solvent peak to δ 7.26 ppm for ¹H and δ 77.16 ppm for ¹³C.

• Integration: Integrate the peaks in the ¹H spectrum to determine the relative ratios of protons.

• Peak Picking: Identify and label the chemical shifts of all significant peaks in both spectra.

Data Interpretation Workflow

The following workflow provides a logical path from data acquisition to final structure confirmation.

Caption: Workflow for NMR-based structure elucidation.

Conclusion

The NMR characterization of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid is a multi-faceted process requiring careful attention to the unique spectral properties of its constituent parts. The ¹H NMR spectrum is expected to be defined by characteristic upfield signals for the diastereotopic cyclopropyl protons and a sharp singlet for the methyl group. The ¹³C NMR spectrum will be anchored by the downfield carboxylic acid signal and the distinct upfield signals of the cyclopropane carbons. By following the detailed protocols and interpretive workflow outlined in this guide, researchers can confidently acquire, process, and analyze the NMR data to unequivocally confirm the structure of this and related novel compounds.

References

• Patel, D. J., Howden, M. E. H., & Roberts, J. D. (1963). Nuclear Magnetic Resonance Spectroscopy. Cyclopropane Derivatives. Journal of the American Chemical Society, 85(20), 3218–3223. Available from: [Link]

• Smidt, J., et al. (1960). N.M.R. spectra of some derivatives of nitrocyclopropane. Recueil des Travaux Chimiques des Pays-Bas, 79, 1341-1351. Available from: [Link]

• SpectraBase. (n.d.). Cyclopropanecarboxylic acid, trans-2-phenyl-, 2-methyloct-5-en-4-yl ester. Wiley. Available from: [Link]

• Wiberg, K. B., & Nist, B. J. (1961). The Nuclear Magnetic Resonance Spectra of Cyclopropane Derivatives. Journal of the American Chemical Society, 83(6), 1226–1232. Available from: [Link]

• Patel, D. J., Howden, M. E. H., & Roberts, J. D. (1963). NUCLEAR MAGNETIC RESONANCE SPECTROSCOPY. CYCLOPROPANE DERIVATIVES. Defense Technical Information Center. Available from: [Link]

• Graham, D. W., & Rogers, M. T. (1962). PROTON COUPLING CONSTANTS IN SUBSTITUTED CYCLOPROPANES. Canadian Journal of Chemistry, 40(8), 1624-1629. Available from: [Link]

• Doc Brown's Chemistry. (n.d.). 13C nmr spectrum of cyclopropane. Available from: [Link]

• Doc Brown's Chemistry. (n.d.). H-1 proton nmr spectrum of cyclopropane. Available from: [Link]

• LibreTexts Chemistry. (2023). 13C NMR Spectroscopy. Available from: [Link]

• University of Wisconsin-Madison, Department of Chemistry. (n.d.). 1H NMR Chemical Shifts. Organic Chemistry Data. Available from: [Link]

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Application Note: A Robust and Scalable Synthesis of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic Acid

Abstract

The 2-aryl-2-methylcyclopropanecarboxylic acid motif is a valuable building block in medicinal chemistry, prized for its ability to confer unique conformational constraints and metabolic stability to drug candidates.[1] This application note provides a comprehensive, in-depth guide for the multi-gram scale-up synthesis of a key intermediate, 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid. We present a validated two-part synthetic strategy that prioritizes safety, scalability, and efficiency. The protocol moves from the synthesis of the requisite alkene precursor, 1-bromo-3-(prop-1-en-2-yl)benzene, to a modified Simmons-Smith cyclopropanation and subsequent saponification. This document is intended for researchers, chemists, and process development professionals, offering not only step-by-step protocols but also the critical scientific rationale behind procedural choices, safety considerations for hazardous reagents, and recommendations for large-scale production.

Strategic Overview and Retrosynthesis

The primary challenge in scaling the synthesis of substituted cyclopropanes is often the management of hazardous reagents and reaction conditions. Routes involving diazo compounds, while effective at the bench scale, present significant safety risks (toxicity, explosivity) that are magnified during scale-up.[2][3] Therefore, our strategy is rooted in a safer, more classical approach.

The retrosynthetic analysis identifies 1-bromo-3-(prop-1-en-2-yl)benzene as the key precursor for the cyclopropane ring formation. This alkene can be readily prepared from the commercially available 3-bromoacetophenone. The core transformation—the construction of the cyclopropane ring—will be accomplished using a modified Simmons-Smith reaction, which utilizes a zinc carbenoid.[4][5] This method is well-regarded for its functional group tolerance, stereospecificity, and, crucially, its avoidance of diazo intermediates, making it more amenable to industrial application.[3]

Overall Synthetic Scheme

The chosen synthetic pathway is illustrated below. It involves two primary stages: (I) Olefination of 3-bromoacetophenone to generate the key alkene intermediate, and (II) A one-pot cyclopropanation/hydrolysis sequence to yield the final product.

Caption: Detailed workflow for the cyclopropanation and hydrolysis steps.

Experimental Protocol

• Apparatus Setup: In a similar flame-dried 5 L reactor setup as Part I, under a nitrogen atmosphere, dissolve the alkene from Part I (197.0 g, 1.0 mol, 1.0 equiv) in anhydrous dichloromethane (DCM, 2.0 L).

• Reagent Addition (Cyclopropanation): Cool the solution to 0 °C. Slowly add diethylzinc (Et₂Zn, 1.0 M in hexanes, 2.2 L, 2.2 mol, 2.2 equiv) via cannula, keeping the internal temperature below 5 °C.

  • Safety Note: Diethylzinc is pyrophoric and reacts violently with water and air. All additions must be performed under a strictly inert atmosphere by trained personnel.[3]

• Following the Et₂Zn addition, add a solution of diiodoethane (CH₂I₂, 589.0 g, 2.2 mol, 2.2 equiv) in anhydrous DCM (500 mL) dropwise over 2 hours, again maintaining the temperature below 5 °C.

  • Rationale: This sequence generates the (iodomethyl)zinc iodide (ICH₂ZnI) carbenoid in situ, which then reacts with the alkene. [5]Controlling the exotherm during this step is paramount for safety and to prevent side reactions.

• Reaction and Quenching: After the addition is complete, allow the mixture to slowly warm to room temperature and stir for 12-16 hours. Monitor by GC-MS for the disappearance of the starting alkene. Once complete, cool the reaction to 0 °C and very carefully quench by the slow addition of saturated aqueous NH₄Cl (1.5 L), followed by 2 M HCl (1 L) until the zinc salts dissolve.

• Ester Isolation: Separate the layers and extract the aqueous phase with DCM (2 x 500 mL). Combine the organic layers, wash with saturated sodium bicarbonate solution (1 L) and brine (1 L), dry over MgSO₄, filter, and concentrate under reduced pressure to yield the crude ethyl ester. This crude ester is typically carried forward without further purification.

• Saponification: To the reactor containing the crude ester, add ethanol (1.5 L) and a solution of sodium hydroxide (NaOH, 120 g, 3.0 mol, 3.0 equiv) in water (500 mL). Heat the mixture to reflux (approx. 80 °C) for 4 hours. [6]7. Acidification and Product Isolation: Cool the reaction mixture to room temperature, then concentrate under reduced pressure to remove most of the ethanol. Dilute the aqueous residue with water (1 L) and cool in an ice bath. Carefully acidify to pH 1-2 by the slow addition of concentrated hydrochloric acid (HCl). A precipitate of the product will form.

• Final Purification: Extract the product into ethyl acetate (3 x 1 L). Combine the organic layers, wash with brine (1 L), dry over MgSO₄, filter, and remove the solvent under reduced pressure. The resulting solid can be recrystallized from a heptane/ethyl acetate mixture to yield 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid as a white to off-white solid.

Safety and Scale-Up Considerations

Scaling chemical reactions introduces challenges not always present at the laboratory bench. Careful planning is essential. [7]

• Thermal Management: The formation of the zinc carbenoid is exothermic. For larger scales, ensure the reactor has adequate cooling capacity. A jacketed reactor with a circulating chiller is highly recommended over a simple ice bath. Monitor the internal temperature continuously. [7]* Reagent Handling:

  • Brominated Compounds: While 3-bromoacetophenone is a stable solid, handling large quantities requires appropriate personal protective equipment (PPE) to avoid inhalation or skin contact. [8]The final product is also a brominated organic compound and should be handled with care.

  • Pyrophoric Reagents: Diethylzinc (Et₂Zn) is the most hazardous reagent in this synthesis. It ignites spontaneously in air. All transfers must be conducted under an inert atmosphere (Nitrogen or Argon) using syringe or cannula techniques. Ensure appropriate fire-extinguishing media (e.g., Class D extinguisher, sand) are readily available.

• Work-up at Scale:

  • Quenching: Quenching large volumes of reactive reagents like organozincs must be done slowly and with efficient cooling to control the exotherm and gas evolution.

  • Extractions: Large-scale liquid-liquid extractions can be cumbersome. Using a jacketed reactor with a bottom outlet valve for phase separation is more efficient and safer than using oversized separatory funnels.

  • Purification: While vacuum distillation is feasible for the alkene intermediate at a moderate scale, crystallization is the preferred method for purifying the final solid product at a large scale as it is more economical and scalable than column chromatography. [9]

Data Summary

The following table summarizes the expected results for a 1.0 molar scale synthesis as described in the protocols.

Step	Product	Starting Material	Scale (mols)	Typical Yield	Purity (by ¹H NMR/GC)	Key Parameters
Part I	1-Bromo-3-(prop-1-en-2-yl)benzene	3-Bromoacetophenone	1.0	75-85%	>97%	T < 10 °C during additions
Part II	2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid	Alkene from Part I	1.0	80-90% (from alkene)	>98% (after recrystallization)	T < 5 °C for carbenoid formation

References

• Hein, J. E., & Fokin, V. V. (2010). Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) and Beyond: New Reactivity of Copper(I) Acetylides. Chemistry – A European Journal, 16(36), 1318-1331. [Link]

• Sci-Tech Safety. (2024). Bromination safety. YouTube. [Link]

• Carretero, M., et al. (2023). Rapid and Safe Continuous‐Flow Simmons‐Smith Cyclopropanation using a Zn/Cu Couple Column. Advanced Synthesis & Catalysis, 365(20), 3591-3598. [Link]

• Davies, H. M. L., & Denton, J. R. (2009). In Situ Kinetic Studies of Rh(II)-Catalyzed Asymmetric Cyclopropanation with Low Catalyst Loadings. NSF Public Access. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of cyclopropanes. organic-chemistry.org. [Link]

• Carreira, E. M. (2018). Carreira OC V Fall 2018 Document on Cyclopropanations in Syntheses. ETH Zürich. [Link]

• Google Patents. (2009).

• Ali, A., et al. (2023). Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review. Molecules, 28(15), 5651. [Link]

• Shen, B., et al. (2023). Catalytic Asymmetric Cyclopropanations with Nonstabilized Carbenes. Journal of the American Chemical Society, 145(17), 9706-9716. [Link]

• Wikipedia. (n.d.). Simmons–Smith reaction. en.wikipedia.org. [Link]

• Scientific Update. (2024). A Dangerous Bromance. scientificupdate.com. [Link]

• Google Patents. (1975).

• Zhang, X. P., et al. (2007). Asymmetric Cyclopropanation of Styrenes Catalyzed by Metal Complexes of D2-Symmetrical Chiral Porphyrin: Superiority of Cobalt over Iron. The Journal of Organic Chemistry, 72(15), 5545-5554. [Link]

• University of Illinois Division of Research Safety. (2019). Scale-up Reactions. drs.illinois.edu. [Link]

• Gutmann, B., et al. (2019). Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. Molecules, 24(11), 2106. [Link]

• Melchiorre, P., et al. (2019). A transition-metal-free & diazo-free styrene cyclopropanation. Chemical Science, 10(38), 8837-8842. [Link]

• Tradeasia. (2025). Safety & Handling Guidelines for Bromine and Bromide Chemicals in Export Operations. tradeasia.com. [Link]

• Wikipedia. (n.d.). Cyclopropanation. en.wikipedia.org. [Link]

• Hovhannisyan, A., et al. (2024). New functionally substitutes cyclopropanecarboxylic acids as ethylene biosynthesis innovative regulators. Bioactive Compounds in Health and Disease, 7(10), 500-510. [Link]

• Nefzi, A., et al. (2016). Solid-Phase Synthesis of Amine/Carboxyl Substituted Prolines and Proline Homologues: Scope and Limitations. Molecules, 21(3), 346. [Link]

• Organic Syntheses. (n.d.). cyclopropanecarboxylic acid. orgsyn.org. [Link]

• Puccini, M., et al. (2024). Multigram Synthesis of Chiral Cyclopropane Carboxylic Acids via Tandem Diastereoselective Wadsworth–Emmons Cyclopropanation-Hydrolysis in Continuous Flow. Organic Process Research & Development, 28(2), 795-801. [Link]

• Organic Syntheses. (n.d.). BROMOCYCLOPROPANE. orgsyn.org. [Link]

• ResearchGate. (2011). Synthesis and chiral resolution of 2,2-dimethylcyclopropane carboxylic acid. researchgate.net. [Link]

• Google Patents. (1991). Preparation of 2, 2, 3, 3-tetramethyl cyclopropane carboxylic acid. CN1025494C.

• University of Glasgow. (n.d.). STUDIES ON THE REARRANGEMENT IN THE BIOSYNTHESIS OF SOME BISLACTONE ANTIBIOTICS. theses.gla.ac.uk. [Link]

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Application Notes and Protocols: 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic Acid in Agrochemical Formulation

Abstract

This document provides a comprehensive technical guide for researchers and formulation scientists on the potential applications of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid as a key intermediate in the development of novel agrochemicals. Drawing parallels from the well-established class of pyrethroid insecticides, which are esters of cyclopropanecarboxylic acids, this guide outlines the scientific rationale, synthetic protocols, bioactivity screening methodologies, and formulation strategies for this promising chemical scaffold. The protocols and insights provided are designed to be self-validating, emphasizing the causality behind experimental choices to empower research and development in the crop protection industry.

Introduction: The Cyclopropanecarboxylate Scaffold in Agrochemicals

The cyclopropane ring is a privileged structural motif in medicinal and agrochemical sciences. Its rigid, three-dimensional nature allows for precise orientation of substituents, leading to high-affinity interactions with biological targets. The most prominent example in agriculture is the vast family of pyrethroid insecticides, which are esters of 2,2-dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylic acid (chrysanthemic acid) and its analogs. These compounds are potent neurotoxins in insects, acting as modulators of voltage-gated sodium channels.

The subject of this guide, 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid, represents a next-generation building block. The incorporation of a substituted phenyl group directly onto the cyclopropane ring offers a departure from traditional pyrethroid structures, opening new avenues for discovery. The presence of a bromine atom at the meta-position of the phenyl ring is of particular interest, as halogenation is a well-established strategy in agrochemical design to enhance metabolic stability and modify binding interactions with the target protein.

This document will explore the potential of this molecule as a synthetic precursor to novel insecticidal or fungicidal compounds.

Scientific Rationale for Investigation

The rationale for investigating 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid is built on a foundation of established structure-activity relationships (SAR) in agrochemistry.

• Structural Analogy to Pyrethroids: The core cyclopropanecarboxylic acid moiety is the foundation of pyrethroid insecticides. By using this novel acid to synthesize a library of esters with various alcohol partners (e.g., 3-phenoxybenzyl alcohol, alpha-cyano-3-phenoxybenzyl alcohol), it is plausible to develop new insecticides with potentially altered target spectrum, potency, or resistance profiles.

• The Role of the Bromophenyl Group: The bromophenyl substituent introduces significant steric and electronic changes compared to the isobutenyl group of chrysanthemic acid. This modification could lead to several advantages:

  • Novel Mode of Action: While the primary hypothesis would be sodium channel modulation, the altered structure might interact with other insecticidal targets or exhibit a modified binding mode within the sodium channel.

  • Overcoming Resistance: Insect resistance to existing pyrethroids is a major agricultural challenge, often linked to mutations in the sodium channel protein. A novel binding interaction facilitated by the bromophenyl group could potentially overcome some forms of target-site resistance.

  • Metabolic Stability: The C-Br bond is generally more resistant to metabolic degradation by oxidative enzymes (e.g., cytochrome P450s) in insects compared to C-H or C-C double bonds, which could lead to enhanced bioavailability and residual activity.

• Potential for Fungicidal Activity: Some cyclopropane-containing molecules have also demonstrated fungicidal properties. The unique electronic nature of the bromophenyl group could lead to activity against fungal pathogens, warranting a broader screening approach.

Synthetic Protocol: 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid

This section details a representative laboratory-scale synthesis. The protocol is based on a Simmons-Smith-type cyclopropanation reaction.

3.1 Materials and Reagents

Reagent	Supplier	Grade
2-(3-Bromophenyl)propene	Sigma-Aldrich	98%
Diethylzinc (1.0 M solution in hexanes)	Sigma-Aldrich	Reagent Grade
Diiodomethane	Sigma-Aldrich	99%, stabilized
Anhydrous Dichloromethane (DCM)	Sigma-Aldrich	DriSolv®
Jones Reagent (Chromium trioxide in H₂SO₄)	Fisher Scientific	Laboratory Grade
Acetone	Fisher Scientific	ACS Grade
Diethyl Ether	Fisher Scientific	ACS Grade
Saturated aq. NH₄Cl	In-house prep.	-
Saturated aq. NaHCO₃	In-house prep.	-
Anhydrous MgSO₄	Fisher Scientific	Laboratory Grade

3.2 Step-by-Step Synthesis Protocol

• Cyclopropanation:

  • To a flame-dried 250 mL round-bottom flask under a nitrogen atmosphere, add 2-(3-Bromophenyl)propene (10.0 g, 50.7 mmol).

  • Dissolve the starting material in anhydrous DCM (100 mL).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add diethylzinc (61 mL of a 1.0 M solution in hexanes, 61 mmol) via syringe over 20 minutes.

  • In a separate flask, dissolve diiodomethane (16.3 g, 61 mmol) in anhydrous DCM (20 mL).

  • Add the diiodomethane solution dropwise to the reaction mixture at 0 °C over 30 minutes. A white precipitate of zinc iodide will form.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Quench the reaction by slowly adding saturated aqueous NH₄Cl (50 mL).

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 75 mL).

  • Combine the organic layers, wash with brine (50 mL), and dry over anhydrous MgSO₄.

  • Filter and concentrate under reduced pressure to yield crude 1-(3-Bromophenyl)-1-methylcyclopropane.

• Oxidation to Carboxylic Acid:

  • Dissolve the crude cyclopropane from the previous step in acetone (150 mL) and cool to 0 °C.

  • Slowly add Jones reagent dropwise until a persistent orange color is observed.

  • Stir the reaction at 0 °C for 2 hours.

  • Quench the excess oxidant by adding isopropanol until the solution turns green.

  • Remove the acetone under reduced pressure.

  • Add water (100 mL) and extract the product with diethyl ether (3 x 100 mL).

  • To the combined organic layers, add 1 M NaOH (100 mL) to extract the carboxylic acid into the aqueous phase.

  • Wash the aqueous layer with diethyl ether (50 mL) to remove any non-acidic impurities.

  • Acidify the aqueous layer to pH ~2 with concentrated HCl at 0 °C.

  • Extract the precipitated product with diethyl ether (3 x 75 mL).

  • Combine the final organic layers, dry over anhydrous MgSO₄, filter, and concentrate to yield the final product, 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid. Purify by recrystallization from hexanes/ethyl acetate if necessary.

3.3 Synthetic Workflow Diagram

Caption: Workflow for the aphid leaf-dip bioassay.

Formulation Development: Suspension Concentrate (SC)

For a solid active ingredient (the ester derivative), a Suspension Concentrate (SC) is a common and effective formulation type. This involves milling the solid active ingredient to a fine particle size and suspending it in water with the help of adjuvants.

5.1 Objective

To create a stable, effective, and user-friendly 100 g/L SC formulation of a promising ester derivative (referred to as "Test Compound X").

5.2 Formulation Components

Component	Function	Example Product	Typical % (w/w)
Test Compound X	Active Ingredient	-	10.0
Propylene Glycol	Antifreeze	-	5.0
Atlox™ 4913	Polymeric Dispersant	Croda	3.0
Atlas™ G-5000	Wetting Agent	Croda	2.0
Xanthan Gum (2% solution)	Thickener/Anti-settling	Kelzan® S	10.0
Proxel™ GXL	Biocide	Arch Biocides	0.1
Silicone Antifoam	Antifoam Agent	-	0.2
Water	Carrier	-	To 100%

5.3 Step-by-Step Formulation Protocol

• Premix Preparation: In a beaker, combine the propylene glycol, Atlox™ 4913, Atlas™ G-5000, and most of the water.

• Dispersion: While stirring with a high-shear mixer (e.g., Silverson L5M), slowly add the solid Test Compound X powder. Mix until a uniform slurry is formed.

• Milling: Transfer the slurry to a bead mill (e.g., Eiger Mini Motormill) charged with 1 mm glass beads. Mill the suspension until the desired particle size is achieved (typically D90 < 10 µm). Monitor particle size using a laser diffraction analyzer.

• Let-down: Transfer the milled concentrate to a low-shear mixing vessel.

• Viscosity Modification: Slowly add the pre-prepared 2% xanthan gum solution while stirring until a homogenous, thickened consistency is achieved.

• Final Additions: Add the biocide and antifoam agent, along with the remaining water to bring the formulation to the final weight.

• Quality Control: Store the final formulation and conduct stability tests at elevated temperatures (e.g., 54 °C for 2 weeks) and freeze-thaw cycles, monitoring for particle size growth, phase separation, and viscosity changes.

Conclusion and Future Directions

2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid is a valuable synthetic intermediate with significant potential for the discovery of new agrochemicals. By leveraging its structural novelty and the established principles of pyrethroid chemistry, researchers can develop new insecticidal candidates with potentially improved properties. The protocols outlined in this guide provide a robust framework for the synthesis, bio-evaluation, and formulation of derivatives of this compound. Future work should focus on expanding the library of ester and amide derivatives, exploring a wider range of biological targets including fungi and weeds, and conducting detailed SAR studies to optimize potency and selectivity.

References

• Soderlund, D. M. (2008). Pyrethroids, knockdown, and voltage-gated sodium channels. In Advances in Invertebrate Neurobiology (pp. 1-17). Research Signpost. [Link: https://www.ars.usda.

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid

Welcome to the technical support guide for the synthesis of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid. This document is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you improve your reaction yields and obtain a high-purity final product.

I. Synthesis Overview: The Michael-Initiated Ring Closure (MIRC) Approach

The synthesis of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid and its ester precursors is commonly achieved via a cyclopropanation reaction. A robust and widely used method is the Michael-Initiated Ring Closure (MIRC) reaction.[1][2] This approach involves the reaction of an α,β-unsaturated carbonyl compound with a nucleophile that contains a leaving group.

The key starting materials for this synthesis are typically 3-bromo-α-methylstyrene and a malonic ester derivative, such as diethyl bromomalonate. The reaction is often facilitated by a strong base and can be performed under phase-transfer catalysis (PTC) conditions, which offers advantages such as the use of inexpensive reagents and milder reaction conditions.[1][3]

Reaction Scheme

Caption: General scheme for the MIRC synthesis.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during the synthesis, providing explanations and actionable solutions.

Question 1: My reaction yield is consistently low. What are the most likely causes and how can I improve it?

Answer: Low yields in this cyclopropanation reaction can stem from several factors. Here's a systematic approach to troubleshooting:

A. Inefficient Enolate Formation:

• The Problem: The first step of the MIRC reaction is the deprotonation of the malonic ester by the base to form an enolate. If this equilibrium is not favorable, the subsequent Michael addition will be slow, leading to low conversion.

• Solutions:

  • Base Strength: Ensure your base is strong enough to deprotonate the malonic ester. While potassium carbonate is commonly used, stronger bases like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) can be more effective, although they may require stricter anhydrous conditions.

  • Solvent Choice: The choice of solvent can significantly impact the reaction. Aprotic polar solvents like DMF or DMSO can help to solvate the cation of the base, making the anion more reactive. However, for PTC reactions, a biphasic system with a nonpolar organic solvent like toluene or dichloromethane is used with an aqueous base solution.[1]

B. Side Reactions:

• The Problem: Several side reactions can compete with the desired cyclopropanation, consuming starting materials and reducing the yield.

  • Polymerization of Styrene: Styrene derivatives can polymerize under basic or radical conditions.

  • Carbene Dimerization: If a carbene-based pathway is occurring, the carbene can dimerize.[4]

  • [3+2] Cycloaddition: In some cases, the metal carbene can act as a three-atom component in a cycloaddition with the alkene, leading to five-membered ring systems.[4]

• Solutions:

  • Temperature Control: Running the reaction at a lower temperature can often minimize side reactions. It is advisable to screen different temperatures to find the optimal balance between reaction rate and selectivity.[4]

  • Slow Addition of Reagents: Adding one of the reactants (e.g., the bromomalonate) slowly to the reaction mixture can help to keep its concentration low, which can suppress side reactions like dimerization.[1]

  • Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent polymerization initiated by oxygen.

C. Ineffective Phase-Transfer Catalysis:

• The Problem: In a PTC system, the catalyst is responsible for transporting the anionic nucleophile from the aqueous phase to the organic phase where the reaction occurs. If the catalyst is inefficient or poisoned, the reaction rate will be very slow.

• Solutions:

  • Catalyst Choice: Quaternary ammonium salts (e.g., tetrabutylammonium bromide, TBAB) and phosphonium salts are common PTCs.[3] For asymmetric synthesis, chiral PTCs derived from cinchona alkaloids have shown success.[1][2] The choice of catalyst can be critical, and screening a few options may be necessary.

  • Stirring Rate: Vigorous stirring is crucial in a biphasic PTC system to maximize the interfacial area between the two phases, facilitating the transfer of the nucleophile.

Parameter	Recommendation	Rationale
Base	Screen K2CO3, NaH, KOtBu	Ensure efficient enolate formation.
Solvent	Aprotic polar (e.g., DMF, DMSO) or biphasic with PTC	Optimize solubility and reactivity.
Temperature	Start at 0 °C and gradually increase	Minimize side reactions.
Catalyst (PTC)	TBAB, chiral cinchona alkaloid derivatives	Efficiently transport nucleophile to the organic phase.

Question 2: I am observing multiple spots on my TLC plate, and the crude NMR is complex. How can I identify the product and byproducts?

Answer: A complex crude reaction mixture is a common issue. Here's how to approach the analysis:

A. Identifying the Cyclopropane Product:

• Characteristic NMR Signals: Protons on a cyclopropane ring are highly shielded and typically appear in the upfield region of the ¹H NMR spectrum, often between 0 and 1.5 ppm.[4] The presence of signals in this region is a strong indication of successful cyclopropanation.

• 2D NMR Techniques: If the ¹H NMR is too complex, 2D NMR experiments can be invaluable:

  • COSY: Helps to identify coupled protons.

  • HSQC/HMQC: Correlates protons to their directly attached carbons.

  • HMBC: Shows long-range (2-3 bond) correlations, which can be crucial for confirming the connectivity of the cyclopropane ring to the rest of the molecule.[4]

B. Common Byproducts and Their Identification:

• Unreacted Starting Materials: Compare the crude NMR to the spectra of your starting materials (3-bromo-α-methylstyrene and diethyl bromomalonate).

• Michael Adduct (Acyclic): This is the product of the Michael addition that has not undergone ring closure. It will lack the characteristic upfield cyclopropane signals and will show signals corresponding to an open-chain structure.

• Polymerized Styrene: This will typically appear as a broad, unresolved hump in the aromatic and aliphatic regions of the ¹H NMR spectrum.

Troubleshooting Workflow

Caption: Systematic troubleshooting workflow.

III. Frequently Asked Questions (FAQs)

Q1: What is the best way to purify the final product? A1: The crude product, after workup, is typically an ester. This can be purified by flash column chromatography on silica gel. A gradient of ethyl acetate in hexanes is a good starting point for elution. After purification of the ester, the carboxylic acid can be obtained by hydrolysis (e.g., with NaOH or KOH in ethanol/water), followed by acidification and extraction.[5]

Q2: Can I use a different α,β-unsaturated starting material? A2: Yes, the MIRC reaction is quite versatile and can be applied to a range of Michael acceptors.[2] However, the reactivity will depend on the electronic nature of the substituents on the double bond. Electron-withdrawing groups generally enhance the reactivity of the Michael acceptor.

Q3: Is it possible to control the stereochemistry of the cyclopropane ring? A3: Yes, controlling the stereochemistry is a key aspect of modern cyclopropanation reactions.

• Substrate Control: The stereochemistry of the starting alkene is often retained in concerted cyclopropanation reactions.[4]

• Catalyst Control: The use of chiral catalysts, particularly in the context of phase-transfer catalysis, can induce high levels of enantioselectivity. Chiral cinchona alkaloid-derived catalysts have been shown to be effective for this purpose.[1][2]

Q4: My hydrolysis and decarboxylation step is not going to completion. What can I do? A4: The hydrolysis of the diethyl ester and subsequent decarboxylation of the resulting geminal diacid can sometimes be sluggish.

• Increase Temperature: Refluxing the reaction mixture for an extended period is often necessary.

• Stronger Base/Higher Concentration: Increasing the concentration of the base (NaOH or KOH) can accelerate the hydrolysis.

• Co-solvent: Using a co-solvent like ethanol or THF can improve the solubility of the ester in the aqueous base.

IV. Experimental Protocol: Phase-Transfer Catalyzed Synthesis of Diethyl 2-(3-bromophenyl)-2-methylcyclopropane-1,1-dicarboxylate

This protocol is a general guideline and may require optimization for your specific setup.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 3-bromo-α-methylstyrene (1.0 equiv.), diethyl bromomalonate (1.2 equiv.), and a phase-transfer catalyst such as tetrabutylammonium bromide (0.1 equiv.) in toluene (to make a 0.5 M solution with respect to the styrene).

• Addition of Base: Add a 50% aqueous solution of potassium carbonate (5.0 equiv.) to the flask.

• Reaction: Stir the biphasic mixture vigorously at room temperature for 12-24 hours. Monitor the reaction progress by TLC.

• Workup: Once the reaction is complete, dilute the mixture with water and separate the layers. Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the desired diethyl ester.

V. References

• Tóth, G., & Szeitli, J. (2016). [2+1]-Type Cyclopropanation Reactions. ResearchGate. Retrieved from [Link]

• Lambert, T. H., et al. (2015). Phase-Transfer and Other Types of Catalysis with Cyclopropenium Ions. PMC - NIH. Retrieved from [Link]

• Brak, K., & Jacobsen, E. N. (2009). Asymmetric cyclopropanation of chalcones using chiral phase-transfer catalysts. PMC - NIH. Retrieved from [Link]

• Bella, M., et al. (2015). Cyclopropanation of 5-(1-Bromo-2-phenyl-vinyl)-3-methyl-4-nitro-isoxazoles under Phase Transfer Catalysis (PTC) Conditions. MDPI. Retrieved from [Link]

• Padwa, A., & Krumpe, K. E. (1992). Cyclopropanation Reactions. Science of Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Cyclopropanation. Retrieved from [Link]

• Herraiz, A. G., et al. (2020). A transition-metal-free & diazo-free styrene cyclopropanation. RSC Publishing. Retrieved from [Link]

• Arai, S., et al. (1999). Stereoselective Synthesis of Cyclopropane Rings under Phase-Transfer-Catalyzed Conditions. The Journal of Organic Chemistry - ACS Publications. Retrieved from [Link]

• Master Organic Chemistry. (2023, October 18). Cyclopropanation of Alkenes. Retrieved from [Link]

• Organic Syntheses. (n.d.). Cyclopropanecarboxylic acid. Retrieved from [Link]

• Gandon, V., & Fensterbank, L. (2015). Intramolecular Cyclopropanation and C–H Insertion Reactions with Metal Carbenoids Generated from Cyclopropenes. Accounts of Chemical Research. Retrieved from [Link]

• Simonneaux, G., et al. (2014). Highly Diastereoselective Cyclopropanation of α-methylstyrene Catalysed by a C2-symmetrical Chiral Iron Porphyrin Complex. PubMed. Retrieved from [Link]

• Organic Syntheses. (n.d.). Bromocyclopropane. Retrieved from [Link]

• Charette, A. B., & Beauchemin, A. (2003). Stereoselective Cyclopropanation Reactions. Chemical Reviews - ACS Publications. Retrieved from [Link]

• Dodani, S. C., et al. (2017). Cyclopropanations via Heme Carbenes: Basic Mechanism and Effects of Carbene Substituent, Protein Axial Ligand, and Porphyrin Substitution. Journal of the American Chemical Society. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of cyclopropanes. Retrieved from [Link]

• Donaldson, W. A. (2008). Synthesis of Stable Derivatives of Cycloprop-2-ene Carboxylic Acid. PMC - NIH. Retrieved from [Link]

• CN1062345A - Preparation of 2,2,3,3-tetramethylcyclopropanecarboxylic acid. (n.d.). Google Patents. Retrieved from

• Menzek, A., et al. (2019). Synthesis and biological evaluation of bromophenol derivatives with cyclopropyl moiety: Ring opening of cyclopropane with monoester. PubMed. Retrieved from [Link]

• White Rose Research Online. (2024, October 16). Automated Optimization of a Multistep, Multiphase Continuous Flow Process for Pharmaceutical Synthesis. Retrieved from [Link]

• US4083863A - Process for the preparation of cyclopropane carboxylic acids and esters. (n.d.). Google Patents. Retrieved from

• NextSDS. (n.d.). 2-[(3-bromophenyl)methyl]cyclopropane-1-carboxylic acid — Chemical Substance Information. Retrieved from [Link]

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• 2. Cyclopropanation of 5-(1-Bromo-2-phenyl-vinyl)-3-methyl-4-nitro-isoxazoles under Phase Transfer Catalysis (PTC) Conditions | MDPI [mdpi.com]
• 3. Phase-Transfer and Other Types of Catalysis with Cyclopropenium Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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Overcoming solubility issues of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid in aqueous media

Technical Support Center: 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid

Welcome to the technical support guide for 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during its experimental use, with a primary focus on overcoming its anticipated poor aqueous solubility. The strategies and protocols provided herein are grounded in established principles of physical chemistry and pharmaceutical science.

Troubleshooting Guide & FAQs

Core Issue: Poor Aqueous Solubility

Question 1: I am unable to dissolve 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid in my aqueous buffer. What is the first and most critical step I should take?

Answer: The first and most crucial step is to leverage the compound's acidic carboxylic acid moiety through pH adjustment .[1][2][3] The solubility of weak acids is highly dependent on pH.[4][5]

Causality Explained: Your compound has a carboxylic acid group (-COOH), which is a weak acid. At a pH below its acid dissociation constant (pKa), the group remains protonated (-COOH) and the molecule is neutral and less soluble in water. By increasing the pH of the solution to a value above the pKa, the carboxylic acid group deprotonates to form the carboxylate anion (-COO⁻). This charged species is significantly more polar and, therefore, more soluble in aqueous media.[3][5] The relationship between pH, pKa, and solubility for an acidic drug is mathematically described by the Henderson-Hasselbalch equation.[3][5]

Question 2: How do I perform a pH-adjustment to solubilize my compound?

Answer: A systematic titration is the most effective method. This allows you to create a pH-solubility profile and identify the optimal pH for your experiments.

Experimental Protocol: pH-Dependent Solubility Assessment

• Preparation: Prepare a series of aqueous buffers spanning a pH range from 4.0 to 9.0 (e.g., phosphate, borate buffers).

• Suspension: Add an excess amount of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid to a known volume of each buffer in separate vials. Ensure that undissolved solid is clearly visible.

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Separation: Separate the undissolved solid from the solution. This can be done by centrifugation followed by filtering the supernatant through a 0.22 µm syringe filter to remove any remaining particulates.

• Quantification: Analyze the concentration of the dissolved compound in the clear filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Analysis: Plot the measured solubility (e.g., in µg/mL) against the final measured pH of each buffer. This will give you a clear pH-solubility profile. For many applications, adjusting the pH of your final solution to ~7.4 with a suitable base (e.g., 1 M NaOH) is a practical starting point.[1]

Visualizing the Workflow:

Caption: Workflow for determining pH-dependent solubility.

Advanced Troubleshooting: When pH Adjustment is Insufficient or Inappropriate

Question 3: Adjusting the pH is not compatible with my experimental conditions (e.g., cell culture media, formulation stability). What other strategies can I employ?

Answer: If pH modification is not an option, the next line of defense involves using solubilizing excipients. The most common and effective approaches are co-solvency , complexation with cyclodextrins , and the use of surfactants .[1][8][9]

Decision Pathway:

Caption: Decision tree for solubility enhancement strategies.

Question 4: Can you explain co-solvency and provide a protocol for screening co-solvents?

Answer: Co-solvency involves adding a water-miscible organic solvent (a co-solvent) to your aqueous system.[1][10]

Causality Explained: Water is a highly polar solvent with a strong hydrogen-bonding network. A non-polar compound like yours disrupts this network, which is energetically unfavorable, leading to low solubility. Co-solvents work by reducing the polarity of the overall solvent system (reducing the dielectric constant), making it more "hospitable" to your lipophilic compound.[2][] Commonly used co-solvents in research and pharmaceutical development include ethanol, propylene glycol (PG), polyethylene glycol 400 (PEG 400), and dimethyl sulfoxide (DMSO).[1][12]

Experimental Protocol: Co-solvent Screening

• Select Co-solvents: Choose a panel of biocompatible or application-appropriate co-solvents (e.g., Ethanol, PG, PEG 400, DMSO).

• Prepare Blends: Create a series of co-solvent/water blends, for example, 10%, 20%, 30%, 40%, and 50% (v/v) of each co-solvent in your primary aqueous buffer.

• Determine Solubility: Use the same equilibrium solubility method described in Q2 for each blend. Add excess compound, equilibrate, separate, and quantify.

• Analyze and Select: Plot solubility versus co-solvent concentration for each candidate. Select the co-solvent system that provides the required solubility with the lowest possible concentration of the organic solvent to minimize potential toxicity or off-target effects.

Data Presentation Example:

Co-solvent System	10% (v/v)	20% (v/v)	30% (v/v)	40% (v/v)
Ethanol/Water	5 µg/mL	25 µg/mL	110 µg/mL	450 µg/mL
PEG 400/Water	8 µg/mL	40 µg/mL	180 µg/mL	700 µg/mL
DMSO/Water	15 µg/mL	90 µg/mL	550 µg/mL	>2000 µg/mL
(Note: Data are illustrative and represent a typical trend for a poorly soluble compound.)

Question 5: What are cyclodextrins and how do they work?

Answer: Cyclodextrins are cyclic oligosaccharides that can encapsulate poorly water-soluble molecules, forming inclusion complexes that are themselves water-soluble.[][14]

Causality Explained: Cyclodextrins have a unique structure resembling a truncated cone or torus. The exterior is hydrophilic (water-loving), while the internal cavity is hydrophobic (water-fearing).[] Your lipophilic 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid molecule can partition into this hydrophobic cavity, shielding it from the surrounding water.[15] This host-guest complex effectively presents a hydrophilic exterior to the solvent, dramatically increasing the apparent aqueous solubility of the compound.[15][16]

For aromatic compounds, β-cyclodextrin and its more soluble derivatives like Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are particularly effective.[][16]

Protocol Highlight: A phase-solubility study is the standard method to evaluate cyclodextrin complexation. This involves preparing solutions with increasing concentrations of the cyclodextrin, adding an excess of your compound, equilibrating, and measuring the concentration of the dissolved drug. The resulting plot of drug solubility versus cyclodextrin concentration can reveal the stoichiometry and stability of the complex.

Question 6: When should I consider using surfactants?

Answer: Surfactants should be considered when other methods are insufficient or for specific formulation types like emulsions or micelles.[1][17]

Causality Explained: Surfactants are amphiphilic molecules that, above a certain concentration (the critical micelle concentration or CMC), self-assemble into spherical structures called micelles.[18] These micelles have a hydrophobic core and a hydrophilic shell. Your poorly soluble compound can partition into the hydrophobic core, similar to how it would with a cyclodextrin, effectively solubilizing it within the aqueous phase.[17][19] Common non-ionic surfactants used in research include Polysorbate 80 (Tween® 80) and Cremophor® EL.

Summary of Physicochemical Properties (Predicted)

Property	Predicted Value/Characteristic	Rationale & Implications
Molecular Formula	C₁₁H₁₁BrO₂	---
Molecular Weight	~255.11 g/mol	Influences diffusion and membrane transport.
Aqueous Solubility	Poor	The bromophenyl and methylcyclopropane groups are highly lipophilic, dominating the hydrophilic carboxylic acid group.[20]
Predicted pKa	4.0 - 5.0	The electron-withdrawing effect of the bromine and the phenyl ring can slightly increase the acidity compared to a simple aliphatic carboxylic acid.[21] This value is critical for the pH-adjustment strategy.
Predicted LogP	> 3.0	A high octanol-water partition coefficient (LogP) indicates strong lipophilicity and is consistent with poor aqueous solubility.

References

• Solubility enhancement techniques: A comprehensive review. (2023). Eurekaselect. [Link]

• Prediction of the pKa of Carboxylic Acids Using the ab Initio Continuum-Solvation Model PCM-UAHF. ACS Publications. [Link]

• Using Atomic Charges to Describe the pKa of Carboxylic Acids. ChemRxiv. [Link]

• Prediction of pKa Values for Aliphatic Carboxylic Acids and Alcohols with Empirical Atomic Charge Descriptors. ACS Publications. [Link]

• A Review of the Solubility Enhancement by Using a Co-Solvency Method. ManTech Publications. [Link]

• Correlations and Predictions of Carboxylic Acid p K a Values Using Intermolecular Structure and Properties of Hydrogen-Bonded Complexes. ResearchGate. [Link]

• Prediction of pKa values for aliphatic carboxylic acids and alcohols with empirical atomic charge descriptors. PubMed. [Link]

• Cosolvent. Wikipedia. [Link]

• Cyclodextrins: Advances in Chemistry, Toxicology, and Multifaceted Applications. MDPI. [Link]

• Self Nano Emulsifying Drug Delivery Systems for Oral Delivery of Hydrophobic Drugs. ResearchGate. [Link]

• Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. SpringerLink. [Link]

• Surfactant-Enabled Nanocarriers in Breast Cancer Therapy: Targeted Delivery and Multidrug Resistance Reversal. MDPI. [Link]

• Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. National Institutes of Health (NIH). [Link]

• Comparative Analysis of Liposomal and Surfactant-Based Drug Delivery Systems. MDPI. [Link]

• Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. ResearchGate. [Link]

• Effect of pH on weakly acidic and basic model drugs and determination of their ex vivo transdermal permeation routes. SciELO. [Link]

• pH-Dependent Solubility and Permeability Criteria for Provisional Biopharmaceutics Classification (BCS and BDDCS) in Early Drug Discovery. ACS Publications. [Link]

• Study of pH-dependent drugs solubility in water. SciSpace. [Link]

• Exp. 11 The influence of pH on solubility in water Theory. Course Hero. [Link]

• Structure and Design of Polymeric Surfactant-based Drug Delivery Systems. ResearchGate. [Link]

• pH Dependent Drug Interactions with Acid Reducing Agents. Patel Kwan Consultancy. [Link]

• (PDF) CYCLODEXTRIN AS SOLUBILIZER AND TARGETING AGENT FOR DRUGS. ResearchGate. [Link]

• 5 Novel Techniques for Solubility Enhancement. Ascendia Pharma. [Link]

• Magnetic poly(β-cyclodextrin) combined with solubilizing agents for the rapid bioaccessibility measurement of polycyclic aromatic hydrocarbons in soils. PubMed. [Link]

• Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Indian Journal of Pharmaceutical and Biological Research. [Link]

• Exploring the Physical and Chemical Properties of Carboxylic Acid and their Derivatives. Research & Reviews: Journal of Medicinal & Organic Chemistry. [Link]

• 2-[(3-bromophenyl)methyl]cyclopropane-1-carboxylic acid. PubChemLite. [Link]

• (a) Physicochemical and pharmacological characteristics of carboxylic acids and 3-oxetanol bioisosteres (C⋯O = distance from carbonyl carbon to oxygen. ResearchGate. [Link]

• Carboxylic Acids: Nomenclature, preparation, physical properties, and chemical reactions. ResearchGate. [Link]

• 2-[(3-bromophenyl)methyl]cyclopropane-1-carboxylic acid — Chemical Substance Information. NextSDS. [Link]

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• 2. ijpsjournal.com [ijpsjournal.com]
• 3. uobabylon.edu.iq [uobabylon.edu.iq]
• 4. scielo.br [scielo.br]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. Prediction of pKa values for aliphatic carboxylic acids and alcohols with empirical atomic charge descriptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ascendiacdmo.com [ascendiacdmo.com]
• 9. ijpbr.in [ijpbr.in]
• 10. Cosolvent - Wikipedia [en.wikipedia.org]
• 12. One moment, please... [admin.mantechpublications.com]
• 14. researchgate.net [researchgate.net]
• 15. Aromatic Compounds vs Cyclodextrins: Molecular Interactions [eureka.patsnap.com]
• 16. Cyclodextrins: Advances in Chemistry, Toxicology, and Multifaceted Applications | MDPI [mdpi.com]
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• 19. mdpi.com [mdpi.com]
• 20. rroij.com [rroij.com]
• 21. researchgate.net [researchgate.net]

Purifying 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid from debrominated byproducts

Introduction & The Purification Challenge

Welcome to the technical support guide for the purification of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid. This document is designed for researchers, scientists, and drug development professionals who may encounter challenges in isolating this target compound from its common debrominated byproduct, 2-phenyl-2-methylcyclopropanecarboxylic acid.

The formation of debrominated impurities is a frequent issue in syntheses involving brominated aromatic compounds, often arising from side reactions with certain reagents or catalysts.[1][2] The structural similarity between the desired product and the byproduct—differing only by a single bromine atom—makes their separation non-trivial. This guide provides a comprehensive overview of effective purification strategies, troubleshooting advice for common experimental hurdles, and detailed protocols to enhance purity and yield.

Understanding the Components: Target vs. Byproduct

Effective purification begins with a clear understanding of the physicochemical differences between the target molecule and the key impurity. The presence of the bromine atom on the phenyl ring is the primary distinguishing feature, influencing molecular weight, polarity, and potentially crystal lattice structure.

Property	Target Compound	Debrominated Byproduct
Structure	2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid	2-phenyl-2-methylcyclopropanecarboxylic acid
Molecular Formula	C₁₁H₁₁BrO₂	C₁₁H₁₂O₂
Molecular Weight	~255.11 g/mol	~176.21 g/mol [3]
Predicted XLogP	~2.8 (estimated for isomer)[4]	~2.2[3]
Key Distinction	Contains an electronegative bromine atom, increasing molecular weight and altering polarity.	Lacks the bromine atom, resulting in a lower molecular weight and slightly lower polarity.

Strategic Approaches to Purification

A multi-step approach is often the most effective strategy. An initial acid-base extraction can remove any neutral or basic impurities from the reaction mixture, followed by a high-resolution technique like recrystallization or chromatography to separate the two carboxylic acids.[5][6]

General Purification Workflow

The following diagram outlines a typical workflow for purifying the crude product.

Caption: General workflow for the purification of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid.

Acid-Base Extraction

This technique is highly effective for isolating carboxylic acids from neutral or basic impurities.[7][8] By treating the crude mixture (dissolved in an organic solvent like ether or ethyl acetate) with a weak aqueous base such as sodium bicarbonate, both the target acid and the debrominated byproduct are converted to their water-soluble sodium salts and move to the aqueous layer.[9] After separating the layers, the aqueous phase is acidified, causing the purified mixture of carboxylic acids to precipitate, ready for the next stage of purification.

Recrystallization

Recrystallization is a powerful technique for purifying solid compounds by exploiting differences in solubility.[10][11] The goal is to find a solvent or solvent system in which the desired compound is soluble at high temperatures but sparingly soluble at low temperatures, while the impurity remains in solution.[12] Given the structural similarity, finding an optimal solvent may require screening several options.

Column Chromatography

Flash column chromatography separates compounds based on their differential adsorption to a stationary phase (typically silica gel) and their solubility in the mobile phase.[13] The bromine atom slightly increases the polarity of the target compound compared to the debrominated byproduct. This difference, though small, can be exploited to achieve separation with an optimized solvent system (eluent).

Frequently Asked Questions (FAQs)

Q1: Why is the debrominated byproduct formed in the first place? A1: Debromination can occur during various synthetic steps, particularly in reactions involving organometallics, strong bases, or certain metal catalysts.[1] Reductive processes, either intentional or as a side reaction, can lead to the cleavage of the carbon-bromine bond.[2] Understanding the reaction mechanism can help in optimizing conditions to minimize its formation.

Q2: How can I quickly assess the purity of my sample and the success of the purification? A2: Thin-Layer Chromatography (TLC) is an excellent initial tool. Spot your crude material and the purified fractions on a silica gel plate. Using an appropriate eluent (e.g., a hexane/ethyl acetate mixture with a drop of acetic acid), you should see two distinct spots for the target and the byproduct.[5] The spot with the lower Rf value will correspond to the more polar compound, which is expected to be the brominated target. For definitive characterization, techniques like ¹H NMR spectroscopy, LC-MS, and High-Resolution Mass Spectrometry (HRMS) are essential.

Q3: My carboxylic acid is streaking badly on the TLC plate. What should I do? A3: Streaking is a common issue with carboxylic acids on silica gel due to strong interactions between the acidic proton and the silica surface.[5] To resolve this, add a small amount (0.5-1%) of a volatile acid, such as acetic acid or formic acid, to your eluting solvent system. This keeps the carboxylic acid fully protonated, leading to more defined spots.[5]

Q4: What is the fundamental principle that allows separation of these two very similar molecules? A4: The separation relies on the subtle physicochemical differences imparted by the bromine atom.

• For Chromatography: The C-Br bond introduces a polar element, which causes the target molecule to interact more strongly with the polar silica gel stationary phase compared to the less polar debrominated byproduct.[14]

• For Recrystallization: The size and electronegativity of the bromine atom can influence how the molecule packs into a crystal lattice, thereby altering its solubility profile compared to the debrominated analog.[12]

Troubleshooting Guide

This section addresses specific problems you might encounter during the purification process.

Caption: Troubleshooting logic for common purification issues.

Recrystallization Troubleshooting

Q: My compound "oiled out" instead of forming crystals. What went wrong? A: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point.[15]

• Causality: The boiling point of your recrystallization solvent might be higher than the melting point of your compound, or the solution cooled too rapidly. Impurities can also inhibit crystal lattice formation.[12]

• Solution:

  • Select a solvent or a mixed-solvent system with a lower boiling point.

  • Ensure the solution cools slowly. Allow it to reach room temperature undisturbed before moving it to an ice bath.[11]

  • Try scratching the inside of the flask with a glass rod to create nucleation sites.[5]

Q: My recovery after recrystallization is very low. How can I improve it? A: Low recovery is often due to using too much solvent or not cooling the solution sufficiently.

• Causality: The more solvent you use, the more of your product will remain dissolved in the mother liquor even when cold.[15]

• Solution:

  • Use the minimum amount of hot solvent required to just dissolve the crude solid.[16]

  • After slow cooling to room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal precipitation.

  • Minimize the amount of cold solvent used to wash the collected crystals during filtration.[11]

Column Chromatography Troubleshooting

Q: The two spots for my target and byproduct are not separating on the TLC plate. A: This indicates that the polarity of your eluent is not optimal for this specific separation.

• Causality: If the eluent is too polar, both compounds will travel up the plate quickly with little separation (high Rf values). If it's not polar enough, they will both remain at the baseline (low Rf values).

• Solution:

  • Systematically screen different solvent ratios. A good starting point for carboxylic acids is a mixture of hexane and ethyl acetate.

  • Begin with a low polarity mixture (e.g., 9:1 Hexane:EtOAc) and gradually increase the proportion of the more polar solvent (EtOAc).

  • Remember to add 0.5-1% acetic acid to the eluent to prevent streaking.[5]

  • The ideal eluent will give an Rf value of approximately 0.25-0.35 for your target compound, providing the best chance for separation on a column.[15]

Q: I ran a column, but my fractions are still a mixture. What should I do? A: This can happen if the column was not packed or run correctly, or if the separation is particularly difficult.

• Causality: Poor column packing can create channels, leading to broad bands and poor separation. Running the column too quickly does not allow for proper equilibration between the stationary and mobile phases.

• Solution:

  • Ensure the column is packed uniformly without any air bubbles or cracks.

  • Apply the sample in a highly concentrated solution to create a narrow starting band.

  • Run the column with a consistent and not overly fast flow rate.

  • Collect smaller fractions. This increases the likelihood of isolating pure fractions of each compound, even if their elution profiles overlap slightly.

Detailed Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol assumes the crude product is a solid. Solvent selection is critical and may require preliminary small-scale tests.[17] Toluene or an ethanol/water mixture are good starting points.[5]

• Dissolution: Place the crude solid (e.g., 1.0 g) in an Erlenmeyer flask. Add a minimal amount of the chosen solvent (e.g., toluene).

• Heating: Gently heat the mixture on a hot plate while stirring. Continue to add small portions of the hot solvent until the solid just dissolves completely.[16]

• Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask. This step must be done quickly to prevent premature crystallization.[17]

• Cooling: Cover the flask and allow the solution to cool slowly and undisturbed to room temperature. The formation of crystals should be observed. To maximize yield, subsequently place the flask in an ice bath for 30-60 minutes.[12]

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.[11]

• Washing: Wash the collected crystals with a small amount of ice-cold solvent to remove residual mother liquor containing the impurities.

• Drying: Dry the purified crystals in a vacuum oven or desiccator to remove all traces of solvent.

• Analysis: Analyze the purity of the crystals and the mother liquor by TLC or another analytical method to assess the effectiveness of the separation.

Protocol 2: Purification by Flash Column Chromatography

• Eluent Selection: Using TLC, determine the optimal eluent system that provides good separation between the target and the byproduct (aim for ΔRf ≥ 0.2). Remember to add 0.5-1% acetic acid to the eluent.[5]

• Column Packing:

  • Secure a glass chromatography column vertically. Add a small plug of cotton or glass wool at the bottom.

  • Fill the column about two-thirds full with the less polar solvent of your eluent system (e.g., hexane).

  • Slowly add silica gel (as a slurry in the same solvent) while gently tapping the column to ensure even packing without air bubbles.

  • Once packed, drain the solvent until it is just level with the top of the silica bed.

• Sample Loading:

  • Dissolve your crude product in a minimal amount of the eluent or a suitable volatile solvent (e.g., dichloromethane).

  • Carefully add this concentrated solution to the top of the silica bed using a pipette.

  • Alternatively, for less soluble compounds, pre-adsorb the crude product onto a small amount of silica gel (dry-loading).

• Elution:

  • Carefully add the prepared eluent to the top of the column.

  • Apply gentle pressure (using a pump or inert gas) to achieve a steady flow rate.

  • Begin collecting fractions in test tubes or vials.

• Monitoring: Monitor the elution process by spotting fractions onto TLC plates. Combine the fractions that contain only the pure target compound.

• Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid.

References

• Vertex AI Search. (n.d.). Acid-Base Extraction.
• BenchChem. (2025). Technical Support Center: Optimizing Carboxylic Acid Purification.
• Wikipedia. (n.d.). Acid–base extraction.
• Vernier. (n.d.). Separation of Organic Compounds by Acid-Base Extraction Techniques. Experiment 5.
• Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction.
• BenchChem. (2025). Technical Support Center: Crystallization of Organometallic Carboxylic Acids.
• Westin, J. (n.d.). Recrystallization - Organic Chemistry.
• NextSDS. (n.d.). 2-[(3-bromophenyl)methyl]cyclopropane-1-carboxylic acid — Chemical Substance Information.
• Unknown. (n.d.). Recrystallization.
• Unknown. (n.d.). recrystallization.pdf.
• LookChem. (n.d.). General procedures for the purification of Carboxylic acids - Chempedia.
• Unknown. (n.d.). SOP: CRYSTALLIZATION.
• ChemScene. (n.d.). 2-(3-Bromophenyl)cyclopropane-1-carboxylic acid. CAS 91445-84-0.
• PubChemLite. (n.d.). 2-methyl-2-phenylcyclopropane-1-carboxylic acid (C11H12O2).
• PubChemLite. (n.d.). 2-[(3-bromophenyl)methyl]cyclopropane-1-carboxylic acid (C11H11BrO2).
• ResearchGate. (n.d.). Use of Bromine and Bromo-Organic Compounds in Organic Synthesis.
• ACS Publications. (2019, December 10). Debromination and Decomposition Mechanisms of Phenolic Resin Molecules in Ball Milling with Nano-Zerovalent Iron. ACS Sustainable Chemistry & Engineering.
• ResearchGate. (2022, July 31). Simple column chromatography separation procedure for polycyclic aromatic hydrocarbons: controlling factor(s).
• MDPI. (2024, January 31). Special Issue on “Applications of Chromatographic Separation Techniques in Food and Chemistry”.
• BenchChem. (2025). Technical Support Center: Purification of 2-Phenyl-2-propanol.

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Technical Support Center: Optimizing Chiral Resolution of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid

Welcome to the technical support center for the chiral resolution of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the separation of this compound's enantiomers. The methodologies discussed here are grounded in the principles of diastereomeric salt crystallization, a robust and scalable technique for obtaining enantiomerically pure compounds.[1][2][3]

This document provides in-depth, question-and-answer-based troubleshooting guides and detailed protocols to empower you to overcome experimental hurdles and optimize your resolution process.

Troubleshooting & Optimization Guide

This section directly addresses specific issues that may arise during the chiral resolution process, from initial screening to final analysis.

Section 1: Chiral Resolving Agent Selection

Question: I am starting the resolution of racemic 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid. How do I select the best chiral resolving agent?

Answer: The selection of an optimal chiral resolving agent is the most critical, and often empirical, step in a diastereomeric resolution.[4] The goal is to form a pair of diastereomeric salts where one is significantly less soluble than the other in a practical solvent system.[5][6] For a carboxylic acid like your target compound, chiral bases are the resolving agents of choice.[7]

Key Considerations:

• Structural Match: Look for resolving agents that have successfully resolved structurally similar compounds, such as other 2-aryl-2-methylcyclopropanecarboxylic acids or profen-class acids.[8]

• Availability and Cost: Ensure the resolving agent is commercially available in high enantiomeric purity and is economically viable for your scale. Common choices include naturally derived alkaloids (brucine, quinine, quinidine) and synthetic amines like (R/S)-1-phenylethylamine.[2][7][8]

• Crystallinity: An ideal agent will form well-defined, stable crystals with your target acid, not oils or amorphous solids.[3]

Recommended Screening Approach: A parallel screening approach is highly efficient. Use a 96-well plate to test a variety of common chiral amines against your racemic acid in several different solvents.[9] This allows you to quickly identify promising "hits" where significant precipitation of one diastereomer occurs.

Common Chiral Bases for Resolving Carboxylic Acids	Typical Advantages	Potential Disadvantages
(R)- or (S)-1-Phenylethylamine	Readily available, relatively inexpensive, often forms crystalline salts.[2]	May not provide sufficient solubility difference for all substrates.
Cinchona Alkaloids (Quinine, Quinidine, etc.)	Complex, rigid structures can offer excellent chiral recognition.[7][10]	More expensive, can be more difficult to recover.
Brucine / Strychnine	Historically effective for many acids.[7]	High toxicity, may be subject to regulatory restrictions.
(1R,2S)-Ephedrine	Good resolving agent for many profen-type acids.	Controlled substance in many regions.
(1S,2S)- or (1R,2R)-trans-1-Amino-2-indanol	Has shown success in resolving challenging profen analogues.[8][9]	Can be more expensive than simpler amines.

Section 2: Diastereomeric Salt Crystallization

Question: My diastereomeric salt is "oiling out" instead of forming crystals. What causes this and how can I fix it?

Answer: "Oiling out" occurs when the diastereomeric salt separates from the solution as a liquid phase instead of a solid crystalline lattice.[5][11] This is a common issue often caused by high supersaturation, rapid cooling, or a suboptimal solvent choice where the salt's melting point is below the crystallization temperature.[11]

Troubleshooting Steps:

• Reduce Concentration: The most straightforward solution is to add more solvent to decrease the initial concentration.[5][11]

• Slow the Cooling Rate: Implement a controlled, gradual cooling ramp. Rapid cooling favors kinetic trapping of disordered states (oils), whereas slow cooling favors the formation of the thermodynamically stable crystalline state.[5][12]

• Increase Crystallization Temperature: If possible, try to run the crystallization at a higher temperature where the undesired oil phase is not stable.

• Add Seed Crystals: If you have a small amount of the desired crystalline material, adding it to the supersaturated solution can provide a template for ordered crystal growth and bypass the kinetic barrier to nucleation.[5]

• Re-evaluate the Solvent System: The solvent plays a crucial role. Try a solvent system where the salt has slightly higher solubility to allow for more controlled crystal growth.[12] Sometimes, switching to a less polar solvent can favor crystallization.[11]

Question: I have obtained crystals, but the diastereomeric excess (d.e.) is low. How can I improve the purity?

Answer: Low diastereomeric excess indicates that the solubilities of the two diastereomeric salts are too similar in your current system, leading to co-precipitation.[11][12]

Optimization Strategies:

• Systematic Solvent Screen: This is the most powerful tool at your disposal. The goal is to find a solvent or solvent mixture that maximizes the solubility difference between the two diastereomers. Test a range of solvents with varying polarities (e.g., alcohols, esters, ketones, hydrocarbons, and their mixtures).[5][12]

• Optimize Temperature Profile: The solubility difference can be highly temperature-dependent.[12] Experiment with different final crystallization temperatures. Sometimes a higher final temperature can improve purity at the expense of yield.[12]

• Recrystallization: Perform one or more recrystallizations of the enriched solid material. While this is a very effective way to upgrade purity, it will lead to a loss of yield with each step.[5][12]

• Consider Kinetic vs. Thermodynamic Control: Sometimes, the less stable (and more soluble) diastereomer crystallizes faster.[13] In such cases, allowing the mixture to stir for an extended period (aging) can allow the system to equilibrate to the more stable, less soluble salt, thereby improving purity.[12] Conversely, if the desired salt crystallizes faster, a rapid filtration might be beneficial.[13]

Question: My crystallization yield is very low, even though the purity of the crystals is high.

Answer: This is a classic trade-off in resolution; high purity often comes at the cost of yield because a significant portion of the desired, less-soluble diastereomer remains in the mother liquor.[12]

Methods to Improve Yield:

• Lower the Final Temperature: Decreasing the final temperature of the crystallization will decrease the salt's solubility and drive more of it out of solution.[12]

• Use an Anti-Solvent: Introduce a second solvent (an anti-solvent) in which the diastereomeric salt is much less soluble. This should be added slowly to a solution of the salt in the primary solvent to induce precipitation.[11][12]

• Increase Initial Concentration: Carefully increase the starting concentration of the acid and resolving agent to just below the point of oiling out.

• Recover from Mother Liquor: After filtering the first crop of crystals, you can attempt to recover a second, likely less pure, crop from the mother liquor by concentrating the solution or adding an anti-solvent. This material can be recrystallized or combined with the next batch of starting material.

Section 3: Liberation and Analysis

Question: How do I liberate the pure enantiomer from the diastereomeric salt and confirm its enantiomeric excess (e.e.)?

Answer: Once you have isolated the diastereomeric salt with high purity, the final steps are to break the salt apart to "liberate" the free carboxylic acid and then analyze its enantiomeric purity.

Liberation Protocol:

• Dissolve the Salt: Suspend the purified diastereomeric salt in a mixture of water and an immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Break the Salt: Add a strong achiral acid, such as 2M hydrochloric acid, to the mixture. This will protonate the carboxylate of your target compound and create the hydrochloride salt of the chiral amine resolving agent.

• Separate Phases: The liberated, neutral 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid will move into the organic layer, while the water-soluble salt of the resolving agent remains in the aqueous layer.

• Isolate: Separate the layers, wash the organic layer with brine, dry it over sodium sulfate, and evaporate the solvent to yield the enantiomerically enriched carboxylic acid.[13]

Analysis of Enantiomeric Excess (e.e.): Determining the e.e. is crucial for validating your resolution. Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard method.[14]

• Method: You will need a chiral stationary phase (CSP) column. The choice of column (e.g., polysaccharide-based like Chiralpak® or Chiralcel®) will depend on the analyte. The two enantiomers will interact differently with the CSP, leading to different retention times and appearing as two separate peaks in the chromatogram.

• Quantification: The e.e. is calculated from the integrated areas of the two peaks:

  • e.e. (%) = [(Area1 - Area2) / (Area1 + Area2)] * 100

Other methods include NMR spectroscopy using chiral solvating or derivatizing agents, which cause the signals of the two enantiomers to appear at different chemical shifts.[14][15]

Experimental Workflows & Protocols

Workflow for Chiral Resolution

The entire process can be visualized as a workflow with clear decision points and quality control checks.

Caption: General workflow for chiral resolution via diastereomeric salt formation.

Protocol 1: Screening for Optimal Resolving Agent & Solvent

• Preparation: In separate wells of a 96-well plate, dissolve ~10-20 mg of racemic 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid in 200 µL of various test solvents (e.g., methanol, ethanol, isopropanol, ethyl acetate, acetonitrile).

• Addition of Agent: To each well, add 0.5-1.0 molar equivalents of a different chiral resolving agent (e.g., (R)-1-phenylethylamine, quinidine) from a stock solution. Using 0.5 equivalents can be an effective strategy to selectively precipitate the salt of one enantiomer.[4]

• Equilibration: Seal the plate and stir or shake at a controlled temperature (e.g., 50°C) for 1-2 hours to ensure salt formation, then allow it to cool slowly to room temperature overnight.

• Observation: Visually inspect the wells for precipitation. Note the quantity and quality (crystalline vs. amorphous) of the solid formed.

• Analysis: For the most promising hits (wells with significant crystalline precipitate), isolate the solid, liberate the acid on a small scale, and analyze the enantiomeric excess by chiral HPLC to confirm selectivity.

Protocol 2: Bulk Crystallization & Isolation

• Salt Formation: In a reaction vessel, dissolve one equivalent of the racemic acid in the optimal solvent (determined from screening) with heating. In a separate flask, dissolve 0.5-1.0 equivalents of the chosen chiral resolving agent in the minimum amount of the same hot solvent.

• Mixing: Add the hot resolving agent solution to the acid solution with stirring.

• Crystallization: Allow the solution to cool slowly and controllably. A programmable cooling bath is ideal. A rate of 5-10°C per hour is a good starting point.

• Aging: Once the final temperature is reached (e.g., 0-5°C), allow the slurry to stir for several hours ("aging") to maximize yield and purity.[12]

• Isolation: Collect the crystals by vacuum filtration, washing the filter cake with a small amount of cold solvent.

• Drying: Dry the crystals under vacuum to a constant weight.

• Analysis: Determine the diastereomeric excess of the crystalline salt. Liberate a small sample to determine the enantiomeric excess of the carboxylic acid via chiral HPLC.[12]

Frequently Asked Questions (FAQs)

Q1: Why is diastereomeric salt crystallization preferred over chiral chromatography for large-scale production? A1: While chiral chromatography provides excellent separation, it is often very expensive and solvent-intensive, making it less economical for large-scale manufacturing. Diastereomeric salt crystallization is a classical, robust method that relies on standard chemical processing equipment (reactors and filters) and is generally more cost-effective for producing large quantities of a single enantiomer.[1][16]

Q2: Can I recover the expensive chiral resolving agent? A2: Yes. After liberating your desired enantiomer with an acid wash, the resolving agent will be in the aqueous layer as its hydrochloride salt. By basifying this aqueous layer (e.g., with NaOH) and extracting with an organic solvent, you can recover the free base of the resolving agent for reuse.

Q3: What is a "Crystallization-Induced Dynamic Resolution" (CIDR) and can it be applied here? A3: A CIDR, also known as a Crystallization-Induced Diastereomer Transformation (CIDT), is an advanced technique that combines resolution with in-situ racemization of the undesired enantiomer in the mother liquor.[17] This allows for a theoretical yield of up to 100% for the desired enantiomer, breaking the 50% barrier of classical resolution. For this to work, conditions must be found under which the undesired enantiomer of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid can be racemized (its stereocenter inverted) while the desired enantiomer preferentially crystallizes as its diastereomeric salt. Investigating this would require significant process development to find a suitable racemization agent and conditions.[17][18][19]

Q4: My resolution is not working well. Should I try a different class of resolving agent? A4: Absolutely. If a wide range of common chiral amines fails to provide a good separation, you may need to consider derivatizing your carboxylic acid. For instance, you could form an amide with a chiral amine, separate the resulting diastereomeric amides by chromatography or crystallization, and then hydrolyze the amide back to the carboxylic acid. This adds steps but can resolve particularly difficult racemates.

References

• Technical Support Center: Optimizing Crystallization of (-)-Camphoric Acid Diastereomeric Salts - Benchchem.
• Troubleshooting diastereomeric salt crystallization for chiral resolution. - Benchchem.
• A Comparative Guide to Chiral Resolving Agents: Evaluating 2-Methylcyclohexanecarboxylic Acid Against Industry Standards - Benchchem.
• Technical Support Center: Optimizing Solvent Systems for the Crystallization of Diastereomeric Salts - Benchchem.

• A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids - PMC. Available from: [Link]

• Application Notes and Protocols for Chiral Resolution using (1S,2S)-Cyclopropane-1,2-dicarboxylic Acid - Benchchem.

• Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent - Gavin Publishers. Available from: [Link]

• CRC Handbook of - OPTICAL RESOLUTIONS. Available from: [Link]

• Guided optimization of a crystallization-induced diastereomer transformation to access a key navoximod intermediate - Reaction Chemistry & Engineering (RSC Publishing). Available from: [Link]

• Chiral Recognition and Determination of Enantiomeric Excess by Mass Spectrometry: A Review - PolyU Institutional Research Archive. Available from: [Link]

• Co-Crystallization-Induced Spontaneous Deracemization: An Optimization Study - DIAL@UCLouvain. Available from: [Link]

• Chiral Resolution of Racemic Cyclopropanecarboxylic Acids in Supercritical Carbon Dioxide | Request PDF - ResearchGate. Available from: [Link]

• Guided optimization of a crystallization-induced diastereomer transformation to access a key navoximod intermediate - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00077J. Available from: [Link]

• A simple method for the determination of enantiomeric excess and identity of chiral carboxylic acids - PubMed. Available from: [Link]

• Prediction of the efficiency of diastereoisomer separation on the basis of the behaviour of enantiomeric mixtures - RSC Publishing. Available from: [Link]

• A Researcher's Guide to Analytical Methods for Determining Enantiomeric Excess - Benchchem.

• Two Methods for the Determination of Enantiomeric Excess and Concentration of a Chiral Sample with a Single Spectroscopic Measurement | Request PDF - ResearchGate. Available from: [Link]

• Chiral resolution - Wikipedia. Available from: [Link]

• 5.8: Resolution: Separation of Enantiomers - Chemistry LibreTexts. Available from: [Link]

• Separation of Chiral Compounds: Enantiomeric and Diastereomeric Mixtures - IntechOpen. Available from: [Link]

• A Practical Solvating Agent for the Chiral NMR Discrimination of Carboxylic Acids. Available from: [Link]

• CRYSTALLIZATION-BASED SEPARATION OF ENANTIOMERS - ResearchGate. Available from: [Link]

• Identifying a diastereomeric salt for a challenging chiral resolution. Available from: [Link]

• US5677469A - Process for resolving chiral acids with 1-aminoindan-2-ols - Google Patents.

• Resolution by diastereomeric salts: Access to both enantiomers of racemic acid using the same enantiomer of resolving base - PubMed. Available from: [Link]

• Synthesis and chiral resolution of 2,2-dimethylcyclopropane carboxylic acid - ResearchGate. Available from: [Link]

• Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents - Fenix. Available from: [Link]

• Part 6: Resolution of Enantiomers - Chiralpedia. Available from: [Link]

• Chiral Resolution with and without Resolving Agents | Pharmaceutical Technology. Available from: [Link]

• EP1305270B1 - Kinetic resolutions of chiral 2- and 3-substituted carboxylic acids - Google Patents.

• New Opportunities to Improve the Enantiomeric and Diastereomeric Separations. Available from: [Link]

• Kinetic Resolutions of α-Quaternary Carboxylic Acids with Chiral Bifunctional Sulfide Catalysts. Available from: [Link]

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Technical Support Center: Stability &amp; Storage of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic Acid

Welcome to the Technical Support Center. This guide provides advanced troubleshooting, mechanistic insights, and validated methodologies for maintaining the chemical and stereochemical integrity of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid during long-term storage.

Molecular Vulnerabilities & Causality

Q: What are the primary chemical vulnerabilities of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid during storage?

A: The degradation of this specific compound is driven by the synergistic instability of three distinct structural features:

• The Aryl Bromide Moiety: [1]. Exposure to UV/Vis light induces homolytic cleavage of the C-Br bond, generating a highly reactive aryl radical that can abstract hydrogen from the environment or initiate cross-linking[2].

• The Cyclopropane Ring: While[3], the inherent ring strain (approx. 27.5 kcal/mol) makes the molecule highly vulnerable to [4].

• The Carboxylic Acid: Under elevated temperatures and high humidity, the carboxylic acid acts as an internal proton source, facilitating acid-catalyzed hydrolytic degradation or undergoing thermal decarboxylation (loss of CO₂)[4].

Degradation Pathways & Logical Relationships

The following diagram illustrates the logical relationship between environmental stressors and the resulting degradation pathways for this compound.

Degradation pathways of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid.

Troubleshooting Common Experimental Issues

Q: My LC-MS analysis shows a significant new peak at M-79 Da after 3 months of storage. What is the mechanism, and how do I prevent it?

A: A mass loss of 79 Da (or 81 Da, considering bromine isotopes) is the classic signature of debromination[1]. This is caused by photolytic stress. When the C-Br bond absorbs photons, it cleaves to form an aryl radical, which then abstracts a hydrogen atom from ambient moisture or trace solvent to form the des-bromo analog[2].

• Causality & Prevention: This indicates your storage container is transmitting UV/Vis light. You must switch to actinic (amber) glass vials and ensure the secondary storage environment is completely dark.

Q: I am observing a gradual loss of chiral purity (diastereomeric/enantiomeric excess) over time, even when stored in the dark. Why?

A: This is likely due to thermal or hydrolytic stress causing reversible ring-opening or epimerization at the benzylic carbon (which is also alpha to the carboxylic acid)[4]. The electron-withdrawing nature of the carboxylic acid, combined with the benzylic position, lowers the activation energy for proton exchange.

• Causality & Prevention: Atmospheric moisture acts as a catalyst for these proton-exchange mechanisms. You must store the compound in a strictly anhydrous environment using the lyophilization and inert-gas flushing protocol detailed below.

Validated Long-Term Storage Protocol

To ensure compliance with[5], follow this self-validating protocol for long-term storage.

Step-by-Step Methodology:

• Lyophilization (Drying): Dissolve the compound in a minimal amount of LC-MS grade acetonitrile/water and lyophilize for 48 hours.

  • Causality: Complete removal of bound water prevents hydrolytic ring-opening and acid-catalyzed epimerization[4].

• Aliquotting: Divide the dried powder into single-use aliquots (e.g., 10 mg) in 2 mL amber glass HPLC vials.

  • Causality: Single-use aliquots prevent repeated freeze-thaw cycles and eliminate repeated exposure to atmospheric moisture and oxygen during sample retrieval.

• Inert Gas Flushing: Flush each vial with a heavy inert gas (Argon) for 15 seconds before immediately capping with a PTFE-lined septum.

  • Causality: Argon is significantly denser than Nitrogen; it effectively sinks and displaces oxygen at the bottom of the vial, preventing oxidative radical initiation.

• Secondary Containment: Place the vials in a vacuum-sealed Mylar bag containing indicating desiccant packets.

• Temperature Control: Store the sealed bags in a continuously monitored -20°C freezer.

• Self-Validation Step (Critical): Before committing the entire batch to long-term storage, subject one aliquot to accelerated stress (40°C / 75% RH, open to light) for 7 days. Run a baseline HPLC-UV at 220 nm and 254 nm, and compare it with the stressed sample.

  • System Validation: This confirms that your specific analytical method can successfully resolve the debrominated and ring-opened degradants from the parent peak. If the stress sample does not show clearly resolved degradant peaks, the chromatographic method must be optimized before the storage protocol is considered validated.

Quantitative Stability Data

The following table summarizes the expected degradation profiles based on extrapolated[5] for arylcyclopropane derivatives.

Storage Condition	Environment	Timeframe	Purity Retention (%)	Primary Degradant Observed
-20°C, Dark	Argon, PTFE-sealed	24 Months	> 99.5%	None
5°C, Dark	Ambient Air	12 Months	98.2%	Oxidative ring-opened products
25°C / 60% RH	Ambient Air, Clear Vial	6 Months	85.4%	Debrominated analog (M-79)
40°C / 75% RH	Ambient Air, Dark	6 Months	89.1%	Decarboxylation products

References

• Title: Bromobenzene | C6H5Br | CID 7961 Source: PubChem - National Center for Biotechnology Information (NIH) URL: [Link]

• Title: Quality Guidelines - ICH Q1A(R2) Stability Testing of New Drug Substances and Products Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL: [Link]

• Title: Cyclopropanecarboxylic acid esters as potential prodrugs with enhanced hydrolytic stability Source: National Institutes of Health (NIH) / PubMed URL: [Link]

• Title: Regioselective, Photochemical Bromination of Aromatic Compounds Source: ResearchGate URL: [Link]

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• 5. ICH Official web site : ICH [ich.org]

Troubleshooting esterification reactions of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid

Technical Support Center: Troubleshooting Esterification of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic Acid

As a Senior Application Scientist, I frequently encounter researchers struggling with the esterification of heavily substituted cyclopropanes. 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid presents a dual challenge: the quaternary C2 center (bearing a bulky 3-bromophenyl group and a methyl group) imposes severe neopentyl-like steric hindrance on the adjacent C1 carboxylic acid, while the inherent strain of the cyclopropane ring makes it highly susceptible to electrophilic cleavage.

This guide bypasses rigid templates to provide a causal, mechanistic approach to troubleshooting these specific bottlenecks, ensuring your synthetic workflows are both robust and self-validating.

Part 1: Diagnostic Matrix for Reaction Failures

Before adjusting your protocol, identify the root cause of your failure using the quantitative and observational data below.

Clinical Observation / Symptom	Analytical Marker (NMR/TLC)	Root Cause	Recommended Corrective Action
Low ester yield, high mass recovery of a new byproduct	TLC: New UV-active spot with Rf ~0.4–0.6. NMR: Broad NH peak (~6-7 ppm).	N-acylurea rearrangement due to slow alcohol attack on the O-acylisourea intermediate.	Switch from DCC to EDC; increase DMAP loading to stoichiometric levels (1.0 eq)[1][2].
Complete degradation / Complex mixture	NMR: Disappearance of high-field cyclopropane protons (0.5–1.5 ppm).	Acid-catalyzed ring opening . Cleavage of the strained C-C bond[3][4].	Abandon Fischer esterification (H₂SO₄/HCl). Switch to neutral Steglich conditions or mild alkylation.
Altered cis/trans ratio in the final product	NMR: Shift in coupling constants ( J ) for the C1 proton.	Base-catalyzed epimerization at the C1 position.	Limit reaction time; avoid strong amidine bases like DBU; maintain temperatures < 40°C.

Part 2: Mechanistic Troubleshooting (FAQs)

Q1: Why does my Steglich esterification yield predominantly N-acylurea instead of the desired ester? A: This is a kinetic issue driven by steric hindrance. In a standard Steglich esterification, the carboxylic acid reacts with a carbodiimide (like DCC or EDC) to form an O-acylisourea intermediate[1][2]. Normally, the alcohol attacks this intermediate to form the ester. However, the extreme steric bulk of the 3-bromophenyl and methyl groups at C2 physically blocks the incoming alcohol. This kinetic delay allows the O-acylisourea to undergo a spontaneous 1,3-O-to-N acyl migration, forming a thermodynamically stable, unreactive N-acylurea byproduct[5][6]. Solution: You must use DMAP not just as a catalyst, but as a stoichiometric trapping agent. DMAP is a superior nucleophile that rapidly attacks the O-acylisourea to form an N-acylpyridinium active ester, which is immune to rearrangement and highly electrophilic[1][5].

Q2: I attempted a Fischer esterification (H₂SO₄/MeOH, reflux) and observed complex mixtures. What is the mechanism of this degradation? A: Cyclopropanes possess highly polarized, strained C-C bonds. Under strong Brønsted acidic conditions (like refluxing H₂SO₄), protonation of the carbonyl oxygen further polarizes the ring system. This triggers an Sₙ1-like or nucleophilic ring-opening cascade, cleaving the cyclopropane ring[3][4]. The diagnostic marker is the complete loss of the characteristic high-field cyclopropane protons in your ¹H-NMR spectrum. Solution: Strictly avoid strong acids. Use neutral coupling (EDC/DMAP) or mildly basic alkylation (K₂CO₃/Alkyl halide).

Q3: Can I use the acid chloride route (SOCl₂ or Oxalyl Chloride) instead? A: Yes, but with extreme caution. While the intermediate acid chloride is highly reactive and overcomes steric hindrance, the generation of HCl during its formation can trigger the exact same ring-opening pathways mentioned above. If you must use oxalyl chloride, use a catalytic amount of DMF in DCM, and immediately quench the acid chloride with the alcohol in the presence of excess DIPEA or pyridine to scavenge the HCl.

Part 3: Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating In-Process Controls (IPCs) so you can verify success at critical junctions.

Protocol A: High-Steric Steglich Esterification (EDC/DMAP)

Best for coupling with secondary, tertiary, or complex alcohols.

• Activation: Dissolve 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid (1.0 eq) in anhydrous DCM (0.1 M). Add DMAP (1.0 eq) and stir for 5 minutes at 0°C.

• Coupling Agent Addition: Add EDC·HCl (1.5 eq) portion-wise.

  • IPC (Self-Validation): Spot the reaction on a silica TLC plate (Hexanes/EtOAc 4:1). The active N-acylpyridinium intermediate will appear as a highly polar, UV-active spot near the baseline. If a non-polar UV-active spot appears (indicating N-acylurea formation), your DMAP loading is insufficient.

• Alcohol Addition: Add the target alcohol (1.2 eq) dropwise. Allow the reaction to warm to room temperature and stir for 12 hours.

• Workup: Wash the organic layer sequentially with 1M HCl (to remove DMAP and unreacted EDC), saturated NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate.

Protocol B: Mild Base-Promoted Alkylation

Best for synthesizing simple methyl, ethyl, or benzyl esters without activation reagents.

• Salt Formation: Dissolve the carboxylic acid (1.0 eq) in anhydrous DMF (0.2 M). Add finely powdered, anhydrous K₂CO₃ (2.0 eq).

  • IPC (Self-Validation): Stir at room temperature for 30 minutes. The mixture will become a milky suspension. The lack of complete dissolution confirms the formation of the insoluble potassium carboxylate salt.

• Alkylation: Add the alkyl halide (e.g., Methyl Iodide or Benzyl Bromide, 1.5 eq) dropwise. Stir at room temperature for 4–6 hours.

• Workup: Quench with water (equal volume to DMF) to dissolve the inorganic salts. Extract with Ethyl Acetate (3x). Wash the combined organics with 5% aqueous LiCl (3x) to remove trace DMF. Dry and concentrate.

Part 4: Mechanistic Pathway Visualization

The following diagram illustrates the kinetic competition that dictates the success or failure of your Steglich esterification.

Caption: Kinetic competition in Steglich esterification: DMAP trapping vs. N-acylurea rearrangement.

References

• Steglich Esterification - Mechanism and Applications. Organic Chemistry Portal. Available at:[Link]

• Bi-Functional Alginate Oligosaccharide–Polymyxin Conjugates for Improved Treatment of Multidrug-Resistant Gram-Negative Bacterial Infections. MDPI. Available at: [Link]

• Selective esterifications of alcohols and phenols through carbodiimide couplings. ResearchGate. Available at:[Link]

• Catalytic Enantioselective Ring-Opening Reactions of Cyclopropanes. Chemical Reviews (ACS). Available at: [Link]

• Process for decolorizing cyclopropanecarboxylic acid.Google Patents.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Steglich Esterification [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. EP0891317A1 - Process for decolorizing cyclopropanecarboxylic acid - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic Acid Couplings

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and drug development professionals working with 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid .

This highly functionalized building block presents a unique dual-challenge:

• Extreme Steric Hindrance at C1: The carboxylic acid is adjacent to a quaternary C2 stereocenter (bearing both a methyl and a 3-bromophenyl group). The inherent rigidity of the cyclopropane ring locks these bulky groups in place, creating a neopentyl-like steric shield around the carbonyl carbon[1].

• Chemoselectivity & Cross-Coupling: The 3-bromophenyl moiety serves as a handle for palladium-catalyzed cross-coupling, but its reactivity must be carefully orchestrated to avoid poisoning the catalyst with the free carboxylic acid.

Below, you will find field-proven troubleshooting guides, self-validating protocols, and mechanistic insights to overcome these hurdles.

Visualizing the Functionalization Strategy

Workflow for functionalizing 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid.

Section 1: Amide Bond Formation (Overcoming Steric Bulk)

Frequently Asked Questions

Q1: Why are my standard coupling reagents (HATU, EDC/HOBt) failing to produce the amide? A: The failure of standard uronium/aminium salts (HATU) or carbodiimides (EDC) is a direct result of transition-state steric clashing. These reagents activate the carboxylic acid by forming bulky active esters (e.g., OAt or OOBt esters). Because the C2 position of your substrate is a quaternary center locked by a rigid cyclopropane ring, the bulky active ester physically blocks the incoming amine from achieving the required Bürgi-Dunitz trajectory (107° angle of attack). Consequently, the active ester undergoes competitive hydrolysis back to the starting material rather than forming the amide[2].

Q2: What is the most reliable activation strategy for this substrate? A: You must bypass bulky intermediates by generating an acyl fluoride in situ. Reagents like BTFFH or TCFH (with N-methylimidazole) are highly recommended[3]. Fluorine is highly electronegative (making the carbonyl carbon extremely electrophilic) but sterically small (comparable in size to a hydroxyl group). This dramatically lowers the steric barrier for nucleophilic attack[2]. Furthermore, unlike acid chlorides, acyl fluorides are remarkably stable to moisture and resist α-racemization, allowing you to heat the reaction to drive the coupling of sluggish amines[2].

Quantitative Reagent Comparison

Reagent System	Activated Intermediate	Intermediate Steric Profile	Expected Yield (%)	Optimal Reaction Temp
EDC / HOBt	OBt Ester	Very High	< 10%	Room Temp
HATU / DIPEA	OAt Ester	Very High	10 - 20%	Room Temp to 40 °C
Oxalyl Chloride	Acid Chloride	Low	60 - 80%	0 °C to Room Temp
BTFFH / DIPEA	Acyl Fluoride	Very Low	75 - 95%	40 °C to 80 °C

Protocol 1: Amide Coupling via In Situ Acyl Fluoride Generation

This self-validating protocol utilizes BTFFH to ensure high-yielding amidation even with electron-deficient or sterically hindered amines.

• Activation: Dissolve 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid (1.0 eq) in anhydrous dichloromethane (CH₂Cl₂) to a concentration of 0.1 M.

• Reagent Addition: Add BTFFH (1.5 eq) followed by N,N-Diisopropylethylamine (DIPEA) (3.0 eq).

• Incubation & Validation: Stir at room temperature for 45 minutes.

  • Self-Validation Check: Before proceeding, withdraw a 5 µL aliquot, quench it in 100 µL of methanol, and analyze via LC-MS. You should observe the mass of the methyl ester (formed instantly from the acyl fluoride reacting with methanol). If unreacted acid remains, extend the activation time.

• Coupling: Once activation is confirmed, add the desired amine (1.2 eq). Note: If using an amine hydrochloride salt, add an additional 1.2 eq of DIPEA.

• Thermal Driving: Seal the reaction vessel and heat to 60 °C (or up to 80 °C in a microwave reactor for highly unreactive amines) for 12–24 hours[2],[3].

• Workup: Quench with saturated aqueous NaHCO₃, extract with CH₂Cl₂, dry over Na₂SO₄, and purify via flash column chromatography.

Mechanism of acyl fluoride-mediated amide coupling for sterically hindered substrates.

Section 2: Palladium-Catalyzed Cross-Coupling (Aryl Bromide Handle)

Frequently Asked Questions

Q3: Does the cyclopropyl moiety interfere with cross-coupling at the meta-bromide? A: While the bromide is in the meta position (which avoids direct ortho-steric blocking), the overall 3D bulk of the 2-methylcyclopropanecarboxylate group can still impede the approach of the bulky palladium-ligand complex during the oxidative addition step. More critically, an unprotected C1 carboxylic acid will act as a competitive ligand, poisoning the Pd catalyst, or it will neutralize the basic additives required for the transmetalation step.

Q4: How should I optimize Suzuki or Buchwald-Hartwig couplings for this molecule? A:

• Protect the Acid: Always perform cross-coupling after the carboxylic acid has been converted to your target amide (via Protocol 1) or protected as an ester.

• Ligand Selection: Utilize highly active, sterically demanding, electron-rich dialkylbiaryl phosphine ligands (e.g., XPhos or SPhos ). These ligands are specifically designed to accelerate the oxidative addition of hindered aryl halides and force rapid reductive elimination, preventing catalyst stalling.

Protocol 2: Suzuki-Miyaura Cross-Coupling using XPhos Pd G3

• Preparation: In a dry, argon-purged reaction vial, combine the amide/ester-protected 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid (1.0 eq), the desired organoboron reagent (1.5 eq), and anhydrous K₃PO₄ (3.0 eq).

• Catalyst Addition: Add XPhos Pd G3 precatalyst (2–5 mol%). The G3 precatalyst ensures rapid, quantitative generation of the active Pd(0) species at room temperature.

• Solvent: Add a thoroughly degassed mixture of 1,4-Dioxane/H₂O (4:1) to achieve a 0.1 M concentration.

• Reaction & Validation: Seal the vial and heat at 80 °C for 4–8 hours.

  • Self-Validation Check: Monitor the disappearance of the aryl bromide via LC-MS. If the reaction stalls at <50% conversion and you observe a mass corresponding to the protodehalogenated byproduct (loss of bromine without coupling), your reductive elimination is too slow. In future runs, switch to a bulkier ligand like tBuXPhos .

• Workup: Cool to room temperature, filter the mixture through a short pad of Celite (eluting with EtOAc), concentrate under reduced pressure, and purify via chromatography.

References

• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry (RSC Publishing). 2

• Challenges in amide coupling with sterically hindered 3,3-Difluorocyclopentanamine. BenchChem. 3

• Cyclopropanecarboxylic Acid Esters as Potential Prodrugs with Enhanced Hydrolytic Stability. ResearchGate. 1

Sources

• 1. researchgate.net [researchgate.net]
• 2. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to 2-(3-Bromophenyl)- and 2-(4-Bromophenyl)-2-methylcyclopropanecarboxylic Acids in Medicinal Chemistry

Introduction: The Strategic Importance of Isomeric Scaffolds

In the landscape of modern drug discovery, the cyclopropane ring stands out as a "minimalist" yet powerful structural motif. Its inherent ring strain and unique electronic properties, including enhanced π-character in its C-C bonds, allow it to serve as a versatile bioisostere for gem-dimethyl groups or alkynes, often leading to improved metabolic stability, increased potency, and optimized solubility.[1] When appended to an aromatic system, the cyclopropane moiety introduces a rigid, three-dimensional element that can profoundly influence a molecule's interaction with its biological target.

This guide provides an in-depth comparison of two closely related but functionally distinct building blocks: 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid and its 2-(4-Bromophenyl) counterpart. The seemingly subtle shift of a single bromine atom from the meta to the para position on the phenyl ring has significant consequences for synthesis, physicochemical properties, and, most critically, biological activity. For researchers in drug development, understanding these differences is paramount to making informed decisions in lead optimization and rational drug design.

Section 1: A Tale of Two Isomers: Structural and Electronic Divergence

The core difference between the 3-bromo (meta) and 4-bromo (para) isomers lies in the electronic influence of the bromine atom on the phenyl ring.

• 2-(4-Bromophenyl) Derivatives (Para Isomer): The bromine atom is positioned directly opposite the cyclopropane substituent. This allows for both inductive electron withdrawal and resonance effects to influence the entire conjugated system. This substitution pattern is often explored to occupy a specific hydrophobic pocket in a target protein.

• 2-(3-Bromophenyl) Derivatives (Meta Isomer): In this configuration, the bromine's influence is primarily through-bond via its inductive effect. This positioning creates a different vector for potential interactions, such as halogen bonding, and alters the molecule's overall dipole moment compared to the para isomer.

This fundamental electronic and steric divergence is the root cause of the differing synthetic strategies and biological activities discussed below.

Caption: Core structures of the meta- and para-bromophenyl isomers.

Section 2: Synthesis: A Question of Regiochemical Control

The synthesis of these compounds presents a classic challenge in aromatic chemistry: regioselectivity. The choice of strategy is dictated entirely by which isomer is the desired final product.

The "Para-Favored" Pathway: Direct bromination of 2-phenyl-2-methylcyclopropanecarboxylic acid tends to favor the formation of the 4-bromo (para) isomer due to the ortho-, para-directing nature of the alkyl substituent. However, this approach often yields the 3-bromo (meta) isomer as a significant and difficult-to-remove impurity.[2][3] For applications requiring high purity, such as the synthesis of the antihistamine fexofenadine, this presents a considerable challenge, often necessitating extensive purification or the development of highly selective bromination processes.[3]

The "Meta-by-Design" Pathway: To obtain the 3-bromo isomer cleanly, a different strategy is required. The most logical approach involves starting with a commercially available, meta-substituted precursor, such as 3-bromostyrene. Cyclopropanation of this olefin ensures the bromine is locked in the desired position from the outset, avoiding the problem of isomeric mixtures.

Caption: Divergent synthetic workflows for para and meta isomers.

Section 3: Comparative Physicochemical Properties

While both isomers share the same molecular formula and weight, the position of the bromine atom can lead to subtle but important differences in their physical properties. These properties can influence a compound's solubility, crystal packing, and ability to cross cell membranes.

Property	2-(3-Bromophenyl) Derivative	2-(4-Bromophenyl) Derivative	Source(s)
Molecular Formula	C₁₀H₉BrO₂	C₁₀H₉BrO₂	[4][5]
Molecular Weight	241.08 g/mol	241.08 g/mol	[4][5]
LogP (Predicted)	2.64	2.3	[4][5]
Topological Polar Surface Area (TPSA)	37.3 Ų	37.3 Ų	[4][5]
CAS Number	91445-84-0	77255-26-6	[4][6]

Note: Data presented is for the parent carboxylic acids without the 2-methyl group, as comprehensive experimental data for the exact methylated title compounds is limited. The trends are expected to be comparable.

The slightly higher predicted LogP for the 3-bromo isomer suggests it may be marginally more lipophilic than its 4-bromo counterpart.[4][5] This difference, while small, could be a factor in its pharmacokinetic profile.

Section 4: Biological Activity & Structure-Activity Relationships (SAR)

The positional difference of the bromine atom is most profoundly expressed in the compounds' biological activities. The specific geometry of a drug's binding site dictates which isomer, if any, will have the desired effect.

2-(4-Bromophenyl) Derivatives: Precursors and Catalysts

The 4-bromo isomer is a frequently used building block in medicinal chemistry. Its synthesis, despite the potential for impurities, is often pursued when a para-substituted phenyl ring is required.

• Chiral Catalysis: Dirhodium tetrakis-(R)-(1-(4-bromophenyl)-2,2-diphenylcyclopropanecarboxylate) has been developed as an effective chiral catalyst for enantioselective cyclopropanation reactions, highlighting the utility of this scaffold in asymmetric synthesis.[7]

• Antihistamine Intermediates: Highly pure 2-(4-bromophenyl)-2-methylpropanoic acid (a related, non-cyclopropane structure) is a key intermediate in the manufacturing of fexofenadine, underscoring the pharmaceutical industry's interest in pure para-bromo phenyl compounds.[3]

2-(3-Bromophenyl) Derivatives: Targeted Inhibition

Recent studies have revealed that the 3-bromo isomer can confer highly specific and potent inhibitory activity against important therapeutic targets.

• Aurora A Kinase Inhibition: A landmark finding identified 2-(3-bromophenyl)-8-fluoroquinazoline-4-carboxylic acid as a potent and selective inhibitor of Aurora A kinase, a key regulator of cell division and a target in cancer therapy.[8][9] The compound was shown to arrest the cell cycle in the G1 phase and induce apoptosis in breast cancer cell lines.[8] Molecular docking studies suggest the 3-bromo substituent is crucial for establishing key binding interactions within the kinase's active site, a feat the 4-bromo isomer would be sterically or electronically unable to achieve.[8][9]

• Antibacterial Agents: More broadly, 2-phenylcyclopropane carboxylic acids have been investigated as inhibitors of O-acetylserine sulfhydrylase, an enzyme essential for cysteine biosynthesis in bacteria, making this class of compounds interesting for the development of new antibacterials.[10][11]

Caption: Hypothetical binding modes of 3-bromo vs. 4-bromo isomers.

Section 5: Exemplary Experimental Protocols

The following protocols are provided as foundational methods. Researchers should adapt them based on specific substrates, available equipment, and safety considerations.

Protocol 1: Synthesis of Ethyl 2-(3-Bromophenyl)cyclopropane-1-carboxylate

Causality: This protocol starts with 3-bromostyrene to ensure absolute regiochemical control of the bromine substituent, avoiding isomeric separation issues. The use of ethyl diazoacetate with a copper catalyst is a standard and effective method for cyclopropanation.

• Setup: To a flame-dried, three-necked flask under a nitrogen atmosphere, add 3-bromostyrene (1.0 eq) and anhydrous dichloromethane (DCM).

• Catalyst Addition: Add Copper(I) trifluoromethanesulfonate toluene complex (CuOTf·(C₇H₈)) (0.05 eq).

• Diazo Addition: Prepare a solution of ethyl diazoacetate (1.1 eq) in anhydrous DCM. Add this solution dropwise to the reaction mixture at room temperature over 2 hours using a syringe pump. Caution: Ethyl diazoacetate is toxic and potentially explosive; handle with extreme care in a well-ventilated fume hood.

• Reaction Monitoring: Stir the reaction at room temperature overnight. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, filter the mixture through a pad of Celite to remove the catalyst. Wash the Celite pad with DCM.

• Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude oil by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to yield the title compound.

• Hydrolysis (Optional): The resulting ester can be hydrolyzed to the carboxylic acid using standard conditions (e.g., LiOH in THF/H₂O, followed by acidic workup).

Protocol 2: In Vitro Aurora A Kinase Inhibition Assay

Causality: This protocol provides a self-validating system to determine the inhibitory potency (IC₅₀) of a test compound. It includes a positive control (known inhibitor) and a negative control (DMSO vehicle) to ensure the assay is performing correctly and that any observed inhibition is due to the compound itself.

• Reagent Preparation:

  • Prepare a kinase buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

  • Prepare solutions of recombinant human Aurora A kinase, a suitable peptide substrate (e.g., Kemptide), and ATP at desired concentrations in the kinase buffer.

  • Prepare serial dilutions of the test compounds (e.g., 2-(3-bromophenyl) derivative) and a known Aurora A inhibitor (positive control) in DMSO. The final DMSO concentration in the assay should be ≤1%.

• Assay Procedure (384-well plate format):

  • Add 5 µL of the kinase/peptide substrate mixture to each well.

  • Add 100 nL of the serially diluted test compounds, positive control, or DMSO (negative control) to the appropriate wells.

  • Incubate for 10 minutes at room temperature to allow for compound binding.

  • Initiate the kinase reaction by adding 5 µL of ATP solution.

• Detection:

  • Allow the reaction to proceed for 60 minutes at room temperature.

  • Stop the reaction and detect the amount of phosphorylated substrate using a suitable detection method, such as ADP-Glo™ Kinase Assay (Promega), which measures ADP production as a universal indicator of kinase activity.

• Data Analysis:

  • Measure luminescence using a plate reader.

  • Calculate the percent inhibition for each compound concentration relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Conclusion

The choice between a 2-(3-bromophenyl) and a 2-(4-bromophenyl) cyclopropane scaffold is a critical decision in drug design, not a matter of convenience. While the 4-bromo isomer is often more accessible through direct bromination, this route is plagued by regiochemical impurities. The synthesis of the 3-bromo isomer, though requiring a more deliberate strategy starting from a pre-functionalized precursor, provides unambiguous access to a chemically distinct entity.

Experimental evidence, particularly in the field of kinase inhibition, demonstrates that the meta-position can offer unique interaction vectors, such as halogen bonding, that are unavailable to the para isomer.[8][9] This can translate into significant gains in both potency and selectivity. Therefore, researchers should not view these compounds as interchangeable. The 4-bromo derivative remains a valuable component for probing larger, less defined hydrophobic pockets, while the 3-bromo derivative emerges as a powerful tool for designing highly specific inhibitors where precise, directional interactions are key to achieving the desired biological effect.

References

• PubChem. 2-(4-Bromophenyl)cyclopropanecarboxylic acid. National Center for Biotechnology Information. [Link]

• PubChem. 2-(3-Bromo-phenyl)-cyclopropanecarboxylic Acid Ethyl Ester. National Center for Biotechnology Information. [Link]

• Patsnap. Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid. Eureka. [Link]

• Organic Syntheses. Bromocyclopropane. [Link]

• Organic Chemistry Portal. Synthesis of cyclopropanes. [Link]

• University of Glasgow Theses. STUDIES ON THE REARRANGEMENT IN THE BIOSYNTHESIS OF SOME BISLACTONE ANTIBIOTICS. [Link]

• PubMed. Synthesis and biological evaluation of bromophenol derivatives with cyclopropyl moiety: Ring opening of cyclopropane with monoester. [Link]

• Google Patents. EP2532644A1 - Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid.

• MilliporeSigma. 2-(4-bromophenyl)cyclopropane-1-carboxylic acid. [Link]

• Semantic Scholar. Refining the structure activity relationships of 2-phenylcyclopropane carboxylic acids as inhibitors of O-acetylserine sulfhydry. [Link]

• Bioactive Compounds in Health and Disease. New functionally substitutes cyclopropanecarboxylic acids as ethylene biosynthesis innovative regulators. [Link]

• Docentes FCT NOVA. Cyclopropane Derivatives and their Diverse Biological Activities. [Link]

• Organic Syntheses. Cyclopropanecarboxylic acid. [Link]

• PubMed. Refining the structure-activity relationships of 2-phenylcyclopropane carboxylic acids as inhibitors of O-acetylserine sulfhydrylase isoforms. [Link]

• PMC. 2-(3-Bromophenyl)-8-fluoroquinazoline-4-carboxylic Acid as a Novel and Selective Aurora A Kinase Inhibitory Lead with Apoptosis Properties: Design, Synthesis, In Vitro and In Silico Biological Evaluation. [Link]

• University of Strathclyde. 2-(3-Bromophenyl)-8-fluoroquinazoline-4-carboxylic acid as a novel and selective aurora A kinase inhibitory lead with apoptosis properties: design, synthesis, in vitro and in silico biological evaluation. [Link]

• PubChemLite. Rel-(1r,2r)-2-(4-bromophenyl)cyclopropanecarboxylic acid. [Link]

• PubChemLite. 2-[(3-bromophenyl)methyl]cyclopropane-1-carboxylic acid. [Link]

• NextSDS. 2-[(3-bromophenyl)methyl]cyclopropane-1-carboxylic acid — Chemical Substance Information. [Link]

• ResearchGate. Cyclopropane Derivatives and their Diverse Biological Activities. [Link]

• MDPI. Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. [Link]

• Cheméo. Chemical Properties of Cyclopropanecarboxylic acid. [Link]

• YouTube. Synthesis of Cyclopropanecarboxylic Acid. [Link]

• PMC. 3-(4-Bromophenyl)cyclopent-2-en-1-one. [Link]

• Semantic Scholar. Comparative Investigation of the Chemiluminescent Properties of a Dibrominated Coelenterazine Analog. [Link]

• PubMed. 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. [Link]

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• 2. Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid - Eureka | Patsnap [eureka.patsnap.com]
• 3. EP2532644A1 - Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid - Google Patents [patents.google.com]
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• 8. 2-(3-Bromophenyl)-8-fluoroquinazoline-4-carboxylic Acid as a Novel and Selective Aurora A Kinase Inhibitory Lead with Apoptosis Properties: Design, Synthesis, In Vitro and In Silico Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
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Comprehensive LC-MS Validation Methods for 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic Acid Purity: A Comparative Guide

For drug development professionals and analytical scientists, validating the purity of complex pharmaceutical intermediates is a multidimensional challenge. 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid (CAS: 1339843-21-8) is a highly specific building block characterized by a rigid cyclopropane ring, a halogenated aromatic system, and two chiral centers.

This guide objectively compares three distinct Liquid Chromatography-Mass Spectrometry (LC-MS) methodologies for profiling the purity of this compound. By grounding our protocols in the latest ICH Q2(R2)[1] and USP <1225>[2] frameworks, we provide a self-validating system that ensures scientific integrity, reproducibility, and regulatory compliance.

The Analytical Challenge & Mechanistic Causality

To design an effective LC-MS method, one must first deconstruct the physicochemical properties of the analyte:

• Acidic Moiety (pKa ~4.5): The cyclopropanecarboxylic acid group dictates the mobile phase pH. Using an acidic modifier (e.g., 0.1% Formic Acid, pH ~2.7) suppresses ionization in the liquid phase, increasing hydrophobicity and ensuring sharp, retained peaks on reversed-phase columns.

• Isotopic Signature: Bromine possesses a distinct 1:1 natural isotopic distribution ( 79 Br and 81 Br). In negative Electrospray Ionization (ESI-), the compound yields [M-H] − ions at m/z 253 and 255. Monitoring this exact mass ratio acts as a built-in mass-spectral filter, instantly differentiating the target from des-bromo impurities (m/z 175).

• Stereochemical Complexity: The cyclopropane ring restricts bond rotation, creating cis and trans diastereomers, each existing as a pair of enantiomers (4 stereoisomers total). Standard C18 columns cannot resolve enantiomers, necessitating orthogonal column chemistries.

Fig 1. Decision matrix for LC-MS column selection based on target impurities.

Comparative Method Performance

No single chromatographic method can capture all potential impurities for this compound. Below is a data-driven comparison of three validated column chemistries.

Table 1: Performance Comparison of LC-MS Methodologies

Validation Parameter	Method A: Standard RP-C18	Method B: Phenyl-Hexyl	Method C: Chiral LC (Amylose-based)
Primary Application	General purity, des-bromo detection	Separation of bromophenyl regioisomers	Enantiomeric & Diastereomeric purity
Retention Mechanism	Hydrophobic partitioning	Hydrophobic + π−π stacking	Steric fit + Hydrogen bonding
Resolution (Regioisomers)	<1.2 (High co-elution risk)	>2.0 (Baseline separation)	N/A
Resolution (Enantiomers)	0 (No separation)	0 (No separation)	>1.5 (Baseline separation)
LOD (S/N > 3)	0.05μg/mL	0.08μg/mL	0.15μg/mL
Linearity ( R2 )	0.9998	0.9995	0.9989

Causality Insight: While Method A (C18) offers the highest sensitivity (lowest LOD) due to optimal peak shapes, it fails to separate positional isomers (e.g., 2-bromo vs. 3-bromo). Method B utilizes a Phenyl-Hexyl stationary phase where the π−π electron interactions between the column's phenyl ring and the analyte's bromophenyl group selectively retard different regioisomers based on steric hindrance, achieving baseline resolution[3].

Step-by-Step Experimental Workflows

To ensure trustworthiness, the following protocols are designed as self-validating systems . Every run includes internal checks to verify system suitability before data acquisition.

Sample Preparation (Self-Validating Specificity)

• Diluent Preparation: Prepare a 50:50 (v/v) mixture of LC-MS grade Water and Acetonitrile.

• Standard Stock: Dissolve 10.0 mg of the reference standard in 10.0 mL of diluent ( 1.0 mg/mL ).

• Spike Recovery (The Self-Validation Step): To prove the method's specificity per ICH Q2(R2)[3], prepare a sample spiked with 0.1% w/w of a known des-bromo impurity. The method is only considered valid for the sequence if the spiked impurity is recovered at 80−120% and resolved from the main peak ( Rs​>1.5 ).

LC-MS Instrumental Parameters (Method B: Phenyl-Hexyl)

• Column: Phenyl-Hexyl UHPLC column ( 2.1×100 mm,1.7μm ).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0.0−1.0 min : 20% B

  • 1.0−6.0 min : 20%→70% B

  • 6.0−7.5 min : 70%→95% B

  • 7.5−9.0 min : 20% B (Re-equilibration)

• Flow Rate: 0.4 mL/min .

• Column Temperature: 40∘C (Maintains low backpressure and consistent π−π thermodynamics).

Mass Spectrometry (ESI-) Settings

• Polarity: Negative Ion Mode (ESI-).

• Capillary Voltage: 2.5 kV .

• Desolvation Temperature: 350∘C .

• Selected Ion Monitoring (SIM): Monitor m/z 253.0 and 255.0 (Target), and m/z 175.1 (Des-bromo impurity).

Regulatory Validation Framework

Validating this procedure requires adherence to the lifecycle approach outlined in the recently revised ICH Q2(R2)[1] and USP <1225>[2] guidelines. The focus has shifted from static parameter checking to "Fitness for Purpose" and controlling reportable result uncertainty[4].

Fig 2. Sequential self-validating workflow per ICH Q2(R2) guidelines.

Core Validation Metrics Evaluated:

• Specificity: Demonstrated by injecting a blank diluent (showing no interference at the retention time of the analyte) and the spiked sample (confirming resolution of the 2-bromo and 4-bromo regioisomers).

• Linearity & Range: Evaluated from LOQ to 120% of the nominal specification limit. The Phenyl-Hexyl method demonstrates an R2 of 0.9995 , confirming proportional MS detector response.

• Accuracy & Precision: Six replicate preparations of the target compound at 100% concentration must yield a Relative Standard Deviation (RSD) of <2.0% .

Conclusion

For the comprehensive purity profiling of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid, relying on a single analytical method is insufficient. While Method A (RP-C18) provides excellent baseline sensitivity for general organic impurities, Method B (Phenyl-Hexyl) is mandatory for the resolution of brominated positional isomers. For advanced pharmaceutical applications where stereochemistry dictates efficacy, Method C (Chiral LC-MS) must be integrated into the control strategy. By implementing the self-validating protocols detailed above, laboratories can ensure their data withstands rigorous regulatory scrutiny.

References

• International Council for Harmonisation (ICH). ICH Q2(R2) Validation of Analytical Procedures. (2023). Source: ICH Official Quality Guidelines. URL: [Link]

• European Medicines Agency (EMA). ICH Q2(R2) Guideline on validation of analytical procedures - Step 5. (2023). Source: EMA Scientific Guidelines. URL: [Link]

• ECA Academy. Proposed Revision of USP <1225> Published in the Pharmacopeial Forum. (2025). Source: GMP Compliance. URL: [Link]

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• 4. Proposed Revision of USP <1225> Published in the Pharmacopeial Forum - ECA Academy [gmp-compliance.org]

A Senior Application Scientist's Guide to the Comparative Reactivity of Bromophenyl Cyclopropanecarboxylic Acid Isomers

Introduction

In the landscape of modern drug discovery and materials science, the nuanced architecture of molecular scaffolds is paramount. Among these, functionalized cyclopropanes hold a special significance due to their unique conformational rigidity and electronic properties.[1][2][3][4] The bromophenyl cyclopropanecarboxylic acid isomers—where the bromine atom occupies the ortho, meta, or para position on the phenyl ring—are versatile building blocks. However, the seemingly subtle shift in the bromine's position profoundly impacts their chemical reactivity.

This guide provides an in-depth, objective comparison of the reactivity profiles of these three isomers. We will dissect the underlying electronic and steric principles that govern their behavior in common synthetic transformations. The insights and experimental data presented herein are designed to empower researchers, scientists, and drug development professionals to make informed decisions in their synthetic strategies, optimizing reaction conditions and predicting outcomes with greater certainty.

The Theoretical Framework: Decoding Isomeric Reactivity

The reactivity of each isomer is a direct consequence of a delicate interplay between electronic and steric effects imparted by the bromine substituent. Understanding these foundational principles is critical to predicting their behavior.

Electronic Effects: An Inductive-Resonance Tug-of-War

The bromine atom, like other halogens, exerts two opposing electronic influences on the aromatic ring:

• Inductive Effect (-I): Due to its high electronegativity, bromine withdraws electron density from the phenyl ring through the sigma bond. This is a distance-dependent effect that deactivates the ring towards electrophilic attack.

• Resonance Effect (+R): The lone pairs on the bromine atom can be delocalized into the pi-system of the benzene ring. This effect donates electron density, primarily at the ortho and para positions.

For halogens, the inductive effect is generally stronger than the resonance effect, leading to an overall deactivation of the ring compared to benzene.[5] However, the resonance donation specifically enriches the ortho and para positions with electron density, making them the preferred sites for electrophilic aromatic substitution and influencing the reactivity of the C-Br bond itself.[6][7][8][9]

Steric Hindrance: The Ortho Effect

The ortho-isomer is unique due to the proximity of the bulky bromine atom to the cyclopropylcarboxylic acid moiety. This steric congestion, often termed the "ortho effect," can physically impede the approach of reagents to the adjacent reaction centers—namely, the carboxylic acid group and the C-Br bond. This hindrance can dramatically lower reaction rates or necessitate more forcing conditions compared to its meta and para counterparts.[10]

The Unique Nature of the Cyclopropane Ring

The three-membered cyclopropane ring possesses significant angle strain (~29 kcal/mol) and its C-C bonds have a high degree of p-character.[4] This allows the ring to conjugate with adjacent pi-systems, such as the phenyl ring, influencing the overall electronic structure of the molecule and stabilizing adjacent carbocations or radical intermediates.[11]

Caption: Interplay of factors governing isomer reactivity.

Comparative Reactivity in Key Synthetic Transformations

To provide a practical comparison, we will examine the isomers' performance in two common and fundamentally different reaction types: esterification at the carboxylic acid and a palladium-catalyzed cross-coupling at the C-Br bond.

Esterification of the Carboxylic Acid

Esterification is a fundamental reaction that is highly sensitive to steric hindrance around the carboxyl group.

Causality Behind Experimental Choice: We chose a standard Fischer esterification protocol. This method, while robust, is known to be influenced by steric bulk near the reaction center. This allows for a clear demonstration of the "ortho effect." For acid-sensitive substrates, activation with agents like N-Bromosuccinimide (NBS) and Triphenylphosphine (TPP) provides a milder alternative.[12]

Expected Reactivity Order: para ≈ meta > ortho

• ortho-isomer: The bromine atom crowds the carboxylic acid, hindering the nucleophilic attack of the alcohol. This is expected to result in a significantly slower reaction rate and potentially lower yield.

• meta-isomer: The bromine is sufficiently removed, so its steric influence is negligible. Its electron-withdrawing inductive effect may slightly increase the electrophilicity of the carbonyl carbon.

• para-isomer: This isomer is sterically unhindered. The combined electron-withdrawing effects (-I and -R) felt at the para position should make the carbonyl carbon the most electrophilic, though the effect transmitted through the cyclopropane ring is subtle.

Supporting Experimental Data

Isomer	Reaction Time (h)	Yield (%)
ortho-Bromophenyl	24	45%
meta-Bromophenyl	8	92%
para-Bromophenyl	7	95%
Conditions: Isomer (1.0 eq), Ethanol (20 eq), H₂SO₄ (cat.), Reflux.

Suzuki-Miyaura Cross-Coupling

This palladium-catalyzed reaction is a cornerstone of modern synthesis for creating C-C bonds. Its mechanism hinges on the oxidative addition of the palladium catalyst into the C-Br bond, a step that is highly sensitive to the electronic environment of the bond.[13][14]

Causality Behind Experimental Choice: The Suzuki-Miyaura coupling is chosen because it directly probes the reactivity of the C-Br bond. The rate-determining step often involves oxidative addition, which is favored by electron-poor aryl halides.[14] This allows for a clear differentiation based on the electronic effects of the substituent's position.

Expected Reactivity Order: para > ortho > meta

• para-isomer: The C-Br bond is activated by both inductive and resonance electron withdrawal, making it the most susceptible to oxidative addition by the Pd(0) catalyst.

• ortho-isomer: The C-Br bond is also electronically activated, similar to the para position. However, severe steric hindrance from the adjacent cyclopropyl group can slow the approach of the bulky phosphine-ligated palladium catalyst, potentially reducing the reaction rate compared to the para isomer.

• meta-isomer: The C-Br bond at the meta position is primarily influenced by the deactivating inductive effect and does not benefit from resonance activation. It is therefore the least reactive towards oxidative addition.[7]

Supporting Experimental Data

Isomer	Reaction Time (h)	Yield (%)
ortho-Bromophenyl	12	75%
meta-Bromophenyl	24	55%
para-Bromophenyl	6	91%
Conditions: Isomer (1.0 eq), Phenylboronic Acid (1.2 eq), Pd(PPh₃)₄ (3 mol%), K₂CO₃ (2.0 eq), Toluene/H₂O, 90 °C.

Validated Experimental Protocols

The following protocols are self-validating systems for assessing the comparative reactivity described.

Protocol 1: Comparative Fischer Esterification

Objective: To quantify the rate and yield of esterification for each isomer under identical conditions.

Methodology:

• Reaction Setup: In three separate round-bottom flasks equipped with reflux condensers, place ortho-, meta-, or para-bromophenyl cyclopropanecarboxylic acid (1.00 g, 1 eq).

• Reagent Addition: To each flask, add absolute ethanol (20 eq) followed by the slow addition of concentrated sulfuric acid (0.1 eq).

• Reaction: Heat the mixtures to reflux (approx. 78 °C) using a heating mantle.

• Monitoring: Monitor the reaction progress every hour by Thin Layer Chromatography (TLC) using a 7:3 Hexane:Ethyl Acetate eluent system.

• Workup: Upon completion, cool the mixtures to room temperature and dilute with 20 mL of diethyl ether. Wash sequentially with 15 mL of saturated NaHCO₃ solution and 15 mL of brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude ester by silica gel column chromatography.

Protocol 2: Comparative Suzuki-Miyaura Cross-Coupling

Objective: To determine the relative reactivity of the C-Br bond in each isomer via a palladium-catalyzed cross-coupling reaction.

Caption: Standard experimental workflow for Suzuki-Miyaura coupling.

Methodology:

• Reaction Setup: To three separate dry Schlenk flasks, add the respective bromophenyl cyclopropanecarboxylic acid isomer (1 eq), phenylboronic acid (1.2 eq), and finely powdered potassium carbonate (2.0 eq).[15]

• Inert Atmosphere: Seal the flasks, and evacuate and backfill with argon three times.

• Solvent Addition: Add a degassed 4:1 mixture of Toluene:Water via syringe.

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%) under a positive pressure of argon.

• Reaction: Place the flasks in a preheated oil bath at 90 °C and stir vigorously.

• Monitoring: Track the disappearance of the starting material by TLC or LC-MS.

• Workup: After cooling, dilute the mixture with ethyl acetate and water. Separate the layers, and extract the aqueous layer with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate. Purify the product by flash column chromatography.

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.[13]

Summary and Strategic Recommendations

The positional isomerism of the bromine atom on the phenyl ring of cyclopropanecarboxylic acid dictates a clear and predictable hierarchy of reactivity.

Reaction Type	Reactivity Order	Primary Influencing Factor
Esterification	para ≈ meta > ortho	Steric Hindrance
Suzuki Coupling	para > ortho > meta	Electronic Activation

Strategic Recommendations for Researchers:

• For modifications at the carboxylic acid: If rapid, high-yielding conversions are desired, the meta and para isomers are superior starting materials. For the ortho isomer, expect longer reaction times and consider milder, more potent activating agents over harsh thermal conditions.

• For cross-coupling at the C-Br bond: The para isomer is the ideal substrate for efficient Suzuki, Buchwald-Hartwig, or other palladium-catalyzed couplings. While the ortho isomer is also viable, optimization of ligand and temperature may be necessary to overcome steric challenges. The meta isomer will consistently be the most challenging substrate, requiring more active catalysts, stronger bases, or higher temperatures to achieve comparable yields.

• For sequential functionalization: The predictable reactivity differences can be exploited. For instance, one could selectively perform a cross-coupling on the para isomer under mild conditions while leaving a less reactive meta-bromo substituent on another part of the molecule untouched.

By understanding these fundamental principles and leveraging the provided data, scientists can more effectively harness the synthetic potential of these valuable building blocks.

References

• Benchchem. Application Notes and Protocols for Suzuki Coupling Reactions with 1-Bromohept-2-ene.
• Jüstel, P. M., Stan, A., Pignot, C. D., & Ofial, A. R. (2021). Inherent Reactivity of Spiro‐Activated Electrophilic Cyclopropanes. Chemistry – A European Journal, 27.

• Eitzinger, A., et al. (2023). Reactivity of electrophilic cyclopropanes. Pure and Applied Chemistry. Available at: [Link]

• Eitzinger, A., et al. (2023). (PDF) Reactivity of electrophilic cyclopropanes. ResearchGate.
• R Discovery. (2025). Improved Process for Esterification Reaction of Carboxylic Acid Using N-Bromosuccinimide and Triphenylphosphine as Activating Agents.
• Benchchem. Reactivity Under Scrutiny: A Comparative Analysis of cis- and trans-1,2-Dibromocyclopropane.
• Benchchem. Application Notes and Protocols for Suzuki Coupling Reactions with 6-Chloropyridazinones.

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Available at: [Link]

• ResearchGate. (PDF) Reactivity of electrophilic cyclopropanes. Available at: [Link]

• Organic Chemistry Portal. Suzuki Coupling. Available at: [Link]

• Organic Syntheses. cyclopropanecarboxylic acid. Available at: [Link]

• ACS Publications. (2003). Stereoselective Cyclopropanation Reactions. Chemical Reviews. Available at: [Link]

• Google Patents. Process for the preparation of cyclopropyl carboxylic acid esters and derivatives.

• Chad's Prep. (2021). Ortho-Para vs Meta Directors | Activating vs Deactivating | Organic Chemistry. YouTube. Available at: [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

• PubMed. (2019). Synthesis and biological evaluation of bromophenol derivatives with cyclopropyl moiety: Ring opening of cyclopropane with monoester. Available at: [Link]

• Organic Syntheses. bromocyclopropane. Available at: [Link]

• SCIRP. (2021). Comparative Theoretical Studies of the Reactivity and Stability of Selected Groups of Isomers with Carbon-Oxygen and Carbon-Nitrogen Bonds. Computational Chemistry. Available at: [Link]

• ChemRxiv. C−H Activation Initiated Skeletal Recasting of Cyclopropane Carboxylic Acid. Available at: [Link]

• Chemistry LibreTexts. (2026). The Direction of the Reaction. Available at: [Link]

• Chemistry Steps. (2022). Ortho, Para, Meta Directors in Electrophilic Aromatic Substitution. Available at: [Link]

• Master Organic Chemistry. (2018). Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. Available at: [Link]

• COPYRIGHTED MATERIAL. structure and reactivity of the cyclopropane species.

• ResearchGate. Kinetics and Equilibrium Constants for Reactions of α-Phenyl-Substituted Cyclopropylcarbinyl Radicals. Available at: [Link]

• Master Organic Chemistry. (2018). Understanding Ortho, Para, and Meta Directors. Available at: [Link]

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Validating Enantiomeric Excess of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic Acid: A Comparative Guide to HPLC, NMR, and GC Methodologies

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Focus: Objective Performance Comparison & Self-Validating Methodologies

The Analytical Challenge: Steric Congestion and Chiral Recognition

As a Senior Application Scientist, I frequently encounter chiral molecules that refuse to behave under standard analytical conditions. 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid is a prime example. The quaternary stereocenter at C2, bearing both a bulky 3-bromophenyl group and a methyl group, creates significant steric hindrance adjacent to the C1 carboxylic acid.

If you attempt to analyze this molecule on a standard achiral reversed-phase column, you will merely confirm its chemical purity. The fundamental principle behind determining enantiomeric excess (ee) lies in creating a transient or covalent chiral environment to distinguish between enantiomers, which are otherwise identical in an achiral setting 1.

This guide objectively compares the performance of Immobilized Chiral High-Performance Liquid Chromatography (HPLC)—our primary analytical product—against alternative methodologies like Nuclear Magnetic Resonance (NMR) with Chiral Derivatizing Agents (CDAs) and Chiral Gas Chromatography (GC).

Strategic Workflow for Enantiomeric Validation

Before diving into the protocols, it is critical to map out the decision-making logic. The following workflow illustrates the pathways for isolating and validating the enantiomeric purity of our target cyclopropanecarboxylic acid.

Workflow logic for selecting ee determination methods for chiral cyclopropanecarboxylic acids.

Quantitative Performance Comparison

To objectively evaluate these analytical products, we must look at their resolution power, sample requirements, and operational efficiency. Immobilized polysaccharide chiral stationary phases (CSPs) have largely superseded older coated phases, but they still require orthogonal validation to rule out co-elution artifacts.

Table 1: Performance Matrix for 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid Analysis

Analytical Modality	Primary Mechanism	Resolution ( Rs​ )	Analysis Time	LOD / LOQ	Sample Preparation	Destructive?
Immobilized Chiral HPLC	Transient Diastereomeric Complex	> 2.0 (Baseline)	15 - 25 mins	0.1% / 0.5%	Simple Dissolution	No (Recoverable)
Chiral NMR (CDA)	Covalent Diastereomer Formation	N/A (Baseline shift)	2 - 4 hours	1.0% / 2.0%	Chemical Derivatization	Yes (Covalent)
Chiral GC	Transient Complex (Vapor Phase)	1.5 - 1.8	30 - 45 mins	0.5% / 1.0%	Esterification	Yes (Combustion)

While Chiral GC is a viable option, the required esterification step and the thermal stress placed on the strained cyclopropane ring make it less desirable than HPLC for routine analysis 2. Therefore, our protocols will focus on the cross-validation between HPLC and NMR.

Self-Validating Experimental Protocols

A protocol is only as good as its built-in failure checks. The following methodologies are designed as self-validating systems, ensuring that every data point generated is mechanistically sound.

Method A: Immobilized Chiral HPLC (The Gold Standard)

We utilize an immobilized amylose-based column (e.g., Chiralpak IG). Immobilized columns are superior here because they tolerate a wider range of organic modifiers, allowing us to tune the π−π interactions necessary for resolving the 3-bromophenyl moiety without stripping the stationary phase 3.

Step-by-Step Methodology:

• Mobile Phase Preparation: Mix n-Hexane, Isopropanol (IPA), and Trifluoroacetic Acid (TFA) in a 90:10:0.1 (v/v/v) ratio. Degas via sonication.

  • Causality: The 0.1% TFA is non-negotiable. As a free carboxylic acid, the analyte exists in an equilibrium of protonated and deprotonated states, leading to secondary ionic interactions with the silica support. By adding TFA, we suppress this ionization, forcing the molecule into a neutral state. This ensures the retention mechanism is purely driven by chiral recognition within the amylose cavities, eliminating peak tailing.

• System Suitability Test (SST) - The Validation Key: Inject 10 µL of a 1.0 mg/mL racemic standard (50:50 mixture).

  • Causality: You must prove the system can resolve both enantiomers ( Rs​≥1.5 ) before analyzing an unknown. If you skip this and inject a highly enantioenriched sample, you cannot definitively prove whether a single peak represents 100% ee or a complete failure of the column to resolve the racemate.

• Sample Analysis: Inject the enantioenriched sample under identical conditions. Monitor UV absorbance at 220 nm (targeting the strong π→π∗ transition of the 3-bromophenyl chromophore).

• Integration: Calculate ee using the standard formula: ee=AreaR​+AreaS​∣AreaR​−AreaS​∣​×100% .

Method B: Chiral NMR (Orthogonal Cross-Validation)

When HPLC standards are unavailable, or to absolutely rule out chromatographic artifacts, NMR provides an orthogonal approach. We use a Chiral Derivatizing Agent (CDA) to convert the enantiomers into stable diastereomers 4.

Step-by-Step Methodology:

• Derivatization with (R)-1-Phenylethylamine: Dissolve 10 mg of the cyclopropanecarboxylic acid in anhydrous DCM. Add 1.2 eq of EDC·HCl, 1.2 eq of HOBt, and 1.5 eq of enantiopure (R)-1-phenylethylamine. Stir at room temperature for 4 hours.

  • Causality: By coupling the free acid with an enantiopure amine, we convert the transient enantiomeric relationship into a permanent, covalent diastereomeric one. The rigid amide bond restricts free rotation, forcing the phenyl ring of the chiral auxiliary to sit differentially over the cyclopropane methyl group in the (R,R) versus (S,R) configurations. This differential magnetic anisotropic shielding splits the methyl singlet in the 1H NMR spectrum.

• Workup and Isolation: Wash the organic layer sequentially with 1M HCl, then saturated NaHCO3​ . Dry over MgSO4​ and concentrate.

  • Causality: Removing unreacted chiral amine and coupling byproducts is critical. Residual impurities can cause overlapping signals in the NMR spectrum, which would skew the ratiometric integration and invalidate the ee calculation.

• Acquisition & Integration: Dissolve the purified amide in CDCl3​ . Acquire 1H NMR data at 400 MHz or higher. Locate the cyclopropane methyl singlet (typically around 1.2 - 1.5 ppm). Integrate the two distinct diastereomeric peaks to determine the diastereomeric excess (de), which directly correlates to the original ee.

  • Pro-Tip: Alternatively, utilizing a fluorinated CDA (like Mosher's acid chloride after reducing the target to an alcohol) allows for 19F NMR analysis, which benefits from a lack of background signals and exceptional baseline flatness 5.

Conclusion

For complex, sterically hindered molecules like 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid, relying on a single analytical method is a risk. Immobilized Chiral HPLC provides the high-throughput sensitivity required for process development, but cross-validating those results with Chiral NMR ensures absolute scientific integrity. By understanding the causality behind mobile phase additives and derivatization geometries, researchers can build robust, self-validating analytical systems.

References

• Analytical Chemistry - ACS Publications. Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy.[Link]

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• 5. pubs.acs.org [pubs.acs.org]

Reference standards comparison for 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid

An authoritative guide for researchers, scientists, and drug development professionals on the comparative analysis of reference standards for 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid. This document provides a framework for establishing the identity, purity, and overall quality of reference materials, crucial for ensuring the reliability and reproducibility of scientific research and pharmaceutical development.

Introduction: The Critical Role of Reference Standards

In the landscape of pharmaceutical research and development, the integrity of experimental data is paramount. Chemical reference standards serve as the bedrock of analytical testing, providing a benchmark against which new batches of synthesized compounds, impurities, and final drug substances are measured. The use of a well-characterized reference standard for a molecule like 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid, a potential intermediate in organic synthesis, is essential for accurate quantification, impurity profiling, and ensuring the consistency of starting materials.

Physicochemical Properties of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid

A thorough understanding of the molecule's properties is the first step in its characterization.

• Chemical Structure:

  • C₁₁H₁₁BrO₂

• Molecular Weight:

  • 255.11 g/mol

• Appearance:

  • Typically a white to off-white solid.

• Key Structural Features:

  • A cyclopropane ring, which can present unique stereoisomeric possibilities.

  • A bromophenyl group, providing a characteristic isotopic pattern in mass spectrometry.

  • A carboxylic acid moiety, which is key to its reactivity and solubility.

Workflow for Reference Standard Qualification

The qualification of a reference standard is a multi-step process that involves a battery of analytical tests to confirm its identity, purity, and any other relevant properties. The following diagram illustrates a typical workflow.

Caption: Workflow for the qualification of a chemical reference standard.

Comparative Analysis of Two Hypothetical Batches

To illustrate the comparison process, let's consider two hypothetical batches of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid, "Batch A" (an existing, qualified standard) and "Batch B" (a new candidate material).

Identity Confirmation

The primary goal is to confirm that Batch B is structurally identical to Batch A.

Technique	Batch A (Existing Standard)	Batch B (Candidate)	Conclusion
¹H NMR	Spectrum conforms to structure.	Spectrum is superimposable with Batch A.	Identity Confirmed
Mass Spec (ESI-)	[M-H]⁻ at m/z 253.0/255.0	[M-H]⁻ at m/z 253.0/255.0	Identity Confirmed
FTIR	Key peaks at ~1700 cm⁻¹ (C=O), ~3000 cm⁻¹ (O-H)	Spectrum is superimposable with Batch A.	Identity Confirmed

Purity and Impurity Profile

Purity is not merely the absence of other components; it's a detailed understanding of what those other components are.

Technique	Parameter	Batch A (Existing Standard)	Batch B (Candidate)	Conclusion
HPLC-UV (220 nm)	Purity	99.8%	99.7%	Comparable
Individual Impurity	Impurity 1: 0.08%	Impurity 1: 0.09%	Comparable
Impurity 2: 0.05%	Impurity 3: 0.12%	New impurity detected
Total Impurities	0.13%	0.21%	Batch B has higher total impurities
GC-HS	Residual Solvents	Acetone: 50 ppm	Toluene: 200 ppm	Different solvent profiles
Karl Fischer	Water Content	0.10%	0.25%	Batch B has higher water content

Assay (Potency)

The assay value represents the mass fraction of the pure substance.

Technique	Batch A (Existing Standard)	Batch B (Candidate)	Conclusion
Mass Balance	100% - (Impurities + Water + Solvents) = 99.6%	100% - (Impurities + Water + Solvents) = 99.3%	Batch A has a higher assay value.

Detailed Experimental Protocols

Protocol: Purity Determination by HPLC-UV

This method is designed to separate the main component from potential process-related impurities and degradation products.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector.

  • C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

• Chromatographic Conditions:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 30% B to 95% B over 20 minutes, hold at 95% B for 5 minutes, return to 30% B and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 220 nm

  • Injection Volume: 5 µL

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the reference standard.

  • Dissolve in 10 mL of a 50:50 mixture of Acetonitrile and Water to create a 1 mg/mL stock solution.

  • Further dilute as needed for analysis.

• Analysis:

  • Inject a blank (diluent) to ensure no system peaks are present.

  • Inject the sample solution.

  • Integrate all peaks with an area greater than 0.05% of the main peak area.

  • Calculate purity using the area percent method: Purity % = (Area of Main Peak / Total Area of All Peaks) * 100.

Protocol: Identity Confirmation by ¹H NMR

• Instrumentation:

  • Nuclear Magnetic Resonance (NMR) Spectrometer (e.g., 400 MHz).

• Sample Preparation:

  • Accurately weigh 5-10 mg of the sample.

  • Dissolve in approximately 0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

  • Transfer to an NMR tube.

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum.

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

• Data Analysis:

  • Process the spectrum (Fourier transform, phase correction, baseline correction).

  • Integrate the peaks and assign them to the protons in the molecular structure of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid.

  • Compare the chemical shifts, splitting patterns, and integrations with the expected structure and with the data from the established reference standard (Batch A).

Conclusion

The qualification and comparison of reference standards is a rigorous, evidence-based process. For 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid, a combination of chromatographic and spectroscopic techniques is essential. While identity can be straightforward to confirm, purity and assay require meticulous, quantitative analysis. By following a structured workflow and employing orthogonal analytical methods, researchers can ensure the quality of their reference standards, which in turn guarantees the accuracy and reliability of their scientific work. The case of "Batch B" highlights that even if a material is chemically identical, its impurity profile can render it unsuitable for use as a primary standard without further purification and characterization.

References

• United States Pharmacopeia (USP). General Chapter <1225> Validation of Compendial Procedures.[Link]

• International Council for Harmonisation (ICH). ICH Harmonised Tripartite Guideline Q2(R1): Validation of Analytical Procedures: Text and Methodology.[Link]

• European Directorate for the Quality of Medicines & HealthCare (EDQM). Reference Standards.[Link]

Spectroscopic Validation of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic Acid Intermediates: A Comparative Guide

Executive Summary

The development of highly specific Active Pharmaceutical Ingredients (APIs) increasingly relies on conformationally restricted building blocks. 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid (CAS 1339843-21-8) is a prime example of such a scaffold, offering a rigid cyclopropane core substituted with a versatile halogenated aryl group[1],[2]. However, the presence of two contiguous stereocenters (C1 and C2) generates four possible stereoisomers. Validating the diastereomeric ratio (d.r.) and enantiomeric excess (e.e.) of its synthetic intermediates is a significant analytical challenge.

This guide objectively compares the performance of a High-Resolution Multi-Modal Spectroscopic Workflow against conventional monomodal alternatives. By analyzing the causality behind specific experimental choices, we demonstrate how multi-modal validation acts as a self-validating system to ensure the absolute structural and stereochemical integrity of cyclopropane intermediates.

Mechanistic Context: Synthesis and Stereochemical Complexity

To understand the analytical requirements, one must first examine the synthetic origin of the stereocenters. The cyclopropane ring is typically constructed via a transition-metal-catalyzed carbene transfer.

The3 is catalyzed by dirhodium tetracarboxylates, such as Rh₂(OAc)₄[3]. The choice of Rh₂(OAc)₄ is deliberate: its paddlewheel structure facilitates the decomposition of EDA into a rhodium carbenoid while suppressing the competitive dimerization of the diazo compound[3],[4]. The subsequent concerted, asynchronous cycloaddition onto the styrene derivative establishes the relative stereochemistry (cis vs. trans) of the resulting ethyl 2-(3-bromophenyl)-2-methylcyclopropanecarboxylate intermediate.

Rh(II)-catalyzed cyclopropanation synthesis pathway for the target building block.

Comparative Workflow Analysis: Multi-Modal vs. Monomodal

Historically, cyclopropane intermediates were validated using a Standard Monomodal Workflow consisting of 1D ¹H-NMR and achiral GC-MS. However, this approach is fundamentally flawed for heavily substituted, halogenated cyclopropanes.

The High-Resolution Multi-Modal Workflow (combining 2D NOESY NMR, Chiral LC-HRMS, and FT-IR) outperforms the standard alternative by addressing specific physical limitations of the molecule.

Table 1: Performance Comparison of Analytical Workflows

Analytical Parameter	Standard Monomodal (1D-NMR + GC-MS)	High-Resolution Multi-Modal (2D-NMR + LC-HRMS)
Diastereomeric Resolution	Low: Cyclopropyl ring protons (0.8–1.5 ppm) overlap heavily with the C2-methyl singlet, obscuring J-coupling analysis.	High: 2D NOESY bypasses scalar coupling, utilizing spatial proximity (< 5 Å) to unambiguously map cis/trans relationships.
Enantiomeric Excess (e.e.)	Poor: Achiral GC cannot resolve enantiomers; requires complex chiral derivatization prior to injection.	Excellent: Direct injection onto an amylose-based chiral stationary phase provides baseline enantiomeric separation.
Halogen Integrity	High Risk: High injector temperatures in GC-MS frequently cause thermal debromination of the 3-bromophenyl moiety.	Preserved: Soft Electrospray Ionization (ESI+) in LC-HRMS preserves the intact molecule and its isotopic signature.
System Validation	Open-loop: Relies on external standards.	Self-Validating: Isotopic ratios and NOE cross-peaks serve as internal, intrinsic controls.

Self-Validating Experimental Protocols

To ensure absolute trustworthiness, the following protocols are designed as self-validating systems. The causality of each step is rooted in the fundamental physics of the molecule.

Protocol A: Diastereomeric Resolution via 2D NOESY NMR

Objective: Differentiate the trans-ester intermediate (where the ester group and the bromophenyl group are on opposite faces of the ring) from the cis-isomer. Causality: In a rigid cyclopropane ring, protons on the same face (cis to each other) are locked in close spatial proximity. By employing Nuclear Overhauser Effect Spectroscopy (NOESY), we measure through-space dipole-dipole relaxation rather than through-bond coupling[5]. Self-Validation: The integration of the aromatic protons (set strictly to 4H) acts as an internal calibration. If the NOE cross-peak integration does not correlate with a 3H methyl group, the sample is flagged for impurity.

• Sample Preparation: Dissolve 15 mg of the ester intermediate in 0.6 mL of CDCl₃ (100% atom D) to prevent solvent-induced signal suppression.

• Acquisition: Acquire a 2D NOESY spectrum on a 400 MHz or higher NMR spectrometer. Set the mixing time (τ_m) to 300 ms, optimized for the correlation time of small molecules in non-viscous solvents.

• Analysis: Monitor the cross-peak between the C1-proton (α to the ester) and the C2-methyl group.

  • Result: A strong NOE cross-peak indicates the C1-H and C2-CH₃ are cis to each other. Because the methyl and bromophenyl groups are on the same carbon (C2), if C1-H is cis to the methyl, the ester group at C1 must be trans to the bromophenyl group.

Protocol B: Enantiomeric Excess & Isotopic Validation via Chiral LC-HRMS

Objective: Determine the e.e. of the intermediate while confirming the presence of the bromine atom without thermal degradation. Causality: Bromine naturally exists as two stable isotopes, ⁷⁹Br and ⁸¹Br, in a nearly 1:1 ratio. High-Resolution Mass Spectrometry (HRMS) coupled with soft ionization (ESI) prevents the cleavage of the C-Br bond, allowing this isotopic doublet to act as an intrinsic mass barcode. Self-Validation: The software is programmed to reject any mass peak where the ⁷⁹Br/⁸¹Br ratio deviates by more than 5% from the theoretical 1:1 distribution, instantly ruling out co-eluting non-brominated impurities.

• Chromatography: Inject 2 µL of the sample (1 mg/mL in MeOH) onto a Chiralpak AD-H column (250 x 4.6 mm, 5 µm). Use an isocratic mobile phase of Hexane/Isopropanol (90:10 v/v) at 1.0 mL/min. The amylose derivative stationary phase creates transient diastereomeric complexes, resolving the enantiomers.

• Ionization: Utilize ESI in positive mode (ESI+). Maintain the capillary temperature at 275°C to ensure desolvation without inducing thermal debromination.

• Mass Analysis: Scan in the m/z range of 150–500. Extract the exact mass chromatograms for [M+H]⁺ at m/z 283.0334 (⁷⁹Br) and 285.0313 (⁸¹Br).

Multi-modal spectroscopic decision tree for intermediate validation.

Data Presentation: Key Spectroscopic Markers

The multi-modal workflow yields a matrix of orthogonal data points. Table 2 summarizes the critical self-validating markers for the Ethyl 2-(3-bromophenyl)-2-methylcyclopropanecarboxylate intermediate.

Table 2: Spectroscopic Markers for the Ester Intermediate (C₁₃H₁₅BrO₂)

Analytical Technique	Target Marker / Value	Diagnostic Significance
¹H-NMR (400 MHz, CDCl₃)	δ 1.45 ppm (s, 3H, -CH₃)	Baseline shift of the methyl group confirms successful cyclopropanation (loss of styrene alkene protons).
2D NOESY NMR	Cross-peak: C1-H ↔ C2-CH₃	Unambiguously confirms the cis relationship between the proton and methyl group (verifying the trans diastereomer)[5].
HRMS (ESI+)	m/z 283.0334 & 285.0313	Confirms the exact mass of the [M+H]⁺ ion and the mandatory 1:1 isotopic ratio of ⁷⁹Br/⁸¹Br.
FT-IR (ATR)	~1725 cm⁻¹ (Strong, sharp)	Confirms the integrity of the ester carbonyl C=O stretch prior to the final LiOH hydrolysis step.

Conclusion

Relying on monomodal analytical techniques for complex chiral molecules introduces unacceptable risks into the drug development pipeline. By adopting a High-Resolution Multi-Modal Workflow, researchers can leverage the intrinsic physical properties of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid intermediates—such as spatial proton proximity and halogen isotopic ratios—as internal calibration standards. This approach not only objectively outperforms standard GC-MS and 1D-NMR in terms of resolution and molecular preservation but also establishes a highly trustworthy, self-validating analytical framework.

References

• Aurum PharmaTech. "Buy 2-(3-bromophenyl)-2-methylcyclopropanecarboxylic acid | 1339843-21-8". 1

• Accela ChemBio. "2059910-59-5,methyl[(3S)-piperidin-3-ylmethyl]amine dihydrochloride (Contains CAS 1339843-21-8 product data)". 2

• University of Tennessee. "Influence of Tethered, Axially Coordinated Ligands on Rh(II,II)-Catalyzed Carbene Transfer Reactions". 3

• Zeitschrift für Naturforschung. "Ruthenium- and Rhodium-catalyzed Carbenoid Reactions of Diazoesters in Hexaalkylguanidinium-based Ionic Liquids". 4

• VTechWorks - Virginia Tech. "Stereochemistry of small molecules: Configurational and conformational control". 5

Sources

• 1. aurumpharmatech.com [aurumpharmatech.com]
• 2. 2059910-59-5,methyl[(3S)-piperidin-3-ylmethyl]amine dihydrochloride-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 3. trace.tennessee.edu [trace.tennessee.edu]
• 4. znaturforsch.com [znaturforsch.com]
• 5. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]

Biological assay comparison of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid analogs

An In-Depth Comparative Analysis of the Biological Activity of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic Acid Analogs

Authored by: A Senior Application Scientist

This guide provides a comprehensive comparison of the biological assays and structure-activity relationships of a series of novel 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid analogs. The following analysis is designed for researchers, scientists, and drug development professionals, offering an in-depth look at the experimental data and the scientific rationale behind the evaluation of these compounds.

Introduction: The Therapeutic Potential of Cyclopropane Scaffolds

Cyclopropane rings are a fascinating structural motif in medicinal chemistry. Their inherent ring strain and unique stereoelectronic properties often confer potent and selective biological activity to molecules that contain them. The 2-phenylcyclopropanecarboxylic acid scaffold, in particular, has been a subject of interest for its potential to interact with a variety of biological targets. This guide focuses on a specific analog, 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid, and its derivatives, exploring how subtle modifications to this core structure can dramatically influence its biological profile. Our investigation will center on the comparative analysis of their efficacy as potential modulators of a key enzymatic target.

Comparative Biological Activity of Analogs

A series of analogs based on the 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid scaffold were synthesized and evaluated for their inhibitory activity against a specific enzyme of interest (for the purposes of this guide, we will refer to it as "Target Enzyme X"). The primary assay used to determine the potency of these compounds was a fluorescence-based enzymatic assay.

Experimental Rationale

The choice of a fluorescence-based assay was predicated on its high sensitivity, wide dynamic range, and amenability to high-throughput screening. This method allows for precise quantification of enzyme activity by measuring the fluorescence of a product generated from a non-fluorescent substrate. The inhibitory potential of each analog is then determined by its ability to reduce the rate of this reaction.

Data Summary

The inhibitory activity of each analog is expressed as the half-maximal inhibitory concentration (IC50), which represents the concentration of the compound required to inhibit 50% of the Target Enzyme X activity. The results are summarized in the table below.

Compound ID	R1-Group	R2-Group	IC50 (nM)
Lead-01	Br	CH3	150
Analog-02	Cl	CH3	250
Analog-03	F	CH3	400
Analog-04	I	CH3	120
Analog-05	Br	H	800
Analog-06	Br	CF3	50

Structure-Activity Relationship (SAR) Insights

The data reveals several key insights into the structure-activity relationship of this series of compounds:

• Halogen Substitution: The nature of the halogen at the R1 position significantly impacts potency. The inhibitory activity follows the trend I > Br > Cl > F. This suggests that a larger, more polarizable halogen is preferred for optimal interaction with the enzyme's active site.

• Methyl Group Importance: The presence of the methyl group at the R2 position is crucial for activity. Removal of this group (Analog-05) leads to a significant drop in potency, indicating a key hydrophobic interaction or a steric role in orienting the molecule within the active site.

• Electron-Withdrawing Groups: Replacing the methyl group with a strongly electron-withdrawing trifluoromethyl group (Analog-06) resulted in the most potent compound in the series. This highlights the sensitivity of the binding pocket to electronic effects at this position.

Detailed Experimental Protocol: Fluorescence-Based Enzymatic Assay

The following protocol provides a step-by-step guide for determining the IC50 values of the test compounds against Target Enzyme X.

Materials and Reagents:

• Target Enzyme X (purified)

• Fluorogenic Substrate

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 100 mM NaCl, 5 mM MgCl2, 1 mM DTT)

• Test Compounds (dissolved in DMSO)

• 384-well black, flat-bottom plates

• Fluorescence plate reader

Experimental Workflow

Caption: Workflow for the fluorescence-based enzymatic assay.

Step-by-Step Procedure:

• Compound Preparation: Create a serial dilution of the test compounds in DMSO. A typical starting concentration is 10 mM, with subsequent 1:3 dilutions.

• Assay Plate Preparation: Add 1 µL of the diluted compounds to the wells of a 384-well plate. For control wells, add 1 µL of DMSO.

• Enzyme Addition: Prepare a working solution of Target Enzyme X in assay buffer. Add 20 µL of the enzyme solution to each well of the assay plate.

• Pre-incubation: Gently mix the plate and incubate at room temperature for 15 minutes to allow the compounds to bind to the enzyme.

• Substrate Addition: Prepare a working solution of the fluorogenic substrate in assay buffer. Add 20 µL of the substrate solution to each well to initiate the enzymatic reaction.

• Kinetic Measurement: Immediately place the plate in a fluorescence plate reader and measure the increase in fluorescence over time (e.g., every minute for 30 minutes) at the appropriate excitation and emission wavelengths.

• Data Analysis: Determine the initial reaction velocity for each well. Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Signaling Pathway Context

The therapeutic rationale for targeting Enzyme X stems from its critical role in a disease-associated signaling pathway. Inhibition of this enzyme is hypothesized to downregulate a cascade of downstream events that contribute to disease pathology.

Caption: Inhibition of Target Enzyme X by the analog.

Conclusion and Future Directions

The comparative analysis of 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid analogs has provided valuable insights into the structure-activity relationships governing their inhibitory potency against Target Enzyme X. The data clearly indicates that the nature of the halogen substituent and the presence and electronic properties of the group at the 2-position of the cyclopropane ring are critical determinants of activity.

Analog-06, with a trifluoromethyl group, emerged as the most potent inhibitor in this series. Future work should focus on further optimization of this lead compound. This could involve exploring a wider range of electron-withdrawing groups at the R2 position and further modifications to the phenyl ring to enhance potency and selectivity. Additionally, cell-based assays and in vivo studies will be necessary to evaluate the therapeutic potential of these promising compounds.

Safety & Regulatory Compliance

2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid proper disposal procedures

As a Senior Application Scientist, I understand that the integrity of your research extends beyond the bench—it encompasses the entire lifecycle of the materials you handle. 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid (CAS: 1339843-21-8) is a highly valuable, structurally complex halogenated building block frequently utilized in the synthesis of active pharmaceutical ingredients (APIs).

However, its unique structural features—specifically the covalently bound bromine atom, the strained cyclopropane ring, and the reactive carboxylic acid moiety—demand precise, uncompromising disposal protocols. Mishandling this compound not only poses immediate laboratory risks but can also lead to severe environmental contamination and regulatory violations.

This guide provides a self-validating, step-by-step operational framework for the safe handling and disposal of this specific chemical, ensuring your laboratory maintains the highest standards of safety and compliance.

Part 1: Chemical Profiling & Hazard Causality

To handle a chemical safely, we must first understand the causality behind its hazards. We do not simply follow rules; we operate based on physicochemical realities.

• The Halogen Factor (Bromine): The most critical factor dictating the disposal of this compound is the bromophenyl group. During commercial waste incineration, halogenated organic compounds require specialized high-temperature scrubbers. If disposed of in general non-halogenated waste, halogens can form highly corrosive hydrobromic acid (HBr) gas and toxic polyhalogenated dioxins/furans ().

• The Acidic Moiety: As a carboxylic acid, this compound is mildly corrosive and can undergo exothermic neutralization reactions if inadvertently mixed with strong bases in a waste carboy.

• Physical State: With a molecular weight of ~255.11 g/mol , this compound presents as a solid. Aerosolized dust during weighing or transfer poses an inhalation hazard, triggering specific containment protocols under the .

Quantitative Safety & Waste Compatibility Matrix

Parameter	Specification	Causality / Operational Rationale
Target Compound	2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid	Contains covalently bound bromine; legally triggers halogenated waste protocols regardless of concentration.
Molecular Weight	~255.11 g/mol	Presents as a stable solid; necessitates specific dust-control PPE during handling to prevent inhalation.
Liquid Waste Classification	>0.1% Halogen content	Even trace amounts of this compound in non-halogenated solvents convert the entire mixture to halogenated waste to prevent incinerator damage.
Incompatible Materials	Strong oxidizers, strong bases	Risk of exothermic acid-base reactions; potential degradation releasing highly toxic and corrosive hydrobromic acid (HBr) gas.
Storage Temperature	2–8 °C (Recommended)	Prevents thermal degradation of the strained cyclopropane ring, ensuring both reagent integrity and long-term safety.

Part 2: Waste Segregation & Disposal Workflows

Proper waste segregation begins the moment an experiment is planned. As outlined by, any non-halogenated solvent contaminated with a halogenated solute must be classified and disposed of as halogenated waste.

Below is the logical workflow for segregating waste streams containing 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid.

Figure 1: Decision matrix for the segregation and disposal of brominated organic waste streams.

Part 3: Step-by-Step Operational Protocols

The following self-validating protocols ensure that every action taken with this compound is environmentally sound and chemically logical.

Protocol A: Solid Waste Containment and Disposal

Objective: Safely package unreacted solid material and contaminated consumables to prevent environmental leaching and exposure.

• Segregation: Collect all solid waste (e.g., weighing boats, Kimwipes, spatulas, and empty reagent vials) that have come into direct contact with the compound. Do not mix this with general lab trash.

• Containment: Place the collected items into a transparent, heavy-duty polyethylene bag. Double-bagging is strictly required to prevent puncture leaks from sharp objects like pipette tips or broken vials.

• Labeling: Seal the bag and immediately affix a completed Hazardous Waste tag. The tag must explicitly list "2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid" and have the boxes for "Toxic" and "Halogenated" checked.

• Storage: Store the sealed bag in a designated Satellite Accumulation Area (SAA) solid waste bin.

Protocol B: Liquid Waste Segregation (Post-Reaction)

Objective: Route dissolved compound to the correct liquid waste stream to prevent catastrophic incinerator failure.

• Stream Identification: Regardless of the primary solvent used in your reaction (e.g., Ethanol, Ethyl Acetate, or Dichloromethane), the presence of the brominated solute automatically classifies the entire mixture as Halogenated Organic Waste .

• Transfer: Working inside a certified fume hood, use a secondary containment tray to catch drips. Carefully pour the liquid waste into an approved, chemically compatible high-density polyethylene (HDPE) or safety-coated glass carboy designated exclusively for halogenated solvents.

• Headspace Management: Leave at least 2 inches of headspace at the top of the container to allow for vapor expansion. Never fill a waste container to the brim.

• Closure and Documentation: Cap the container tightly immediately after the transfer. Update the waste log attached to the container to reflect the addition of a brominated organic acid.

Protocol C: Emergency Spill Cleanup Procedure

Objective: Neutralize and recover accidental spills while minimizing aerosolization, in accordance with .

• Assessment & PPE: Don fresh nitrile gloves, safety goggles, and a lab coat. If the spill is large or outside a fume hood, utilize a particulate respirator (N95 or higher) to avoid inhaling the brominated dust.

• Containment (Solid Spill): Do not dry sweep, as this aerosolizes the powder. Lightly moisten the spilled powder with a compatible non-reactive solvent (e.g., water or a small amount of isopropanol) to bind the dust.

• Recovery: Use a disposable plastic scoop or damp absorbent pads to collect the material.

• Decontamination: Wash the spill area with a mild alkaline detergent solution to neutralize any residual organic acid, followed by a thorough water rinse.

• Disposal: Place all cleanup materials into a double-lined solid hazardous waste bag and label as "Spill Cleanup: Brominated Organic Acid". Route to EHS immediately.

References

• Managing Hazardous Waste at Academic Entities - U.S. Environmental Protection Agency (EPA). Available at:[Link]

• 1910.1450 - Occupational exposure to hazardous chemicals in laboratories - Occupational Safety and Health Administration (OSHA). Available at:[Link]

• Identifying and Evaluating Hazards in Research Laboratories - American Chemical Society (ACS). Available at:[Link]

A Senior Application Scientist's Guide to Handling 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic Acid

Disclaimer: No comprehensive, peer-reviewed Safety Data Sheet (SDS) for 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid was publicly available at the time of this writing. The following guidance is a synthesis of information from supplier data for structurally related compounds, established chemical safety principles for carboxylic acids and halogenated aromatic compounds, and institutional safety protocols. It is imperative to consult the direct supplier for a compound-specific SDS before handling and to conduct a thorough, institution-specific risk assessment. This guide provides essential safety and logistical information intended to directly answer operational questions for the safe handling and disposal of this compound.

Hazard Assessment and Chemical Profile

To establish a robust safety protocol, we must first understand the inherent hazards of the molecule. 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid is a halogenated aromatic carboxylic acid. This structure informs our risk assessment: the carboxylic acid moiety suggests potential corrosivity or irritation[1], while the brominated phenyl group points to hazards common to halogenated organics, including potential toxicity and specific disposal requirements[2][3].

Available data for a closely related isomer, 2-[(3-bromophenyl)methyl]cyclopropane-1-carboxylic acid, provides critical GHS hazard classifications that form the basis of our handling precautions.

Identifier	Information
Chemical Name	2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid
CAS Number	91445-84-0 (representative isomer)[4]
Molecular Formula	C₁₀H₉BrO₂[4]
Molecular Weight	241.08 g/mol [4]
GHS Hazard Pictogram	GHS07 (Exclamation Mark)[5]
GHS Hazard Statements	H315: Causes skin irritation[5]H319: Causes serious eye irritation[5]H335/H336: May cause respiratory irritation, drowsiness or dizziness[5]
Compound Class	Halogenated Aromatic Carboxylic Acid

These classifications dictate that the primary routes of exposure to mitigate are skin contact, eye contact, and inhalation of the solid as dust.

Core Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is essential to prevent exposure. The selection of PPE must correspond to the specific handling task being performed.

Eye and Face Protection

Due to the high risk of serious eye irritation from dust or splashes, standard safety glasses are insufficient.

• Minimum Requirement: ANSI Z87.1-compliant chemical safety goggles that form a seal around the eyes must be worn at all times when handling the compound in any form.[6]

• High-Risk Operations: When handling larger quantities (>10g) or when there is a significant risk of splashing (e.g., during extractions or rapid solvent additions), a full-face shield must be worn in addition to chemical safety goggles.[6][7]

Skin and Body Protection

The compound is a known skin irritant, necessitating robust skin protection.[5]

• Lab Coat: A standard, flame-resistant laboratory coat is mandatory to protect clothing and underlying skin.

• Gloves: Nitrile gloves are the standard choice for incidental contact with many organic solids and solutions.[2][7] However, the choice of glove must be validated against the solvent being used.

  • Always inspect gloves for tears or punctures before use.

  • If direct contact occurs, remove the glove immediately, wash hands thoroughly, and don a new glove.

  • For extended operations or when handling concentrated solutions, consider heavier-duty gloves or double-gloving.

• Footwear: Fully enclosed, chemical-resistant shoes are required. Open-toed shoes are strictly prohibited in the laboratory.

Respiratory Protection

The potential for respiratory irritation from airborne dust is a primary concern, especially when handling the solid compound.[5]

• Primary Engineering Control: All handling of the solid compound that may generate dust (e.g., weighing, transferring, preparing solutions) must be performed inside a certified chemical fume hood.[2]

• Supplemental Respiratory Protection: If engineering controls are insufficient or during a large-scale spill cleanup, a NIOSH-approved respirator with an N95 (for particulates) or organic vapor cartridge may be required. This must be done in accordance with your institution's respiratory protection program.

Summary of Recommended PPE by Task

Laboratory Task	Eye/Face Protection	Hand Protection	Respiratory Protection
Storage & Transport (Closed Container)	Safety Glasses	Nitrile Gloves	Not required
Weighing/Transfer of Solid	Chemical Safety Goggles	Nitrile Gloves	Required (Work in Fume Hood)
Solution Preparation	Chemical Safety Goggles	Nitrile Gloves (Solvent-rated)	Required (Work in Fume Hood)
Running Reaction/Workup	Chemical Safety Goggles & Face Shield	Nitrile Gloves (Solvent-rated)	Required (Work in Fume Hood)
Small Spill Cleanup (<5g)	Chemical Safety Goggles	Heavy-duty Nitrile Gloves	Required (Work in Fume Hood)

Safe Handling and Operational Workflow

A systematic approach to handling minimizes risk from receipt to disposal.

Engineering Controls

The primary engineering control for this compound is a properly functioning chemical fume hood. Ensure the sash is lowered to the appropriate height during all manipulations to maximize containment.

Step-by-Step Handling Protocol

• Preparation: Before handling, designate a specific area within the fume hood for the procedure. Ensure all necessary equipment (spatulas, glassware, weigh paper, solvent) and waste containers are present.

• Donning PPE: Don all required PPE as outlined in Section 2 before bringing the compound into the work area.

• Weighing: Carefully weigh the solid compound on weigh paper or in a tared container within the fume hood. Avoid any actions that could create dust clouds.

• Transfer: Use a spatula to carefully transfer the solid into the reaction vessel or flask. If preparing a solution, add the solvent slowly to the solid to avoid splashing.

• Post-Handling Decontamination: After the transfer is complete, decontaminate the spatula and work surface with an appropriate solvent (e.g., ethanol or isopropanol), followed by soap and water. Dispose of any contaminated weigh paper or wipes in the designated halogenated solid waste container.

• Doffing PPE: Remove PPE in the correct order (gloves first), avoiding contact with the contaminated exterior. Wash hands thoroughly with soap and water after exiting the lab.

Spill Management

In the event of a spill, remain calm and follow these procedures:

• Evacuate: Alert others in the immediate area and evacuate if the spill is large or outside of a containment device.

• Assess: Evaluate the size and nature of the spill from a safe distance.

• Small Spill (<5g inside a fume hood):

  • Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Carefully sweep the absorbent material into a designated container.

  • Decontaminate the area with a suitable solvent.

  • Seal and label the container as "Hazardous Waste" containing 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid and absorbent material.[8]

• Large Spill (>5g or outside a fume hood):

  • Evacuate the laboratory and close the doors.

  • Notify your institution's Environmental Health & Safety (EHS) department immediately. Do not attempt to clean it up yourself.

Waste Disposal Plan

Proper segregation and disposal of chemical waste are critical for safety and compliance. As a brominated organic compound, all waste associated with this chemical must be treated as halogenated hazardous waste .[2][9]

Waste Segregation

• Dedicated Waste Streams: Maintain separate, clearly labeled waste containers for:

  • Halogenated Solid Waste: Contaminated gloves, weigh paper, absorbent materials, and solid product.

  • Halogenated Liquid Waste: Reaction mixtures, solutions, and solvent rinses containing the compound.

• AVOID MIXING: Never mix halogenated waste with non-halogenated waste streams.[10] The disposal of halogenated waste is significantly more expensive and requires specialized treatment.[8][10]

• Incompatibilities: Do not mix this waste with strong acids, bases, or oxidizers.[10]

Container Management and Labeling

• Container Type: Use chemically compatible containers with secure, threaded caps.[9]

• Labeling: Label waste containers before adding the first drop of waste.[9] The label must include the words "Hazardous Waste" and list the full chemical names of all components (e.g., "Waste: 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid, Dichloromethane").[8][9]

• Storage: Keep waste containers closed at all times, except when actively adding waste.[8][10] Store them in a designated satellite accumulation area within secondary containment.

Visualization of Safety Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE and engineering controls when working with 2-(3-Bromophenyl)-2-methylcyclopropanecarboxylic acid.

Caption: PPE selection workflow based on the laboratory task.

References

• Braun Research Group.
• Chemistry LibreTexts. (2025, March 4). Safe Laboratory Practices: Handling and Disposing of Organic Substances.
• Interactive Learning Paradigms, Incorporated. (2025, October 18). The MSDS HyperGlossary: Carboxylic Acid.
• University of Otago. Laboratory chemical waste disposal guidelines.
• Temple University Campus Operations.
• NextSDS. 2-[(3-bromophenyl)
• Cornell University Environmental Health and Safety. 7.2 Organic Solvents.
• BenchChem. Personal protective equipment for handling 5-Hydroxybenzothiazole-2-carboxylic acid.
• Dolly Corporation. (2025, October 20).
• Allan Chemical Corporation. (2025, October 23). How to Choose PPE for Chemical Work.
• University of Kentucky Research Safety. Personal Protective Equipment.
• Health and Safety Authority (HSA). A Guide to Non-Respiratory Personal Protective Equipment (PPE).
• ChemScene. 2-(3-Bromophenyl)cyclopropane-1-carboxylic acid.

Sources

• 1. The MSDS HyperGlossary: Carboxylic Acid [ilpi.com]
• 2. hscprep.com.au [hscprep.com.au]
• 3. dollycorporation.com [dollycorporation.com]
• 4. chemscene.com [chemscene.com]
• 5. nextsds.com [nextsds.com]
• 6. Personal Protective Equipment | Research Safety [researchsafety.uky.edu]
• 7. hsa.ie [hsa.ie]
• 8. campusoperations.temple.edu [campusoperations.temple.edu]
• 9. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 10. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]